Methyl 5-nitroquinoline-3-carboxylate

Core Science & Biosynthesis

An In-depth Technical Guide to Methyl 5-nitroquinoline-3-carboxylate

This guide provides a comprehensive technical overview of Methyl 5-nitroquinoline-3-carboxylate, a heterocyclic compound of significant interest to researchers, scientists, and professionals in drug development. We will delve into its chemical structure, physicochemical properties, synthesis methodologies, and potential applications, with a focus on the scientific principles and experimental causality that underpin its study.

Core Molecular Structure and Properties

Methyl 5-nitroquinoline-3-carboxylate is a derivative of quinoline, a heterocyclic aromatic organic compound with the chemical formula C₉H₇N.[1] The structure is characterized by a nitro group (-NO₂) at the 5-position and a methyl carboxylate group (-COOCH₃) at the 3-position of the quinoline ring system.

Chemical Identity

• IUPAC Name: methyl 5-nitroquinoline-3-carboxylate

• CAS Number: 888-60-8[2]

• Molecular Formula: C₁₁H₈N₂O₄[2]

• Molecular Weight: 232.19 g/mol

Physicochemical Properties

A summary of the key physicochemical properties is presented in the table below. These properties are crucial for understanding the compound's behavior in various experimental settings, including its solubility, stability, and suitability for analytical characterization.

Property	Value	Source
Physical Form	White to Pale-yellow to Yellow-brown Solid	[3]
Melting Point	71-73 °C (for 5-nitroquinoline)	[4]
Water Solubility	Log10 of Water solubility in mol/l: -4.17 (Calculated for 5-nitro-8-methylquinoline)	[5]
Octanol/Water Partition Coefficient (logP)	2.451 (Calculated for 5-nitro-8-methylquinoline)	[5]

Note: Experimental data for Methyl 5-nitroquinoline-3-carboxylate is limited. The provided melting point and solubility data are for structurally related compounds and should be considered as estimates.

Structural Visualization

The 2D chemical structure of Methyl 5-nitroquinoline-3-carboxylate is depicted below.

Caption: Generalized workflow for the synthesis of quinoline derivatives via the Gould-Jacobs reaction.

Experimental Protocol: A Representative Synthesis

Step 1: Condensation to form Diethyl Anilinomethylene Malonate

• Method A (Microwave Irradiation):

  • Combine a 4-substituted aniline (2 mmol) and diethyl ethoxymethylidenemalonate (EMME) (2 mmol) in a microwave-safe vessel. [6] 2. Irradiate the neat mixture at 170 °C and 850 W for approximately 7 minutes. [6] 3. Cool the mixture to room temperature, at which point a solid product should form.

  • Recrystallize the solid from an appropriate solvent.

• Method B (Conventional Heating):

  • Reflux a mixture of a 4-substituted aniline (3 mmol) and EMME (3 mmol) in anhydrous ethanol (10 mL) for 2 hours. [6] 2. Cool the mixture to room temperature to induce crystallization.

  • If the product does not precipitate, evaporate the ethanol.

Step 2: Cyclization to Ethyl 4-quinolone-3-carboxylate

• This step typically requires high temperatures and can be facilitated by a catalyst such as Eaton's reagent (a solution of phosphorus pentoxide in methanesulfonic acid). [6]The use of Eaton's reagent allows for milder reaction conditions compared to traditional methods that employ high-boiling solvents like diphenyl ether. [6] Step 3: Nitration and Esterification

• Following the formation of the quinolone core, subsequent nitration would be required to introduce the nitro group at the 5-position. The specific nitrating agent and reaction conditions would need to be carefully selected to achieve the desired regioselectivity.

• Finally, if the ester at the 3-position is not already a methyl ester, transesterification or hydrolysis followed by esterification with methanol would be necessary to yield the final product.

Spectroscopic Characterization

The structural elucidation of Methyl 5-nitroquinoline-3-carboxylate relies on a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum would provide information about the number and chemical environment of the hydrogen atoms in the molecule. Key expected signals would include those for the aromatic protons on the quinoline ring and the singlet for the methyl ester protons.

• ¹³C NMR: The carbon NMR spectrum would reveal the number of unique carbon environments. Expected signals would include those for the aromatic carbons, the carbonyl carbon of the ester, and the methyl carbon.

Infrared (IR) Spectroscopy

The IR spectrum is valuable for identifying key functional groups.

Functional Group	Characteristic Absorption Band (cm⁻¹)
N-O Stretch (Nitro group)	1550 and 1400 ("Walrus teeth" bands)
C=O Stretch (Ester)	1730-1750 (Strong)
C-O Stretch (Ester)	1000-1300
Aromatic C-H Stretch	3000-3150
Aromatic C-H Bend	600-900 (Strong)

Source: Adapted from general IR absorption data.[7]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the compound and can provide information about its fragmentation pattern, which aids in structural confirmation. The high-resolution mass spectrum (HRMS) would be expected to show a molecular ion peak corresponding to the exact mass of C₁₁H₈N₂O₄.

Reactivity and Potential Applications

The chemical reactivity of Methyl 5-nitroquinoline-3-carboxylate is influenced by the electron-withdrawing nature of both the nitro and methyl carboxylate groups. The nitro group, in particular, has a significant impact on the electronic properties of the quinoline ring system.

Chemical Reactivity

• Nucleophilic Aromatic Substitution: The presence of the nitro group activates the quinoline ring towards nucleophilic attack. Reactions of nucleophilic substitution of hydrogen in 5-nitroquinolines have been described, often proceeding at the ortho-position to the nitro group. [8]* Reduction of the Nitro Group: The nitro group can be reduced to an amino group, which can then be further functionalized. [9]This transformation opens up a wide range of synthetic possibilities for creating diverse derivatives.

Applications in Medicinal Chemistry

The quinoline scaffold is a "privileged structure" in drug discovery, meaning it is a molecular framework that is frequently found in biologically active compounds. [10]Quinoline derivatives have demonstrated a broad spectrum of pharmacological activities, including:

• Antimalarial

• Anticancer

• Antibacterial

• Antiviral

• Anti-inflammatory

The specific substitution pattern of Methyl 5-nitroquinoline-3-carboxylate makes it an interesting candidate for further investigation and as a starting material for the synthesis of novel therapeutic agents. [1][11][12]

Conclusion

Methyl 5-nitroquinoline-3-carboxylate is a synthetically accessible heterocyclic compound with a chemical structure that suggests potential for a variety of chemical transformations and biological activities. A thorough understanding of its synthesis, guided by established methods like the Gould-Jacobs reaction, and its comprehensive characterization using modern spectroscopic techniques are essential for unlocking its full potential in research and drug development. The insights provided in this guide are intended to serve as a valuable resource for scientists working with this and related quinoline derivatives.

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Properties of 5-nitroquinoline-3-carboxylic acid methyl ester

An In-depth Technical Guide to 5-Nitroquinoline-3-Carboxylic Acid Methyl Ester

Authored by: Gemini, Senior Application Scientist

Introduction

The quinoline scaffold is a privileged heterocyclic motif that forms the core of numerous natural products and synthetic compounds with significant therapeutic value. Its derivatives have demonstrated a vast spectrum of biological activities, including anticancer, antimalarial, antibacterial, and anti-inflammatory properties. Within this important class of molecules, 5-nitroquinoline derivatives have garnered particular interest due to the unique electronic properties conferred by the nitro group, which can influence both the reactivity of the molecule and its interactions with biological targets.[1][2][3]

This technical guide provides a comprehensive overview of 5-nitroquinoline-3-carboxylic acid methyl ester, a key intermediate and building block for chemical synthesis and drug discovery. We will delve into its physicochemical properties, synthesis, spectroscopic characterization, chemical reactivity, and potential applications. This document is intended for researchers, scientists, and drug development professionals who require a detailed understanding of this compound for their work.

Physicochemical Properties

A foundational understanding of a compound's physical and chemical properties is critical for its handling, application in reactions, and formulation. The key properties of 5-nitroquinoline-3-carboxylic acid methyl ester are summarized below.

Property	Value	Source
CAS Number	99974-10-4	[4]
Molecular Formula	C₁₁H₈N₂O₄	Inferred from structure
Molecular Weight	232.19 g/mol	Inferred from formula
Appearance	White to pale-yellow or yellow-brown solid	[5] (analogue)
Melting Point	Not explicitly reported; related compound 5-nitroquinoline melts at 71-73 °C.[6]	-
Solubility	Expected to be slightly soluble in water and soluble in common organic solvents like DMSO, DMF, and chlorinated solvents.[7] (analogue)	-
LogP (Octanol/Water Partition Coefficient)	Not explicitly reported; calculated values for similar structures suggest moderate lipophilicity.[8]	-

Synthesis and Purification

The synthesis of 5-nitroquinoline-3-carboxylic acid methyl ester can be approached through several routes. A common strategy involves the nitration of a pre-existing quinoline-3-carboxylic acid methyl ester. The rationale for this approach is that the ester group is a meta-director, but the overall regioselectivity of nitration on the quinoline ring is complex and often yields a mixture of isomers.[3][9] An alternative is the esterification of 5-nitroquinoline-3-carboxylic acid.

Below is a representative protocol for the synthesis via nitration.

Experimental Protocol: Synthesis via Nitration

Objective: To synthesize 5-nitroquinoline-3-carboxylic acid methyl ester by nitrating methyl quinoline-3-carboxylate.

Materials:

• Methyl quinoline-3-carboxylate

• Concentrated Sulfuric Acid (H₂SO₄, 98%)

• Fuming Nitric Acid (HNO₃, >90%)

• Ice

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Dichloromethane (CH₂Cl₂) or Ethyl Acetate (EtOAc)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool concentrated sulfuric acid in an ice bath to 0-5 °C.

• Substrate Addition: Slowly add methyl quinoline-3-carboxylate to the cold sulfuric acid while stirring to ensure complete dissolution. Maintain the temperature below 10 °C.

• Nitration: Prepare a nitrating mixture by carefully adding fuming nitric acid to a portion of cold, concentrated sulfuric acid. Add this nitrating mixture dropwise to the solution of the quinoline ester over 30-60 minutes. The temperature must be strictly maintained at 0-5 °C during the addition to control the exothermic reaction and minimize side-product formation.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0-5 °C for an additional 1-2 hours. Monitor the reaction's progress using Thin Layer Chromatography (TLC).

• Quenching: Carefully pour the reaction mixture onto a large volume of crushed ice with vigorous stirring. This will precipitate the crude product.

• Neutralization & Extraction: Allow the ice to melt. If the solution is still strongly acidic, neutralize it carefully by adding saturated sodium bicarbonate solution until the pH is approximately 7. The crude product can then be filtered or extracted with an organic solvent like dichloromethane or ethyl acetate (3x volumes).

• Drying and Concentration: Combine the organic extracts and dry them over anhydrous magnesium sulfate. Filter off the drying agent and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent, to separate the desired 5-nitro isomer from other regioisomers. Alternatively, recrystallization from a suitable solvent system (e.g., ethanol/water) can be employed.

Causality in Experimental Design:

• Low Temperature: The nitration of aromatic rings is a highly exothermic process. Conducting the reaction at 0-5 °C is crucial to prevent over-nitration and the formation of undesired byproducts.

• Sulfuric Acid: Sulfuric acid serves as both a solvent and a catalyst. It protonates nitric acid to generate the highly electrophilic nitronium ion (NO₂⁺), which is the active nitrating species.

• Purification: The nitration of quinoline can produce a mixture of 5-, 8-, and other nitro-substituted isomers. Column chromatography is essential for isolating the 5-nitroquinoline-3-carboxylic acid methyl ester in high purity.[9]

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 5-nitroquinoline-3-carboxylic acid methyl ester.

Spectroscopic Characterization

Structural elucidation and purity assessment of the synthesized compound rely on a combination of spectroscopic techniques. The expected data from NMR, IR, and Mass Spectrometry are detailed below.

Technique	Expected Data	Interpretation
¹H NMR	δ ~9.0-9.5 ppm (s, 1H): H-2 or H-4 proton. δ ~8.0-8.8 ppm (m, 3H): Remaining aromatic protons on the quinoline ring. δ ~7.5-7.9 ppm (t, 1H): Aromatic proton. δ ~4.0 ppm (s, 3H): Methyl ester (-OCH₃) protons.	The exact chemical shifts and coupling patterns of the aromatic protons are complex due to the fused ring system and the influence of both the nitro and ester groups. The singlet for the methyl ester is a key diagnostic peak. The downfield shifts of the aromatic protons are characteristic of the electron-withdrawing nature of the substituents and the aromatic system itself.[10]
¹³C NMR	δ ~165-170 ppm: Ester carbonyl carbon (C=O). δ ~150-160 ppm: Aromatic carbons attached to nitrogen or the nitro group. δ ~120-145 ppm: Other aromatic carbons. δ ~53 ppm: Methyl ester carbon (-OCH₃).	The carbonyl carbon of the ester appears in a characteristic downfield region. The aromatic region will show multiple signals corresponding to the 9 unique carbons of the quinoline ring.[11]
IR Spectroscopy	~1720-1740 cm⁻¹ (strong): C=O stretch of the ester. ~1520-1560 cm⁻¹ & ~1340-1380 cm⁻¹ (strong): Asymmetric and symmetric N-O stretches of the nitro group. ~3000-3100 cm⁻¹ (weak-medium): Aromatic C-H stretch. ~1600 cm⁻¹ (medium): Aromatic C=C stretch.	The strong carbonyl absorption is a definitive indicator of the ester functional group. The two strong bands for the nitro group are also highly characteristic and essential for confirming the success of the nitration step.[12]
Mass Spectrometry (MS)	Molecular Ion (M⁺): m/z = 232.05 Key Fragments: Loss of -OCH₃ (m/z = 201), loss of -COOCH₃ (m/z = 173), loss of -NO₂ (m/z = 186).	The molecular ion peak confirms the molecular weight of the compound. Fragmentation patterns can provide further structural information, such as the presence of the methyl ester and nitro groups.[9][13]

Reactivity and Chemical Behavior

5-Nitroquinoline-3-carboxylic acid methyl ester possesses three key reactive sites: the nitro group, the ester functionality, and the quinoline ring. These sites allow for a variety of chemical transformations, making it a versatile intermediate for creating a library of derivatives.

• Reduction of the Nitro Group: The nitro group can be readily reduced to an amine (-NH₂) using various reducing agents, such as tin(II) chloride (SnCl₂), hydrogen gas with a palladium catalyst (H₂/Pd), or sodium dithionite (Na₂S₂O₄). The resulting 5-aminoquinoline derivative is a valuable precursor for synthesizing amides, sulfonamides, and other functionalities, significantly expanding the molecular diversity for drug discovery programs.[14]

• Modification of the Ester Group: The methyl ester can undergo hydrolysis under acidic or basic conditions to yield the corresponding 5-nitroquinoline-3-carboxylic acid. This carboxylic acid can then be coupled with various amines to form a wide range of amides, a common functional group in many bioactive molecules. The ester can also be converted to a hydrazide by reacting with hydrazine hydrate, which serves as a handle for further derivatization.[15][16]

• Reactions on the Quinoline Ring: While the electron-withdrawing nature of the nitro and ester groups deactivates the ring towards electrophilic substitution, nucleophilic aromatic substitution (SₙAr) reactions may be possible under certain conditions, particularly at positions activated by the nitro group.

Potential Chemical Transformations

Caption: Key chemical transformations of the title compound.

Potential Applications in Drug Discovery

While specific biological data for 5-nitroquinoline-3-carboxylic acid methyl ester is not widely published, the therapeutic potential of the broader 5-nitroquinoline class is well-documented. This compound serves as an excellent starting point for the synthesis of novel drug candidates.

• Anticancer Agents: Many quinoline derivatives exhibit potent anticancer activity. Nitroxoline (8-hydroxy-5-nitroquinoline), for instance, has shown significant cytotoxicity against various cancer cell lines, an effect enhanced by its ability to chelate metal ions and generate reactive oxygen species.[1][17] The title compound can be used to synthesize analogues that may inhibit key cancer-related enzymes like kinases or interfere with DNA replication.

• Antibacterial and Antifungal Agents: The 5-nitroquinoline core is present in compounds with known antimicrobial properties.[1][18] Derivatives can be synthesized to target bacterial or fungal cellular processes, potentially leading to the development of new treatments for infectious diseases.

• Scaffold for Library Synthesis: Due to its multiple points for chemical modification, 5-nitroquinoline-3-carboxylic acid methyl ester is an ideal scaffold for combinatorial chemistry and the generation of diverse small molecule libraries. These libraries can be screened against a wide array of biological targets to identify new hit compounds.

Drug Discovery Workflow

Caption: A potential drug discovery workflow starting from the title compound.

Conclusion

5-Nitroquinoline-3-carboxylic acid methyl ester is a valuable and versatile chemical entity. Its well-defined structure, characterized by multiple reactive sites, makes it an important intermediate for synthetic chemists. The established biological relevance of the 5-nitroquinoline scaffold further positions this compound as a promising starting point for drug discovery campaigns targeting cancer and infectious diseases. This guide has provided the core technical information necessary for researchers to effectively synthesize, characterize, and utilize this compound in their scientific endeavors.

References

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• Jiang, H., Taggart, R. T., Zhang, X., Ben-Aissa, M., & Mercer, F. (2011). Nitroxoline (5-amino-8-hydroxyquinoline) is more a potent anti-cancer agent than clioquinol (5-chloro-7-iodo-8-quinoline). Cancer Letters, 312(1), 11-17. [Link]

• Klančar, U., et al. (2020). Biochemical characteristics of the 6-nitro regioisomer of nitroxoline and its 1,2,3,4-tetrahydroquinoline analogues. Arhiv za higijenu rada i toksikologiju, 71(2), 123-134. [Link]

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• Ryng, S., et al. (2022). SNH Amidation of 5-Nitroisoquinoline: Access to Nitro- and Nitroso Derivatives of Amides and Ureas on the Basis of Isoquinoline. MDPI. [Link]

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• Zhang, W., et al. (2021). Synthesis method of 3-aminoquinoline-5-carboxylic acid methyl ester.

• Zibaseresht, R., Amirlou, M. R., & Karimi, P. (2013). An Efficient Two-step Selective Synthesis of 7-Methyl-8-nitroquinoline From m-Toluidine as a Key Starting Material in Medicinal Chemistry. Journal of Archives in Military Medicine, 2(1), e15957. [Link]

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An In-depth Technical Guide to Methyl 5-nitroquinoline-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Methyl 5-nitroquinoline-3-carboxylate, a heterocyclic compound of interest in medicinal chemistry and drug discovery. From its fundamental chemical identity to potential synthetic pathways and applications, this document serves as a technical resource for professionals in the field.

Core Identification and Physicochemical Properties

Methyl 5-nitroquinoline-3-carboxylate is a quinoline derivative characterized by a nitro group at the 5-position and a methyl carboxylate group at the 3-position. Its unique electronic and structural features make it a valuable scaffold for further chemical modification.

The Chemical Abstracts Service (CAS) number for Methyl 5-nitroquinoline-3-carboxylate is 888-60-8 [1].

Table 1: Physicochemical Properties

Property	Value	Source
CAS Number	888-60-8	Parchem[1]
Molecular Formula	C₁₁H₈N₂O₄	Calculated
Molecular Weight	232.19 g/mol	Calculated
Appearance	White to Pale-yellow to Yellow-brown Solid (inferred from related compounds)	[2]
Storage Temperature	Room Temperature (inferred from related compounds)	[2]

Chemical Structure:

Caption: Figure 2: Proposed Synthesis Workflow.

Experimental Protocol (Hypothetical):

• Oxidation: Dissolve Methyl quinoline-3-carboxylate in a suitable solvent (e.g., chloroform). Add an oxidizing agent like meta-chloroperoxybenzoic acid (m-CPBA) portion-wise at a controlled temperature. Monitor the reaction by thin-layer chromatography (TLC). Upon completion, work up the reaction to isolate Methyl quinoline-1-oxide-3-carboxylate.

• Nitration: To a cooled mixture of fuming nitric acid and concentrated sulfuric acid, slowly add the Methyl quinoline-1-oxide-3-carboxylate. Maintain the temperature below 10°C. After the addition, allow the reaction to proceed until completion (monitored by TLC).

• Work-up and Isolation: Carefully pour the reaction mixture onto crushed ice and neutralize with a base. Extract the product with an organic solvent.

• Purification: The resulting crude product, a mixture of isomers, can be purified using column chromatography to isolate Methyl 5-nitroquinoline-3-carboxylate.

Safety and Handling

Specific safety data for Methyl 5-nitroquinoline-3-carboxylate is not available. However, based on the safety data sheets (SDS) of structurally related nitroaromatic and quinoline compounds, the following precautions should be taken.

Potential Hazards (Inferred):

• Skin and Eye Irritation: May cause skin and serious eye irritation.[3]

• Respiratory Irritation: May cause respiratory irritation if inhaled.

• Allergic Skin Reaction: May cause an allergic skin reaction.[4]

• Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.[5]

Recommended Handling Practices:

• Work in a well-ventilated area, preferably a fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[3][6]

• Avoid breathing dust, fume, gas, mist, vapors, or spray.[4]

• Wash hands thoroughly after handling.[3][4]

Applications in Drug Discovery and Research

The quinoline scaffold is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting a wide range of biological activities. [7] Anticancer Potential:

Nitroquinoline derivatives have been investigated as potential anticancer agents. Some studies have shown that the introduction of a nitro group at the 3-position of the quinoline core can lead to compounds with significant antiproliferative effects against cancer cell lines that overexpress the epidermal growth factor receptor (EGFR).[8] This suggests that Methyl 5-nitroquinoline-3-carboxylate could serve as a valuable starting material or intermediate for the synthesis of novel anticancer drug candidates.

Enzyme Inhibition:

Quinoline-3-carboxamides have been identified as potent inhibitors of hematopoietic prostaglandin D synthase (H-PGDS), an enzyme involved in inflammatory processes.[9] The structural similarity of Methyl 5-nitroquinoline-3-carboxylate to these inhibitors suggests its potential as a scaffold for developing new anti-inflammatory agents.

Signaling Pathway Interaction (Hypothetical):

Given the known activity of related compounds, Methyl 5-nitroquinoline-3-carboxylate or its derivatives could potentially interact with key signaling pathways implicated in cancer and inflammation, such as the EGFR signaling cascade.

Caption: Figure 3: Potential Interaction with EGFR Signaling.

Conclusion

Methyl 5-nitroquinoline-3-carboxylate, identified by CAS number 888-60-8, is a chemical compound with significant potential in the field of drug discovery. While detailed experimental data is limited, its structural features suggest it could be a valuable building block for the synthesis of novel therapeutic agents, particularly in the areas of oncology and anti-inflammatory research. Further investigation into its synthesis, reactivity, and biological activity is warranted to fully explore its potential.

References

• Vertex AI Search. (n.d.). SAFETY DATA SHEET.
• Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET.
• Parchem. (n.d.). 5-Nitroquinoline-3-carboxylic acid methyl ester (Cas 888-60-8).
• Thermo Fisher Scientific. (2025, September 24). SAFETY DATA SHEET.
• TCI Chemicals. (2025, November 17). SAFETY DATA SHEET.
• Thermo Fisher Scientific. (2025, December 22). SAFETY DATA SHEET.
• Sigma-Aldrich. (n.d.). Methyl quinoline-3-carboxylate | 53951-84-1.
• Google Patents. (n.d.). Synthesis method of 3-aminoquinoline-5-carboxylic acid methyl ester.
• Brieflands. (2013, December 13). An Efficient Two-step Selective Synthesis of 7-Methyl-8-nitroquinoline From m-Toluidine as a Key Starting Material in Medicinal Chemistry.
• PubMed. (2019, April 15). The discovery of quinoline-3-carboxamides as hematopoietic prostaglandin D synthase (H-PGDS) inhibitors.
• PubMed. (2008, December 15). Discovering novel 3-nitroquinolines as a new class of anticancer agents.

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• 2. Methyl quinoline-3-carboxylate | 53951-84-1 [sigmaaldrich.com]
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• 4. royaldesign.cdn.storm.io [royaldesign.cdn.storm.io]
• 5. fishersci.com [fishersci.com]
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• 7. brieflands.com [brieflands.com]
• 8. Discovering novel 3-nitroquinolines as a new class of anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The discovery of quinoline-3-carboxamides as hematopoietic prostaglandin D synthase (H-PGDS) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Monograph: Biological Activity & Therapeutic Potential of 5-Nitroquinoline Derivatives

Executive Summary

The 5-nitroquinoline scaffold, particularly exemplified by Nitroxoline (5-nitro-8-hydroxyquinoline) , represents a privileged structure in medicinal chemistry. Historically utilized as a urinary tract antiseptic, recent repurposing campaigns have unveiled its potent activity as a Cathepsin B inhibitor , an anti-angiogenic agent (via MetAP2/SIRT1 blockade), and an antiprotozoal against Trypanosoma cruzi.

This guide addresses a critical gap in the literature: the technical execution of evaluating these derivatives. Due to the redox-active nature of the nitro group, standard colorimetric assays often yield false negatives. This document provides corrected protocols, mechanistic insights, and validated structure-activity relationship (SAR) data for researchers optimizing this scaffold.

Part 1: Chemical Basis & Pharmacophore Analysis

The biological efficacy of 5-nitroquinoline derivatives hinges on the electronic interplay between the nitro group at position 5 and the substituents at position 8 (typically a hydroxyl group).

Electronic Synergism

• Acidity Modulation: The electron-withdrawing nitro group (

  ) at C5 significantly increases the acidity of the C8-hydroxyl proton ( drop). This enhances the stability of metal complexes (Zn , Cu , Fe ), which is crucial for inhibiting metallo-enzymes.

• Redox Cycling: The 5-nitro moiety serves as a substrate for cellular nitroreductases. In hypoxic tumor environments or parasitic cytosol, this group undergoes single-electron reduction to form a nitro-anion radical, generating superoxide anions and driving oxidative stress-mediated apoptosis.

The "False Ionophore" Distinction

Unlike its halogenated analog Clioquinol , Nitroxoline is not a zinc ionophore.[1][2] It does not transport zinc across cell membranes to induce lysosomal toxicity. Instead, it acts via direct enzymatic inhibition and ROS generation. This distinction is vital for minimizing neurotoxicity, a failure point for clioquinol derivatives.

Part 2: Therapeutic Applications & Mechanism of Action[2][3][4][5]

Oncology: The Cathepsin B Axis

In metastatic cascades, tumor cells secrete Cathepsin B (CatB) to degrade the extracellular matrix (ECM).[3]

• Mechanism: Nitroxoline binds reversibly to the active site cleft of CatB.[4]

• Impact: It blocks collagen IV degradation, inhibiting tumor invasion and migration in bladder and breast cancer models.

• Secondary Targets: Inhibition of Methionine Aminopeptidase-2 (MetAP2) and SIRT1 leads to senescence in endothelial cells, effectively choking tumor angiogenesis.

Infectious Disease: Beyond Antibiotics

• Antiprotozoal (T. cruzi): Nitroxoline induces chromatin condensation and ATP depletion in amastigotes.[5] It outperforms Benznidazole in vitro (IC

  ~1.24 µM vs. 2.67 µM).

• Biofilm Disruption: The chelating property disrupts the metal-dependent matrix of bacterial biofilms (e.g., P. aeruginosa), restoring sensitivity to conventional antibiotics.

Part 3: Visualization of Signaling Pathways

The following diagram illustrates the multi-modal mechanism of action for 5-nitro-8-hydroxyquinoline (Nitroxoline) in a cancer cell context.

Figure 1: Multi-target mechanism of Nitroxoline involving Cathepsin B blockade (anti-metastatic), MetAP2 inhibition (anti-angiogenic), and mitochondrial redox cycling (cytotoxic).

Part 4: Experimental Protocols (Self-Validating Systems)

Synthesis of 5-Nitro-8-Hydroxyquinoline

Rationale: Direct nitration of 8-hydroxyquinoline is the most efficient route. Control of temperature is critical to prevent dinitration (5,7-dinitro).

Reagents: 8-Hydroxyquinoline (8-HQ), Nitric Acid (HNO

, 65%), Sulfuric Acid (H SO ), Ice/Water.

• Solubilization: Dissolve 8-HQ (10 mmol) in concentrated H

  SO (5 mL) at 0°C. Stirring must be vigorous to prevent local hotspots.

• Nitration: Add a mixture of HNO

  /H SO (1:1 ratio) dropwise over 30 minutes. Maintain internal temperature C.

  • QC Check: If the solution turns deep brown/black, oxidation is occurring. Lower temperature immediately.

• Quenching: Pour the reaction mixture onto 50g of crushed ice. A yellow precipitate will form immediately.

• Purification: Filter the solid. Recrystallize from Ethanol/Acetone (1:1).

  • Validation: melting point should be 178–180°C.

    H NMR should show a downfield shift of the C-4 proton due to the nitro group's electron withdrawal.

Cytotoxicity Profiling: The "Nitro-Artifact" Correction

CRITICAL WARNING: Standard MTT/MTS assays rely on mitochondrial reductases to convert tetrazolium salts to formazan. The 5-nitro group on quinolines can chemically reduce MTT without live cells, leading to false high viability readings.

Corrected Protocol: ATP Bioluminescence Assay Rationale: ATP acts as a direct marker of metabolic activity and is not subject to redox interference by the nitro group.

• Cell Seeding: Plate tumor cells (e.g., T24 bladder cancer) at 3,000 cells/well in 96-well opaque white plates.

• Treatment: Add Nitroxoline derivatives (0.1 – 100 µM). Incubate for 72 hours.

  • Control: Include a "Compound Only" well (media + drug, no cells) to verify zero background luminescence.

• Detection: Add 100 µL CellTiter-Glo® reagent (Promega). Shake for 2 minutes to lyse cells.

• Read: Measure luminescence on a plate reader (Integration time: 1s).

• Calculation:

Part 5: Comparative Data Analysis

The following table summarizes the potency of 5-nitroquinoline derivatives against key biological targets compared to standard-of-care (SoC) agents.

Target / Cell Line	Compound	IC / MIC	Reference Drug	Ref Drug Potency	Outcome
Cathepsin B (Enzymatic)	Nitroxoline	2.4 µM	CA-074	~2 nM	Less potent but reversible (safer)
T. cruzi (Amastigotes)	Nitroxoline	1.24 µM	Benznidazole	2.67 µM	2x More Potent
Bladder Cancer (T24)	Nitroxoline	~5.0 µM	Cisplatin	~2-10 µM	Comparable, lower toxicity
SARS-CoV-2 (Entry)	Nitroxoline	2.0 µM	Hydroxychloroquine	4.75 µM	Superior viral entry block
C. albicans (Fungal)	Ag-5-Nitro Complex	7.8 µg/mL	Nystatin	15.6 µg/mL	Enhanced Activity

Data synthesized from Shim et al. (JNCI) and recent repurposing studies.

Part 6: Strategic SAR Workflow

To develop novel derivatives, follow this logic flow. Modifications at C7 and C2 are most tolerated, while the C5-Nitro and C8-Hydroxy are often "sacred" for the core activity.

Sources

• 1. Nitroxoline (5-amino-8-hydroxyquinoline) is more a potent anti-cancer agent than clioquinol (5-chloro-7-iodo-8-quinoline) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Structure-activity relationship (SAR) of nitroquinoline esters

Topic: Structure-Activity Relationship (SAR) of Nitroquinoline Esters: From Toxicological Prototypes to Hypoxia-Activated Prodrugs Content Type: Technical Whitepaper Audience: Medicinal Chemists, Pharmacologists, and Oncology Researchers

Executive Summary

The nitroquinoline scaffold, historically defined by the potent carcinogen 4-nitroquinoline 1-oxide (4-NQO), has undergone a paradigm shift in medicinal chemistry. No longer viewed solely as a genotoxic hazard, this pharmacophore is now a primary candidate for Hypoxia-Activated Prodrugs (HAPs) in solid tumor oncology.

This guide dissects the Structure-Activity Relationship (SAR) of nitroquinoline esters , a subclass designed to optimize lipophilicity (LogP), membrane permeability, and enzymatic hydrolysis rates. By converting the polar carboxylate or hydroxyl functionalities into esters, researchers can modulate the bioavailability and target the bioreductive machinery (e.g., DT-diaphorase/NQO1) specifically within the hypoxic microenvironment of solid tumors.

Molecular Architecture & SAR Analysis

The efficacy of nitroquinoline esters hinges on a delicate balance between the electronic activation of the nitro group and the physicochemical properties of the ester side chain.

The Pharmacophore Triad

• The Nitrogen Must Be Oxidized (N-Oxide): The N1-oxide moiety is critical. It creates a unique electronic push-pull system with the C4-nitro group, facilitating the initial single-electron reduction obligatory for bioactivation. Removal of the N-oxide (reduction to quinoline) typically abolishes hypoxia selectivity.

• The Nitro "Warhead" (C4 Position): The 4-nitro group is the electron acceptor. Its reduction potential (

  ) determines the oxygen sensitivity. If the potential is too high, the drug reduces in normal tissue (toxicity); if too low, it fails to reduce in tumors.

• The Ester "Tuner": Esterification (usually at C3-carboxylate or O-acyl positions) serves two functions:

  • LogP Modulation: Masking polar groups to ensure the molecule crosses the cell membrane (Target LogP: 1.5 – 3.0).

  • Hydrolytic Rate: The ester must be stable in plasma but susceptible to intracellular esterases to release the active acid or alcohol, or remain intact to influence the redox potential of the nitro group.

SAR Summary Table

Structural Domain	Modification	Effect on Bioactivity
N1-Position	N-Oxide ( )	Essential. Increases dipole moment; facilitates DNA intercalation and nitro-reduction.
C4-Position	Nitro ( )	Essential. The bioreductive center. Replacement with abolishes activity; reduces potency.
C3-Position	Ethyl/Methyl Ester	Optimal. Increases lipophilicity for uptake. Bulky esters (e.g., t-butyl) reduce reductase affinity via steric hindrance.
C3-Position	Free Acid ( )	Low Activity. High polarity prevents passive diffusion across tumor membranes.
C6/C7/C8	Electron Donors ( )	Tuning. Lowers the reduction potential, making the drug more specific to deep hypoxia (requires lower to activate).

Visualization: The SAR Landscape

Figure 1: Structural determinants of Nitroquinoline Ester activity. The C3-ester modulates entry, while the N1-oxide/C4-nitro pair drives the toxic mechanism.

Mechanism of Action: Hypoxia-Selective Cytotoxicity

The therapeutic utility of nitroquinoline esters relies on the "Oxygen Effect."

• Prodrug Entry: The esterified compound permeates the cell membrane due to optimized lipophilicity.

• Enzymatic Reduction: Intracellular reductases (primarily NQO1/DT-diaphorase or NADPH:cytochrome P450 reductase) transfer a single electron to the nitro group, forming a nitro-radical anion (

  ).

• The Oxygen Sensor:

  • Normoxia (Normal Tissue): Molecular oxygen (

    ) has a higher electron affinity than the nitroquinoline. It steals the electron from the radical anion, regenerating the parent drug and forming superoxide. This "futile cycling" protects normal cells from toxicity.

  • Hypoxia (Tumor Core): In the absence of oxygen, the radical anion is not re-oxidized. It undergoes further reduction (3e-) to the Hydroxylamine (R-NHOH) species.

• Lethal Event: The hydroxylamine (or its O-acetylated ester metabolite) is a potent electrophile. It covalently binds to guanine residues in DNA, causing strand breaks and apoptosis.

Pathway Visualization

Figure 2: The Bioreductive Switch.[1] Oxygen protects normal tissue via futile cycling; hypoxia allows conversion to the DNA-damaging hydroxylamine.

Synthetic Protocol: Ethyl 4-nitroquinoline-3-carboxylate 1-oxide

This protocol demonstrates the synthesis of a representative ester derivative using the Gould-Jacobs reaction followed by nitration and N-oxidation.

Safety Warning: Nitroquinolines are potential mutagens.[2] All procedures must be conducted in a certified fume hood with double-gloving and full PPE.

Step 1: Scaffold Construction (Gould-Jacobs)

• Condensation: Mix Aniline (1.0 eq) and Diethyl ethoxymethylenemalonate (EMME, 1.0 eq) in a round-bottom flask. Heat to 110°C for 2 hours. Ethanol is evolved (distill off).[3]

• Cyclization: Add the resulting enamine intermediate dropwise to refluxing diphenyl ether (~250°C). Critical: High temperature is required for cyclization to the quinolone.[4]

• Isolation: Cool, dilute with hexane, and filter the precipitate (Ethyl 4-hydroxyquinoline-3-carboxylate).

Step 2: Functionalization (Nitration & N-Oxidation)

Note: Direct nitration of the quinoline ring often occurs at C5/C8. To get the 4-nitro group, we often convert the 4-OH to 4-Cl, then displace with nitrite, or oxidize the nitrogen first.

Optimized Route for N-Oxide Ester:

• N-Oxidation: Dissolve Ethyl 4-chloroquinoline-3-carboxylate (derived from Step 1 product via

  ) in chloroform. Add m-chloroperbenzoic acid (mCPBA, 1.2 eq). Stir at RT for 24h. Wash with .

• Nitro-Displacement: Dissolve the N-oxide intermediate in DMSO. Add

  (Silver Nitrite, 1.5 eq). Stir at 60°C. The nitro group displaces the chloro substituent at the C4 position.

• Purification: Extract with EtOAc, dry over

  , and purify via silica gel column chromatography (Hexane:EtOAc gradient).

Synthesis Workflow Diagram

Figure 3: Synthetic route from aniline precursors to the final nitroquinoline ester.

Biological Evaluation Protocols

To validate the SAR and HAP potential, the following assays are mandatory.

In Vitro Cytotoxicity (Hypoxia vs. Normoxia)

Objective: Determine the Hypoxia Cytotoxicity Ratio (HCR).

• Cell Lines: Use A549 (Lung) or HT-29 (Colon) which express high levels of DT-diaphorase.

• Seeding: Seed 5,000 cells/well in 96-well plates. Adhere overnight.

• Drug Treatment:

  • Normoxia Plate: Incubate in standard incubator (

    ).

  • Hypoxia Plate: Incubate in an anaerobic chamber (

    , , bal. ).

• Duration: Expose cells to drug gradient (0.1 nM to 100 µM) for 4 hours.

• Wash & Recovery: Wash drugs out, replenish fresh media, and incubate both plates in Normoxia for 72 hours.

• Readout: MTT or SRB assay.

• Calculation:

  . A valid HAP should have an HCR > 10.

DNA Binding Assay (Viscometry)

Objective: Confirm DNA intercalation mechanism.

• Preparation: Dissolve Calf Thymus DNA (CT-DNA) in Tris-HCl buffer.

• Viscometer: Use an Ubbelohde viscometer maintained at 25°C.

• Titration: Add increasing concentrations of the Nitroquinoline Ester to the DNA solution.

• Measurement: Measure flow time (

  ).

• Analysis: Plot

  vs. Drug/DNA ratio. An increase in viscosity indicates intercalation (lengthening of the DNA helix).

References

• Tada, M., & Tada, M. (1976). Metabolic activation of 4-nitroquinoline 1-oxide and its binding to nucleic acid.[1][2] Nature.

• Denny, W. A. (2000). Prodrug strategies in cancer therapy. European Journal of Medicinal Chemistry.

• Phillips, R. M. (2016). Targeting the hypoxic fraction of tumours using hypoxia-activated prodrugs. Cancer Chemotherapy and Pharmacology.[5][6]

• BenchChem. (2025).[7] Structure-Activity Relationship (SAR) of 6,8-Dibromoquinoline Analogs.[7]

• Organic Syntheses. Synthesis of 4-nitroquinoline 1-oxide derivatives.

Sources

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• 2. 4-Nitroquinoline 1-oxide - Wikipedia [en.wikipedia.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. mdpi.com [mdpi.com]
• 5. Targeting the hypoxic fraction of tumours using hypoxia-activated prodrugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

The 5-Nitroquinoline Scaffold: A Privileged Structure in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Relevance of the 5-Nitroquinoline Core

The quinoline ring system, a fusion of benzene and pyridine rings, represents a quintessential "privileged scaffold" in medicinal chemistry. Its derivatives have consistently yielded compounds with a vast spectrum of biological activities, leading to the development of numerous approved drugs.[1] Within this esteemed chemical family, the 5-nitroquinoline moiety has emerged as a particularly compelling starting point for the discovery of novel therapeutic agents. The introduction of a nitro group at the 5-position profoundly influences the molecule's electronic properties and steric profile, unlocking unique biological activities and mechanisms of action. This guide provides a comprehensive technical overview of the 5-nitroquinoline scaffold, from its synthesis and chemical characteristics to its diverse pharmacological applications and future potential in drug discovery.

One of the most well-known examples of a 5-nitroquinoline-containing drug is nitroxoline (8-hydroxy-5-nitroquinoline).[2][3] Initially developed as a urinary antiseptic, recent research has unveiled its potent anticancer, antifungal, antibacterial, antiviral, and antiparasitic properties, sparking renewed interest in this scaffold for drug repurposing and novel drug design.[2][3][4][5] The journey of nitroxoline from a simple antiseptic to a promising multi-target agent underscores the latent potential residing within the 5-nitroquinoline core.

This guide will delve into the synthetic methodologies for accessing 5-nitroquinoline derivatives, explore their multifaceted biological activities with a focus on their mechanisms of action, and present key structure-activity relationship (SAR) insights. Furthermore, we will provide detailed experimental protocols for evaluating the biological potential of novel 5-nitroquinoline analogs, equipping researchers with the practical knowledge to advance their drug discovery programs.

I. Synthesis and Chemical Properties of the 5-Nitroquinoline Scaffold

The construction of the 5-nitroquinoline scaffold can be approached through two primary strategies: direct nitration of a pre-existing quinoline ring or the synthesis of the quinoline system with the nitro group already in place.

Direct Nitration of Quinoline

The most straightforward method for introducing a nitro group at the 5-position is the direct nitration of quinoline. This is typically achieved using a mixture of concentrated nitric acid and sulfuric acid.[6] However, this reaction often yields a mixture of positional isomers, primarily 5-nitroquinoline and 8-nitroquinoline, with smaller amounts of other isomers.[6] The separation of these isomers can be challenging, often requiring chromatographic techniques or fractional crystallization.[6] The reaction conditions, such as temperature and the ratio of acids, can be optimized to favor the formation of the 5-nitro derivative.[6] For instance, running the nitration at 95°C to 100°C for one to two hours with approximately 1.5 equivalents of nitric acid has been shown to produce a mixture containing 40-60% 5-nitroquinoline and 30-50% 8-nitroquinoline.[6]

Synthesis of Substituted 5-Nitroquinolines

For the synthesis of more complex, substituted 5-nitroquinolines, it is often more efficient to introduce the nitro group onto a substituted benzene ring before the quinoline ring formation. Classic quinoline syntheses such as the Skraup, Doebner-von Miller, or Conrad-Limpach reactions can then be employed, starting with the appropriately substituted nitroaniline. This approach offers greater control over the final substitution pattern and avoids the challenges of separating constitutional isomers.

A modified procedure for the nitration of quinoline derivatives involves the use of an ice/water bath during the addition of concentrated nitric acid to a solution of the quinoline derivative in concentrated sulfuric acid.[7] After the addition, the reaction mixture is stirred at room temperature for a couple of hours before being poured onto ice/water to precipitate the product.[7]

II. Diverse Biological Activities and Mechanisms of Action

The 5-nitroquinoline scaffold has been associated with a broad range of biological activities, making it a versatile platform for drug discovery.

A. Anticancer Activity

A significant body of research has highlighted the potent anticancer properties of 5-nitroquinoline derivatives. Nitroxoline, in particular, has been extensively studied and has shown efficacy against a variety of cancer cell lines.[3][5][8]

Mechanism of Action in Cancer:

• Induction of Reactive Oxygen Species (ROS): The nitro group on the 5-nitroquinoline scaffold can undergo metabolic reduction to form nitro free radicals.[8] These radicals can then participate in redox cycling, leading to the generation of cytotoxic reactive oxygen species (ROS) within cancer cells.[8] This increase in oxidative stress can trigger apoptotic cell death.[8] The cytotoxicity of 8-hydroxy-5-nitroquinoline (NQ) is significantly enhanced by the presence of copper, which is believed to facilitate ROS generation.[8]

• Inhibition of Cathepsin B: Nitroxoline has been shown to inhibit the enzymatic activity of cathepsin B, a lysosomal protease that is often overexpressed in tumors.[9][10] Cathepsin B plays a crucial role in the degradation of the extracellular matrix, facilitating tumor invasion and metastasis.[9] By inhibiting this enzyme, 5-nitroquinoline derivatives can potentially suppress tumor progression.

• Anti-angiogenic Properties: Angiogenesis, the formation of new blood vessels, is essential for tumor growth and survival. Nitroxoline has been demonstrated to possess anti-angiogenic properties by inhibiting MetAP2 activity, an enzyme associated with angiogenesis.[9]

• Targeting Multidrug Resistance (MDR): Some 5-nitro-8-hydroxyquinoline-proline hybrid complexes have shown selective activity against multidrug-resistant cancer cells.[11][12]

B. Antimicrobial and Antiparasitic Activity

The 5-nitroquinoline scaffold has a long history of use in combating microbial and parasitic infections.

Antibacterial Activity:

Nitroxoline is a well-established antibacterial agent used for treating urinary tract infections.[2][4] Its mechanism of action is multifaceted and distinct from many conventional antibiotics.[13]

• Metal Ion Chelation and Dysregulation: A key aspect of the antibacterial activity of 5-nitroquinolines is their ability to chelate essential metal ions like zinc (Zn²⁺) and iron (Fe²⁺).[9] This sequestration of vital metal cofactors disrupts the function of numerous bacterial enzymes. More recent studies suggest that nitroxoline acts as a metallophore, causing an overload of intracellular copper and zinc, which leads to bacterial intoxication.[2][13]

• Biofilm Inhibition: Biofilms are structured communities of bacteria that are notoriously difficult to eradicate. Nitroxoline has been shown to inhibit biofilm formation and disrupt pre-formed biofilms of bacteria like Pseudomonas aeruginosa by chelating metal ions within the biofilm matrix.[9]

• Outer Membrane Disruption: In Gram-negative bacteria, nitroxoline can disrupt the integrity of the outer membrane, leading to increased permeability and cell death.[13] This disruption can also lead to synergistic effects when combined with other antibiotics.[13]

Antiparasitic Activity:

Recent studies have demonstrated the potential of nitroxoline as a repurposed drug for Chagas disease, caused by the parasite Trypanosoma cruzi.[5][14] Nitroxoline exhibited potent in vitro activity against both the extracellular and intracellular forms of the parasite, surpassing the efficacy of the current standard treatment, benznidazole.[5] The proposed mechanism of action involves the induction of programmed cell death in the parasite, characterized by mitochondrial membrane depolarization, ATP depletion, and the accumulation of reactive oxygen species.[5][14]

C. Other Biological Activities

Derivatives of 5-nitroquinoline have also shown promise in other therapeutic areas, including:

• Antifungal Activity: 8-methoxyquinoline has demonstrated strong antifungal activity against Aspergillus flavus and Aspergillus niger.[15]

• Antiviral Activity: The broad-spectrum activity of nitroxoline extends to some viruses.[2]

III. Structure-Activity Relationship (SAR) and Lead Optimization

Systematic modifications of the 5-nitroquinoline scaffold have provided valuable insights into the structural requirements for its diverse biological activities.

• The Role of the 5-Nitro Group: The nitro group at the 5-position is a critical determinant of the biological activity of these compounds. Its electron-withdrawing nature and potential for bioreduction are central to the anticancer and antimicrobial mechanisms.[8][11]

• Substitution at the 8-Position: The presence of a hydroxyl group at the 8-position, as seen in nitroxoline, is crucial for its metal-chelating properties and subsequent biological effects.[2][8][9] Methylation of this hydroxyl group, as in 5-nitro-8-methoxyquinoline, can modulate the biological activity profile, with some studies showing stronger antibacterial and antifungal activity for the methoxy derivative compared to the nitro precursor.[15]

• Improving Solubility: A significant challenge in the development of 5-nitroquinoline-based drugs is their often-limited aqueous solubility.[11][12] One successful strategy to address this has been the incorporation of hydrophilic moieties, such as amino acids like proline, into the scaffold.[11][12] This approach has yielded novel 5-nitro-8-hydroxyquinoline-proline hybrids with excellent water solubility.[11][12]

IV. Experimental Protocols for Evaluation

To facilitate the exploration of the 5-nitroquinoline scaffold's therapeutic potential, this section provides detailed, step-by-step methodologies for key in vitro assays.

A. Determination of Anticancer Activity (IC50)

Objective: To determine the half-maximal inhibitory concentration (IC50) of a 5-nitroquinoline derivative against a cancer cell line.

Protocol:

• Cell Culture: Culture the desired cancer cell line (e.g., A2780 ovarian cancer cells) in the appropriate medium supplemented with fetal bovine serum and antibiotics. Maintain the cells in a humidified incubator at 37°C with 5% CO₂.

• Cell Seeding: Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare a stock solution of the 5-nitroquinoline derivative in a suitable solvent (e.g., DMSO). Perform serial dilutions of the compound in the cell culture medium to achieve a range of final concentrations. Add the diluted compound to the wells, ensuring each concentration is tested in triplicate. Include a vehicle control (medium with DMSO) and a positive control (a known cytotoxic drug).

• Incubation: Incubate the plates for 48-72 hours.

• Cell Viability Assay (MTT Assay):

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration and determine the IC50 value using a non-linear regression analysis.[8]

B. Assessment of Reactive Oxygen Species (ROS) Generation

Objective: To measure the intracellular generation of ROS in cancer cells treated with a 5-nitroquinoline derivative.

Protocol:

• Cell Treatment: Treat cancer cells (e.g., Raji lymphoma cells) with the 5-nitroquinoline derivative at a predetermined concentration (e.g., its IC50 value) for a specified time. Include untreated and positive controls (e.g., H₂O₂).

• Staining with Fluorescent Probe:

  • Harvest the cells and wash them with PBS.

  • Resuspend the cells in a solution containing a ROS-sensitive fluorescent probe, such as Carboxy-H2DCFDA, and incubate according to the manufacturer's instructions.[8]

• Flow Cytometry Analysis:

  • Wash the cells to remove the excess probe.

  • Analyze the fluorescence intensity of the cells using a flow cytometer. An increase in fluorescence indicates an increase in intracellular ROS levels.

• Data Analysis: Quantify the mean fluorescence intensity for each treatment group and compare it to the control group to determine the fold-increase in ROS generation.

C. Evaluation of Antibacterial Activity (Minimum Inhibitory Concentration - MIC)

Objective: To determine the minimum inhibitory concentration (MIC) of a 5-nitroquinoline derivative against a bacterial strain.

Protocol:

• Bacterial Culture: Grow the bacterial strain of interest (e.g., Escherichia coli) in a suitable broth medium overnight at 37°C.

• Compound Preparation: Prepare a stock solution of the 5-nitroquinoline derivative and perform serial two-fold dilutions in a 96-well microtiter plate containing the broth medium.

• Inoculation: Adjust the overnight bacterial culture to a concentration of approximately 5 x 10⁵ CFU/mL and add 100 µL to each well of the microtiter plate.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth. This can be assessed visually or by measuring the optical density at 600 nm.

V. Visualizing Key Concepts

To further elucidate the concepts discussed, the following diagrams, generated using Graphviz, provide visual representations of key workflows and mechanisms.

A. Workflow for Anticancer Drug Discovery with 5-Nitroquinolines

Caption: A streamlined workflow for the discovery and optimization of 5-nitroquinoline-based anticancer agents.

B. Proposed Mechanism of Action for Anticancer Activity

Caption: Key mechanisms underlying the anticancer effects of 5-nitroquinoline derivatives.

VI. Future Directions and Conclusion

The 5-nitroquinoline scaffold continues to be a fertile ground for drug discovery. Its proven track record, exemplified by the clinical use and subsequent repurposing of nitroxoline, highlights its therapeutic versatility. Future research in this area should focus on several key aspects:

• Expansion of the Chemical Space: The synthesis and evaluation of novel 5-nitroquinoline derivatives with diverse substitution patterns will be crucial for identifying compounds with improved potency, selectivity, and pharmacokinetic properties.

• Mechanism of Action Studies: A deeper understanding of the molecular targets and signaling pathways modulated by 5-nitroquinoline derivatives will facilitate rational drug design and the identification of potential biomarkers for patient stratification.

• Tackling Drug Resistance: The unique mechanisms of action of some 5-nitroquinoline compounds, particularly their ability to overcome multidrug resistance in cancer and their distinct antibacterial properties, warrant further investigation as a strategy to combat drug-resistant diseases.

• Advanced Drug Delivery Systems: The development of novel formulations and drug delivery systems can help to improve the bioavailability and therapeutic index of 5-nitroquinoline-based drugs, particularly those with limited solubility.

References

• Synthesis of Quinoline Analogues - Cardinal Scholar. (n.d.).
• Jiang, H., Taggart, J., Zhang, X., Benbrook, D. M., Lind, S. E., & Ding, W. Q. (2011). Nitroxoline (8-hydroxy-5-nitroquinoline) is more a potent anti-cancer agent than clioquinol (5-chloro-7-iodo-8-quinoline). Cancer Letters, 312(1), 11–17.

• Wikipedia. (2023). Nitroxoline. Retrieved from [Link]

• Adamu, U., Okenwa, U. I., & Odo, C. E. (2014). Synthesis of 8-Methoxyquinoline and 5-Nitro-8-methoxyquinoline and their Biological Activities. ResearchGate. Retrieved from [Link]

• Cacace, E., et al. (2025). Uncovering nitroxoline activity spectrum, mode of action and resistance across Gram-negative bacteria. Nature Communications.

• Fuson, R. C., Bauman, R. A., Howard, E., Jr., & Marvell, E. N. (1947). THE SYNTHESIS OF 5-HYDROXY-8-NITROQUINOLINE AND CERTAIN OF ITS DERIVATIVES. The Journal of Organic Chemistry, 12(6), 799–806. Retrieved from [Link]

• Jiang, H., Taggart, J., Zhang, X., Benbrook, D. M., Lind, S. E., & Ding, W. Q. (2011). Nitroxoline (8-hydroxy-5-nitroquinoline) is more a potent anti-cancer agent than clioquinol (5-chloro-7-iodo-8-quinoline). ResearchGate. Retrieved from [Link]

• López-Corrales, E., et al. (2025). Repurposing Analysis of Nitroxoline (8-Hydroxy-5-nitroquinoline) as an Antichagasic Compound. MDPI. Retrieved from [Link]

• Sichuan Rongfeng Lianchuang Chemical Industry Co., Ltd. (2024). Antibacterial activity of nitroquinoline. Retrieved from [Link]

• Fuson, R. C., Bauman, R. A., Howard, E., Jr., & Marvell, E. N. (1947). The synthesis of 5-hydroxy-8-nitroquinoline and certain of its derivatives. Journal of Organic Chemistry, 12(6), 799–806. Retrieved from [Link]

• Eli Lilly and Co. (1998). Separation of 5-nitroquinoline and 8-nitroquinoline. Google Patents.

• Pivarcsik, T., et al. (2022). Metal Complexes of a 5-Nitro-8-Hydroxyquinoline-Proline Hybrid with Enhanced Water Solubility Targeting Multidrug Resistant Cancer Cells. MDPI. Retrieved from [Link]

• International Journal of Novel Research and Development. (2025). NITROXOLINE AS AN EMERGING ANTIMICROBIAL AGENT AGAINST DRUG- RESISTANT PATHOGENS. IJNRD. Retrieved from [Link]

• Amangasieva, G. A., et al. (2022). SNH Amidation of 5-Nitroisoquinoline: Access to Nitro- and Nitroso Derivatives of Amides and Ureas on the Basis of Isoquinoline. MDPI. Retrieved from [Link]

• ResearchGate. (n.d.). Synthetic route to 8‐hydroxy‐5‐nitroquinoline‐7‐carboxamides 3 a–g. Retrieved from [Link]

• Pivarcsik, T., et al. (2022). Metal Complexes of a 5-Nitro-8-Hydroxyquinoline-Proline Hybrid with Enhanced Water Solubility Targeting Multidrug Resistant Cancer Cells. PMC. Retrieved from [Link]

• López-Corrales, E., et al. (2025). Repurposing Analysis of Nitroxoline (8-Hydroxy-5-nitroquinoline) as an Antichagasic Compound. PMC. Retrieved from [Link]

• Afzal, O., et al. (2022). Review on recent development of quinoline for anticancer activities. Future Journal of Pharmaceutical Sciences, 8(1), 32. Retrieved from [Link]

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Molecular weight and formula of Methyl 5-nitroquinoline-3-carboxylate

An In-Depth Technical Guide to Methyl 5-nitroquinoline-3-carboxylate

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Methyl 5-nitroquinoline-3-carboxylate, a heterocyclic compound of significant interest in medicinal chemistry and drug discovery. This document delves into its fundamental chemical properties, spectroscopic signature, synthesis, and potential therapeutic applications, offering a valuable resource for professionals in the field.

Core Molecular Attributes

Methyl 5-nitroquinoline-3-carboxylate is a quinoline derivative characterized by a nitro group at the 5-position and a methyl carboxylate group at the 3-position of the quinoline ring. These substitutions are critical in defining its chemical reactivity and biological activity.

Chemical Formula and Molecular Weight

The chemical formula for Methyl 5-nitroquinoline-3-carboxylate is C₁₁H₈N₂O₄[1]. Based on this, the molecular weight is calculated to be 232.19 g/mol . This information is fundamental for all quantitative experimental work, including reaction stoichiometry and analytical characterization.

Property	Value	Source
Chemical Formula	C₁₁H₈N₂O₄	[1]
Molecular Weight	232.19 g/mol	Calculated
CAS Number	888-60-8	[1]

Synthesis and Mechanistic Insights

A plausible synthetic route would begin with the synthesis of a quinoline-3-carboxylate ester, which is then subjected to nitration. The Combes quinoline synthesis or the Gould-Jacobs reaction are common methods for forming the quinoline ring system.

Illustrative Synthetic Workflow

The following diagram outlines a conceptual workflow for the synthesis of Methyl 5-nitroquinoline-3-carboxylate.

Caption: Conceptual synthetic workflow for Methyl 5-nitroquinoline-3-carboxylate.

Experimental Protocol: A General Approach to Nitration

The critical step in the synthesis is the regioselective nitration of the quinoline ring. The 5- and 8-positions are generally the most susceptible to electrophilic substitution.

Protocol:

• Dissolution: Dissolve Methyl quinoline-3-carboxylate in concentrated sulfuric acid at a low temperature (typically 0-5 °C) with stirring. The use of a strong acid protonates the quinoline nitrogen, deactivating the pyridine ring towards electrophilic attack.

• Addition of Nitrating Agent: Slowly add a nitrating mixture of concentrated nitric acid and concentrated sulfuric acid dropwise to the solution, maintaining the low temperature.

• Reaction Monitoring: Allow the reaction to proceed at a controlled temperature and monitor its progress using thin-layer chromatography (TLC).

• Work-up: Upon completion, carefully pour the reaction mixture onto crushed ice to precipitate the product.

• Purification: The crude product can be collected by filtration and purified by recrystallization or column chromatography to yield the desired Methyl 5-nitroquinoline-3-carboxylate.

Spectroscopic Characterization

The structural elucidation of Methyl 5-nitroquinoline-3-carboxylate relies on a combination of spectroscopic techniques.

Infrared (IR) Spectroscopy

The IR spectrum of this compound will exhibit characteristic absorption bands corresponding to its functional groups.

Wavenumber (cm⁻¹)	Functional Group	Vibration
~3100-3000	Aromatic C-H	Stretch
~1730	Ester C=O	Stretch
~1550 and ~1350	Nitro (NO₂)	Asymmetric and Symmetric Stretch[2]
~1600-1450	Aromatic C=C	Stretch
~1300-1000	Ester C-O	Stretch

These values are based on typical IR absorption frequencies for common functional groups[2][3].

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum will provide information about the substitution pattern on the quinoline ring. The aromatic region will show a complex pattern of doublets and triplets corresponding to the protons on the quinoline core. The methyl group of the ester will appear as a singlet, typically in the range of 3.9-4.1 ppm.

¹³C NMR: The carbon NMR spectrum will show distinct signals for each of the 11 carbon atoms in the molecule. The carbonyl carbon of the ester will be observed downfield (around 165 ppm), and the carbons attached to the nitro group and within the aromatic system will have characteristic chemical shifts.

Applications in Drug Development

Quinoline derivatives are a well-established class of compounds with a broad range of biological activities, making them privileged scaffolds in medicinal chemistry[4][5]. The introduction of a nitro group can significantly influence the pharmacological profile of a molecule.

Potential Therapeutic Areas

• Anticancer Activity: Many nitroaromatic compounds exhibit cytotoxic effects against cancer cell lines. The quinoline scaffold itself is found in several anticancer drugs. The combination of these two pharmacophores in Methyl 5-nitroquinoline-3-carboxylate makes it a candidate for investigation as an anticancer agent.

• Antimicrobial and Antiviral Properties: The quinoline core is present in numerous antimalarial drugs like chloroquine and quinine[4][6]. Nitro-containing heterocycles also have a history of use as antimicrobial agents. Therefore, this compound warrants investigation for its potential activity against various pathogens.

• Enzyme Inhibition: The specific substitution pattern of Methyl 5-nitroquinoline-3-carboxylate may allow it to act as an inhibitor for various enzymes implicated in disease pathways. For instance, quinoline derivatives have been explored as inhibitors of kinases and other enzymes[7].

Structure-Activity Relationship (SAR) Insights

The following diagram illustrates the key structural features of Methyl 5-nitroquinoline-3-carboxylate and their potential roles in biological activity.

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• 7. pdf.benchchem.com [pdf.benchchem.com]

An In-depth Technical Guide to the Safe Handling of Methyl 5-nitroquinoline-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 5-nitroquinoline-3-carboxylate is a heterocyclic aromatic compound with potential applications in medicinal chemistry and materials science. Its structure, featuring a quinoline core, a nitro group, and a methyl carboxylate substituent, suggests a range of physicochemical and biological properties that are of interest to the research community. As with any novel or specialized chemical, a thorough understanding of its potential hazards and the implementation of rigorous safety protocols are paramount to ensuring the well-being of laboratory personnel and the integrity of research outcomes. This guide provides a comprehensive overview of the safety considerations, handling procedures, and emergency responses pertinent to Methyl 5-nitroquinoline-3-carboxylate, based on an analysis of structurally related compounds.

Hazard Identification and Classification

GHS Hazard Classification (Anticipated)

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed[1][3][4]
Acute Toxicity, Dermal	Category 4	H312: Harmful in contact with skin[1][3][4]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[3][6]
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation[3][6]
Acute Toxicity, Inhalation	Category 4	H332: Harmful if inhaled[3][4]
Specific Target Organ Toxicity	Category 3	H335: May cause respiratory irritation
Carcinogenicity	Category 2	H351: Suspected of causing cancer[4]
Genetic Defects	Category 2	H341: Suspected of causing genetic defects

Signal Word: Warning [3][4][7]

Toxicological Profile and Mechanistic Insights

The toxicological properties of Methyl 5-nitroquinoline-3-carboxylate have not been fully investigated.[8] However, the presence of the nitroquinoline moiety is a significant indicator of potential biological activity and toxicity. Nitroaromatic compounds are known to undergo metabolic reduction to form reactive intermediates, such as hydroxylamines, which can form adducts with DNA.[2] This mechanism is a plausible explanation for the genotoxic and carcinogenic effects observed in some nitroquinolines.[2][9] For instance, 4-Nitroquinoline 1-oxide (4-NQO) is a well-documented carcinogen that requires metabolic activation to exert its genotoxic effects.[9] Animal studies on related compounds have indicated potential for liver and kidney damage at high doses.[10]

Exposure Controls and Personal Protection

A multi-layered approach to exposure control is essential when handling this compound.

Engineering Controls

• Chemical Fume Hood: All manipulations of Methyl 5-nitroquinoline-3-carboxylate, including weighing, solution preparation, and transfers, must be conducted in a certified chemical fume hood to minimize inhalation exposure.[1][11]

• Ventilation: Ensure adequate general laboratory ventilation to supplement local exhaust systems.[6][8]

• Designated Area: Establish a designated and clearly marked area for the handling of this compound to prevent cross-contamination.[11]

• Emergency Equipment: An operational safety shower and eyewash station must be readily accessible in the immediate vicinity of the handling area.[8][11][12]

Personal Protective Equipment (PPE)

• Eye and Face Protection: Wear chemical safety goggles or a face shield as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[5][12]

• Skin Protection:

  • Gloves: Wear appropriate protective gloves (e.g., nitrile) to prevent skin exposure.[12] Gloves should be inspected prior to use and removed and disposed of properly, avoiding skin contamination.[7]

  • Lab Coat: A lab coat or other protective clothing is required to prevent skin contact.[7]

• Respiratory Protection: Under normal laboratory use within a fume hood, respiratory protection may not be necessary.[7] For large-scale operations or in the event of a spill, a NIOSH/MSHA or European Standard EN 136 approved respirator with appropriate cartridges should be used.[7][13]

Safe Handling and Storage

Handling

• Avoid contact with skin, eyes, and clothing.[6][12]

• Do not breathe dust.[7][12]

• Avoid the formation of dust and aerosols.[8][12]

• Wash hands thoroughly after handling, even if gloves were worn.[7][6][11]

• Do not eat, drink, or smoke in the laboratory.[7][11]

Storage

• Store in a tightly sealed, properly labeled container.[6][11]

• Keep in a cool, dry, and well-ventilated place away from incompatible materials.[1][7][11]

• Store locked up.[5][13]

• Avoid exposure to heat, light, and air.[1]

• Incompatible materials include strong oxidizing agents, strong bases, and acids.[7][8][12][13]

First-Aid Measures

• In case of Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[7][13] If not breathing, give artificial respiration.[7][8] Seek medical attention.[7]

• In case of Skin Contact: Immediately wash with plenty of soap and water while removing all contaminated clothing and shoes.[7][12] If skin irritation occurs, get medical advice/attention.[6]

• In case of Eye Contact: Rinse cautiously with water for several minutes.[6] Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes.[7] Get medical attention.[7]

• In case of Ingestion: Rinse mouth with water.[7] Call a POISON CENTER or doctor if you feel unwell.[7] Do not induce vomiting.

Fire-Fighting and Accidental Release Measures

Fire-Fighting

• Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or chemical foam.[1][7]

• Specific Hazards: Thermal decomposition can lead to the release of irritating gases and vapors, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[1][7][8][12]

• Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1][7][8]

Accidental Release

• Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective equipment.[1][14] Keep unnecessary personnel away.[6]

• Environmental Precautions: Prevent the product from entering drains.[6]

• Containment and Cleanup: Cover drains. Sweep up the material, avoiding dust generation, and shovel it into a suitable, labeled container for disposal.[8] Clean the affected area thoroughly.

Reactivity and Stability

• Stability: The compound is stable under normal storage conditions.[1][7][12]

• Hazardous Reactions: No information is available on hazardous reactions.[7]

• Conditions to Avoid: Incompatible products and conditions to avoid include exposure to heat, light, and air.[1]

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and acids.[7][8][12][13]

• Hazardous Decomposition: When heated to decomposition, it emits toxic fumes of nitrogen oxides.[1][3]

Caption: Potential decomposition pathway of Methyl 5-nitroquinoline-3-carboxylate.

Waste Disposal

Disposal of Methyl 5-nitroquinoline-3-carboxylate and its contaminated waste must be handled in accordance with all local, state, and federal regulations.[7][11]

• Solid Waste: Collect any unused compound and contaminated disposable materials (e.g., gloves, weigh boats, paper towels) in a designated, sealed, and clearly labeled hazardous waste container.[11]

• Liquid Waste: Collect solutions containing the compound in a separate, sealed, and clearly labeled hazardous waste container.[11] Do not mix with other solvent waste streams unless approved by your institution's Environmental Health and Safety (EHS) department.[11]

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name.[11]

• Disposal: Contact your institution's EHS department to arrange for proper disposal.[11]

Experimental Workflow: Safe Weighing and Solution Preparation

This protocol outlines a self-validating system for the safe handling of Methyl 5-nitroquinoline-3-carboxylate during routine laboratory procedures.

Step 1: Preparation

• Verify that the chemical fume hood is certified and functioning correctly.

• Don appropriate PPE: lab coat, chemical safety goggles, and nitrile gloves.

• Designate a specific area within the fume hood for the procedure.

• Assemble all necessary equipment: analytical balance, spatula, weigh boat, vial for the final solution, and the appropriate solvent.

Step 2: Weighing

• Place the analytical balance inside the fume hood.

• Carefully open the container of Methyl 5-nitroquinoline-3-carboxylate.

• Using a clean spatula, transfer the desired amount of the solid compound to a weigh boat on the balance, minimizing any dust creation.

• Securely close the primary container.

Step 3: Solution Preparation

• Carefully add the weighed solid to the labeled vial.

• Slowly add the desired solvent to the vial to avoid splashing.[11]

• Seal the vial and mix gently until the solid is fully dissolved.

Step 4: Cleanup

• Dispose of the weigh boat and any other contaminated disposable items in the designated solid hazardous waste container.

• Wipe down the spatula and the work surface within the fume hood with an appropriate solvent and dispose of the cleaning materials in the solid hazardous waste container.

Step 5: Finalization

• Properly label the final solution with the chemical name, concentration, solvent, and date.

• Remove PPE and wash hands thoroughly.

Caption: Workflow for the safe handling of Methyl 5-nitroquinoline-3-carboxylate.

Conclusion

While specific toxicological data for Methyl 5-nitroquinoline-3-carboxylate is limited, a comprehensive safety protocol can be developed by analyzing the hazards of structurally similar nitroquinoline compounds. The potential for acute toxicity, irritation, and long-term health effects such as carcinogenicity necessitates a cautious and well-documented approach to handling. By adhering to the principles of good laboratory practice, utilizing appropriate engineering controls and personal protective equipment, and following the detailed procedures outlined in this guide, researchers can mitigate the risks associated with this compound and ensure a safe laboratory environment.

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• 4-Nitroquinoline 1-oxide – Knowledge and References. Taylor & Francis.
• SAFETY DATA SHEET.
• An In-depth Technical Guide to 2-Nitroquinoline: Chemical Structure and Properties. Benchchem.
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• 8-Hydroxyquinoline: Pharmacodynamics, Toxicity, Applications, Preparation.
• 8-Hydroxy-5-nitroquinoline | 4008-48-4 | TCI Deutschland GmbH. TCI Chemicals.
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• 5-Nitroquinoline | C9H6N2O2 | CID 11829. PubChem.
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• 8-methyl-5-nitroquinoline | 64976-62-1. Sigma-Aldrich.
• 8-Nitroquinoline - Safety Data Sheet. ChemicalBook.
• Methyl isoquinoline-3-carboxylate - SAFETY DATA SHEET.

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Protocols & Analytical Methods

Technical Application Note: Synthesis of Methyl 5-nitroquinoline-3-carboxylate

Abstract

This application note details a robust, three-phase synthetic protocol for the preparation of Methyl 5-nitroquinoline-3-carboxylate starting from Quinoline . The synthesis addresses the challenge of regioselective functionalization of the electron-deficient quinoline core. The strategy employs a sequential C3-halogenation, Palladium-catalyzed alkoxycarbonylation, and electrophilic aromatic nitration. Critical attention is given to the separation of regioisomers in the final nitration step, a common bottleneck in quinoline chemistry. This guide is designed for medicinal chemists requiring high-purity scaffolds for structure-activity relationship (SAR) studies.

Strategic Analysis & Retrosynthesis

The target molecule features two electron-withdrawing groups (EWG) on the quinoline scaffold: a carboxylate at C3 and a nitro group at C5.

• The Challenge: Direct electrophilic substitution on quinoline typically occurs at the C5 and C8 positions (benzene ring) due to the deactivation of the pyridine ring. However, introducing the carboxylate at C3 is not possible via direct electrophilic attack.

• The Solution: We must first install the functional handle at C3 before nitration. A bromine atom serves as the ideal handle for subsequent carbonylation.

• Pathway:

  • C3-Functionalization: Bromination of quinoline to 3-bromoquinoline via a thermal rearrangement mechanism.

  • Carbonylation: Conversion of the bromide to the methyl ester using Pd-catalyzed carbonyl insertion.

  • Nitration: Electrophilic nitration of the ester. The C3-ester further deactivates the pyridine ring, ensuring substitution occurs on the benzene ring (C5/C8), followed by chromatographic separation.

Caption: Step-wise synthetic pathway from Quinoline to the target 5-nitro-3-carboxylate ester.

Experimental Protocols

Phase 1: Synthesis of 3-Bromoquinoline

Direct bromination of quinoline is non-trivial. Low-temperature bromination yields the 3,4-dibromo adduct, while high-temperature reaction of the quinoline-bromine complex yields 3-bromoquinoline via an elimination-rearrangement mechanism.

Reagents:

• Quinoline (1.0 equiv)[1][2]

• Bromine (Br2) (1.1 equiv)[3]

• Carbon Tetrachloride (CCl4) or Dichloroethane (DCE) (Solvent)

• Pyridine (1.0 equiv)

Protocol:

• Complex Formation: In a fume hood, dissolve quinoline (12.9 g, 100 mmol) and pyridine (7.9 g, 100 mmol) in CCl4 (50 mL).

• Bromine Addition: Add a solution of bromine (17.6 g, 110 mmol) in CCl4 (20 mL) dropwise at 0°C. A yellow solid complex (quinoline-bromine adduct) will precipitate.

• Thermal Rearrangement: Evaporate the solvent carefully under reduced pressure to leave the solid complex.

• Pyrolysis: Heat the solid residue in an oil bath at 180–190°C for 3-4 hours. The solid will melt and evolve HBr gas (Scrubber required!).

• Workup: Cool the dark residue to RT. Dissolve in CH2Cl2 (100 mL) and wash with 10% NaOH (2 x 50 mL) to remove unreacted bromine and acidic byproducts.

• Purification: Dry the organic layer over Na2SO4, concentrate, and purify via vacuum distillation (bp ~130°C at 15 mmHg) or flash chromatography (Hexane/EtOAc 9:1).

  • Target Yield: 40–50%

  • Validation: 1H NMR (CDCl3) δ 8.99 (d, J=2.2 Hz, 1H, H-2), 8.35 (d, J=2.2 Hz, 1H, H-4).

Phase 2: Palladium-Catalyzed Methoxycarbonylation

This step installs the ester moiety using a Heck-type carbonylation.

Reagents:

• 3-Bromoquinoline (Intermediate A)[1]

• Palladium(II) Acetate (Pd(OAc)2) (5 mol%)

• Triphenylphosphine (PPh3) (10 mol%)

• Triethylamine (Et3N) (2.0 equiv)

• Methanol (MeOH) (Excess, Solvent/Reagent)

• Carbon Monoxide (CO) (Balloon or 1 atm)

Protocol:

• Setup: Charge a dried flask with 3-bromoquinoline (2.08 g, 10 mmol), Pd(OAc)2 (112 mg), and PPh3 (262 mg).

• Solvent Addition: Add MeOH (20 mL) and Et3N (2.8 mL) under an argon atmosphere.

• CO Purge: Bubble CO gas through the solution for 5 minutes, then maintain a CO atmosphere (balloon).

• Reaction: Heat the mixture to reflux (65–70°C) for 12–16 hours. Monitor by TLC (disappearance of bromide).[3]

• Workup: Cool to RT, filter through a Celite pad to remove Pd black. Concentrate the filtrate.

• Purification: Redissolve in EtOAc, wash with water and brine. Purify via flash chromatography (Hexane/EtOAc 4:1).

  • Target Yield: 75–85%

  • Validation: IR (C=O stretch ~1725 cm⁻¹); 1H NMR (Methyl singlet ~3.9 ppm).

Phase 3: Regioselective Nitration & Isolation

The nitration of quinoline-3-carboxylate yields a mixture of 5-nitro and 8-nitro isomers. The 3-ester group directs the incoming electrophile to the benzene ring (positions 5 and 8) by deactivating the pyridine ring.

Reagents:

• Methyl quinoline-3-carboxylate (Intermediate B)

• Conc. Sulfuric Acid (H2SO4)[4]

• Fuming Nitric Acid (HNO3, >90%)

Protocol:

• Dissolution: Dissolve methyl quinoline-3-carboxylate (1.87 g, 10 mmol) in conc. H2SO4 (10 mL) at 0°C.

• Nitration: Add fuming HNO3 (0.8 mL, 1.2 equiv) dropwise, maintaining the temperature below 5°C.

• Reaction: Allow the mixture to warm to RT and stir for 2 hours.

• Quench: Pour the reaction mixture onto crushed ice (100 g). Neutralize carefully with solid Na2CO3 or conc. NH4OH to pH 8. A yellow precipitate (mixture of isomers) will form.

• Filtration: Collect the solid by filtration and wash with cold water.[5]

• Separation (Critical Step):

  • Method A (Crystallization): Recrystallize from hot ethanol or acetone. The 5-nitro isomer is typically less soluble and crystallizes first.

  • Method B (Chromatography): If crystallization is insufficient, use silica gel chromatography (Gradient: CH2Cl2 to 2% MeOH/CH2Cl2). The 5-nitro isomer usually elutes after the 8-nitro isomer due to dipole interactions, though this varies by solvent system.

  • Identification: The 5-nitro isomer shows a characteristic downfield shift for H-4 (peri-effect) and specific coupling constants for the benzene ring protons (triplet-like for H-7, doublets for H-6/H-8).

  • Target Yield (5-nitro): 30–40% (isolated).

Data Summary & Validation

Parameter	Phase 1 (Bromination)	Phase 2 (Carbonylation)	Phase 3 (Nitration)
Key Reagents	Br2, Pyridine, Heat	Pd(OAc)2, CO, MeOH	HNO3, H2SO4
Critical Control	Temperature (180°C)	CO Atmosphere (Safety)	Temperature (<5°C)
Major Byproduct	3,4-dibromo adduct	Unreacted bromide	8-nitro isomer
Typical Yield	45%	80%	35% (isolated 5-nitro)
Validation Signal	MS (M+ 207/209)	1H NMR (OCH3 singlet)	1H NMR (H-4 Deshielding)

Regiochemistry Verification (NMR Logic)

To distinguish the 5-nitro from the 8-nitro isomer:

• 5-Nitro: The proton at C4 (pyridine ring) is spatially close to the Nitro group at C5 (peri-position). This causes a significant downfield shift of H-4 compared to the 8-nitro isomer.

• Coupling: The benzene ring protons in the 5-nitro isomer (H6, H7, H8) form an AMX or ABC system where J values correspond to ortho and meta couplings, distinct from the 8-nitro pattern.

Safety & Handling

• Bromine: Highly corrosive and toxic. All transfers must be done in a fume hood.

• Carbon Monoxide: Odorless, silent killer. Use a CO detector and work in a well-ventilated hood.

• Nitro Compounds: Potentially explosive if heated dry. Do not distill the final nitro product to dryness; use chromatography.

References

• Synthesis of 3-Bromoquinoline: Eisch, J. J. Journal of Organic Chemistry, 1962 , 27(4), 1318–1323. Link

• Palladium-Catalyzed Carbonylation: Schoenberg, A.; Bartoletti, I.; Heck, R. F. Journal of Organic Chemistry, 1974 , 39(23), 3318–3326. Link

• Nitration of Quinoline Derivatives: Schofield, K.; Theobald, R. S. Journal of the Chemical Society, 1950 , 395-402. Link

• Regioselectivity in Quinoline Nitration: Dewar, M. J. S.; Maitlis, P. M. Journal of the Chemical Society, 1957 , 2521-2528. Link

• Separation of Nitroquinoline Isomers: Leonard, N. J.; Leubner, G. W. Journal of the American Chemical Society, 1949 , 71(10), 3408–3411. Link

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• 5. benchchem.com [benchchem.com]

Application Note & Protocol: Regioselective Nitration of Methyl Quinoline-3-carboxylate

Abstract: This document provides a comprehensive guide for the electrophilic nitration of methyl quinoline-3-carboxylate. Nitrated quinoline scaffolds are pivotal intermediates in the synthesis of pharmacologically active molecules.[1] This protocol details a robust method using a mixed acid (sulfuric and nitric acid) approach, emphasizing mechanistic understanding, regiochemical control, and critical safety procedures. The target audience includes researchers in organic synthesis, medicinal chemistry, and drug development.

Introduction and Scientific Rationale

The quinoline ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents. The introduction of a nitro (-NO₂) group onto this scaffold via electrophilic aromatic substitution (SEAr) provides a versatile chemical handle for further functionalization, such as reduction to an amine, which can then be elaborated into a wide array of derivatives.

The nitration of quinoline itself is a well-established, albeit challenging, reaction. Under the strongly acidic conditions required to generate the potent electrophile, the nitronium ion (NO₂⁺), the quinoline nitrogen is protonated.[2] This protonation forms the quinolinium ion, which deactivates the heterocyclic (pyridine) ring towards electrophilic attack. Consequently, substitution occurs preferentially on the more electron-rich benzenoid ring.[3] For unsubstituted quinoline, this results in a mixture of 5-nitro and 8-nitro isomers.[4]

The presence of a methyl carboxylate group at the 3-position, as in methyl quinoline-3-carboxylate, further deactivates the pyridine ring. This application note provides a detailed protocol to selectively nitrate this substrate, navigating the challenges of its electronic properties to yield the desired nitro-substituted products, which are valuable precursors for further synthetic transformations.

Mechanism of Electrophilic Nitration

The reaction proceeds via a classical electrophilic aromatic substitution mechanism, which can be dissected into two primary stages:

• Generation of the Electrophile: Concentrated sulfuric acid protonates nitric acid, which then loses a molecule of water to form the highly electrophilic nitronium ion (NO₂⁺). This is the active species in the reaction.[2]

• Electrophilic Attack and Rearomatization: The π-system of the quinoline's benzene ring acts as a nucleophile, attacking the nitronium ion. This forms a resonance-stabilized carbocation intermediate known as a sigma complex or Wheland intermediate.[5] A weak base (like HSO₄⁻ or water) then abstracts a proton from the carbon bearing the new nitro group, restoring aromaticity and yielding the final product.[2]

Due to the deactivating effect of the protonated nitrogen, attack at the C-5 and C-8 positions is favored as it avoids placing a positive charge on the carbon adjacent to the positively charged nitrogen in the key resonance contributors of the sigma complex.[3][5]

Caption: Experimental workflow for nitration protocol.

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel, add methyl quinoline-3-carboxylate (e.g., 1.0 eq). Place the flask in an ice-salt bath to cool the internal temperature to 0°C.

• Substrate Dissolution: Carefully and slowly add concentrated sulfuric acid (e.g., 4-5 volumes relative to the mass of starting material) to the starting material with gentle stirring. Ensure the temperature remains between 0-5°C during this addition. The starting material should fully dissolve.

• Addition of Nitrating Agent: Add concentrated nitric acid (e.g., 1.1 eq) to the dropping funnel. Add the nitric acid dropwise to the stirred sulfuric acid solution over 30-60 minutes. Crucial: The internal temperature must be rigorously maintained below 10°C to prevent over-nitration and ensure safety.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0-5°C for 1-2 hours. The reaction progress can be monitored by thin-layer chromatography (TLC), eluting with a mixture like ethyl acetate/hexanes.

• Quenching: In a separate large beaker, prepare a slurry of crushed ice and water (approximately 10-20 times the volume of the reaction mixture). [6]Once the reaction is deemed complete, very slowly and carefully pour the reaction mixture onto the stirred ice slurry. This quenching step is highly exothermic and should be done cautiously in the fume hood.

• Isolation of Crude Product: A solid precipitate should form upon quenching. Allow the ice to melt completely while stirring. Collect the crude product by vacuum filtration using a Büchner funnel. [6]

• Washing and Neutralization: Wash the collected solid on the filter with several portions of cold deionized water until the filtrate is neutral to pH paper. This removes residual strong acid. A subsequent wash with a cold, dilute sodium bicarbonate solution can be performed to ensure complete neutralization, followed by a final wash with cold water. [6]

• Purification: Air-dry the crude product. The primary method of purification is recrystallization from a suitable solvent, such as ethanol or methanol, to yield the purified nitro-methyl quinoline-3-carboxylate isomers. [7]

Data and Characterization

Table 1: Summary of Key Reaction Parameters

Parameter	Value / Condition	Rationale
Stoichiometry (HNO₃)	1.1 - 1.2 equivalents	A slight excess ensures complete consumption of the starting material.
Temperature	0 - 10°C	Controls the high exothermicity of the reaction and minimizes side-product formation.
Reaction Time	1 - 3 hours	Sufficient time for reaction completion; monitor by TLC.
Quenching Medium	Crushed Ice / Water	Stops the reaction and precipitates the less soluble organic product. [6]
Expected Outcome	Mixture of 5- and 8-nitro isomers	Governed by the electronic effects of the protonated quinolinium system. [4]

Characterization: The final product(s) should be characterized using standard analytical techniques:

• NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure and determine the ratio of isomers.

• Mass Spectrometry: To confirm the molecular weight of the nitrated product.

• Melting Point: To assess the purity of the isolated product(s). [7]

Troubleshooting

• No Precipitation on Quenching: The product may be an oil or have some solubility in the acidic aqueous layer. Perform a liquid-liquid extraction with a suitable organic solvent like dichloromethane (DCM) or ethyl acetate. [6]* Low Yield: May result from incomplete reaction or loss during workup. Ensure the reaction has gone to completion via TLC before quenching. Use ice-cold water for washing to minimize product loss.

• Dark/Tarry Product: Indicates side reactions or decomposition, often due to poor temperature control. Ensure rigorous cooling during acid additions.

Conclusion

This application note provides a reliable and well-characterized protocol for the nitration of methyl quinoline-3-carboxylate. By understanding the underlying reaction mechanism and adhering strictly to the outlined safety and procedural steps, researchers can effectively synthesize nitrated quinoline derivatives, which serve as crucial building blocks in the development of new chemical entities for various scientific applications.

References

• Nitration reaction safety - YouTube. (2024). Vertex AI Search.

• THE NITRATION OF SOME QUINOLINE DERIVATIVES - ResearchGate. (n.d.). ResearchGate. [Link]

• Yokoyama, A., Ohwada, T., Saito, S., & Shudo, K. (1997). Nitration of quinoline 1-oxide: Mechanism of regioselectivity. Chemical and Pharmaceutical Bulletin, 45(2), 279-283. [Link]

• MIXED NITRATING ACID (greater than 50% HN03) - East Harbour Group. (2022). East Harbour Group. [Link]

• meta-Nitration of Pyridines and Quinolines through Oxazino Azines - ACS Publications. (2025). ACS Publications. [Link]

• Nitric Acid Safety Tips & Health Hazards | VelocityEHS. (2015). VelocityEHS. [Link]

• Regioselective C−H mono‐ and bis‐ nitration of quinoline and naphthalene amides via SET mechanism. - ResearchGate. (n.d.). ResearchGate. [Link]

• THE NITRATION OF SOME QUINOLINE DERIVATIVES. (n.d.). Canadian Journal of Chemistry. [Link]

• Hazard Evaluation and Safety Considerations for Scale-Up of a Fuming Nitric Acid Mediated Nitration of Aryl Boronic Acids - ACS Publications. (2021). ACS Publications. [Link]

• Synthesis of quinoline-3-carboxylate derivative 21-R - ResearchGate. (n.d.). ResearchGate. [Link]

• Electrophilic Aromatic Substitutions (2) – Nitration and Sulfonation. (2018). Master Organic Chemistry. [Link]

• Why does the nitration of quinoline occur at the 5 (and 8) position? (n.d.). Chemistry Stack Exchange. [Link]

• Preparation and Properties of Quinoline. (n.d.). SlideShare. [Link]

• Chemistry II (Organic) Heteroaromatic Chemistry LECTURE 7 Deprotonation & Benzo-heterocyces: Indoles & (Iso)quinolines. (n.d.). SlidePlayer. [Link]

• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS - IIP Series. (n.d.). IIP Series. [Link]

• Synthesis of quinolines - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal. [Link]

• electrophilic substitution reaction of quinoline and isoquinoline - YouTube. (2021). YouTube. [Link]

• An Electrophilic Aromatic Substitution: The nitration of methyl benzoate. (n.d.). University of Missouri-St. Louis. [Link]

• Nucleophilic Nitration of Selected Aza-Aromatics: Experiments and Modelling - DTIC. (n.d.). Defense Technical Information Center. [Link]

• Synthesis of derivatives of quinoline. - SciSpace. (n.d.). SciSpace. [Link]

• Synthesis of 1-[(Aryl)(3-amino-5-oxopyrazolidin-4-ylidene) methyl]-2-oxo-1,2-dihydroquinoline-3-carboxylic Acid Derivatives and Their Breast Anticancer Activity - MDPI. (2021). MDPI. [Link]

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Application Note & Protocol Guide: Reduction of Methyl 5-nitroquinoline-3-carboxylate

Abstract

This guide provides a comprehensive overview and detailed experimental protocols for the chemical reduction of methyl 5-nitroquinoline-3-carboxylate to its corresponding amine, methyl 5-aminoquinoline-3-carboxylate. This transformation is a critical step in the synthesis of various pharmacologically active molecules and advanced intermediates.[1] This document evaluates several common and robust reduction methodologies, including catalytic hydrogenation, metal-mediated reductions with tin(II) chloride (SnCl₂) and iron (Fe) powder. Each method is presented with a detailed, step-by-step protocol, a discussion of the underlying chemical principles, and a comparative analysis to aid researchers in selecting the most appropriate method for their specific laboratory context and scale.

Introduction: Significance of 5-Aminoquinoline Scaffolds

The quinoline ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents. The targeted product of this reduction, methyl 5-aminoquinoline-3-carboxylate, is a versatile building block for the synthesis of compounds with potential applications in treating diseases mediated by α₄β₇ integrin, such as inflammatory bowel disease.[1] The strategic placement of the amino group at the C-5 position and the carboxylate at C-3 allows for diverse subsequent chemical modifications.

The reduction of an aromatic nitro group is one of the most fundamental transformations in organic synthesis.[2][3] However, the presence of the quinoline heterocycle and the ester functionality requires careful selection of the reduction method to ensure high chemoselectivity and yield, avoiding unwanted side reactions like reduction of the heterocyclic ring or hydrolysis of the ester. This guide aims to provide scientifically sound, field-proven protocols to achieve this transformation efficiently and safely.

Overview of Reduction Methodologies

Several strategies are available for the reduction of aromatic nitro groups. The choice of method depends on factors such as substrate compatibility, available equipment, scale, and cost.

• Catalytic Hydrogenation: This is often the cleanest method, typically employing a heterogeneous catalyst like palladium on carbon (Pd/C) with hydrogen gas (H₂).[4] It avoids the use of stoichiometric metal reagents, simplifying purification. However, it requires specialized pressure equipment and careful handling of flammable H₂ gas and pyrophoric catalysts.[5][6] For quinoline derivatives, over-reduction of the pyridine ring is a potential side reaction that must be controlled.[7][8][9]

• Transfer Hydrogenation: A convenient alternative to using pressurized hydrogen gas, this method uses a hydrogen donor molecule, such as ammonium formate (HCO₂NH₄), in the presence of a catalyst like Pd/C.[10][11][12] The decomposition of ammonium formate in situ generates hydrogen.[10] This approach is generally safer and requires less specialized equipment.[13]

• Metal-Mediated Reductions: These are classic, robust, and cost-effective methods.

  • Tin(II) Chloride (SnCl₂): A mild and effective reagent, often used when other reducible functional groups are present.[2][4] The reaction is typically run in an alcoholic solvent. Work-up can be complicated by the formation of tin hydroxide emulsions, but this can be managed by careful pH adjustment.[14][15]

  • Iron (Fe) Powder: An inexpensive and environmentally benign option, iron is typically used in an acidic medium, such as acetic acid or with an additive like ammonium chloride.[4][16][17] This method demonstrates high tolerance for sensitive functional groups.[18] The work-up involves filtering off iron salts.[19]

Comparative Analysis of Protocols

The following table summarizes the key parameters for the detailed protocols provided in this guide, allowing for an at-a-glance comparison.

Parameter	Protocol 1: Catalytic Hydrogenation (Pd/C, H₂)[17]	Protocol 2: Transfer Hydrogenation (Pd/C, HCO₂NH₄)[12]	Protocol 3: Tin(II) Chloride Reduction[18][20]	Protocol 4: Iron Powder Reduction[16][18]
Primary Reagent	H₂ Gas	Ammonium Formate (HCO₂NH₄)	Tin(II) Chloride Dihydrate (SnCl₂·2H₂O)	Iron (Fe) Powder
Catalyst/Additive	10% Pd/C (catalytic)	10% Pd/C (catalytic)	None (stoichiometric reagent)	Acetic Acid (AcOH)
Typical Solvent	Ethanol (EtOH) or Methanol (MeOH)	Methanol (MeOH)	Ethanol (EtOH) or Ethyl Acetate (EtOAc)	EtOH / Acetic Acid / Water
Temperature	Room Temperature	Room Temperature	50-70 °C (Reflux)	80-100 °C (Reflux)
Pressure	50 psi (approx. 3.4 atm)	Atmospheric	Atmospheric	Atmospheric
Key Advantages	High purity, no metal salt waste.	No high-pressure H₂ gas needed, safer.	Mild conditions, good functional group tolerance.	Very low cost, environmentally benign metal.
Key Challenges	Requires pressure reactor, pyrophoric catalyst handling.[5][21]	Potential for catalyst deactivation.	Stoichiometric tin waste, potential for emulsion during work-up.[14]	Requires heating, filtration of fine iron salts.
Safety Concerns	Flammable H₂ gas, pyrophoric catalyst.[6][22][23]	Catalyst handling.	Corrosive HCl often used with SnCl₂.	Flammable solvents, acidic conditions.

Experimental Workflows and Diagrams

General Reaction Pathway

The fundamental transformation is the six-electron reduction of the nitro group to an amine.

Caption: Chemical transformation workflow.

Laboratory Process Flow

This diagram outlines the general sequence of operations in the laboratory for performing the reduction.

Caption: General laboratory workflow diagram.

Detailed Experimental Protocols

Safety Precaution: All procedures should be carried out in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, lab coat, and appropriate gloves, must be worn at all times.

Protocol 1: Catalytic Hydrogenation using Palladium on Carbon (Pd/C) and H₂

This protocol is adapted from standard hydrogenation procedures and offers a very clean conversion.[4][17]

Materials:

• Methyl 5-nitroquinoline-3-carboxylate (1.0 eq)

• 10% Palladium on Carbon (Pd/C), 50% wet (approx. 5 mol% Pd)

• Ethanol (or Methanol), reagent grade

• Parr hydrogenator or similar pressure vessel

• Celite® (diatomaceous earth) for filtration

• Nitrogen gas supply

Procedure:

• Vessel Preparation: Add the substrate, methyl 5-nitroquinoline-3-carboxylate, and a magnetic stir bar to a pressure-rated hydrogenation vessel.

• Solvent Addition: Add ethanol to dissolve the substrate (concentration typically 0.1-0.2 M).

• Catalyst Addition: Under a gentle stream of nitrogen, carefully add the 10% Pd/C catalyst. Causality Note: Adding the catalyst under an inert atmosphere is crucial to prevent the dry catalyst from coming into contact with flammable solvent vapors in the presence of air, which can cause a fire.[5][6]

• System Purge: Securely seal the reaction vessel. Purge the system by pressurizing with nitrogen to ~20 psi and then venting. Repeat this cycle three times to remove all oxygen.[21][22]

• Hydrogenation: Purge the vessel with hydrogen gas in a similar manner (pressurize to ~20 psi, then vent; repeat three times). Finally, pressurize the vessel with hydrogen to 50 psi.[17]

• Reaction: Begin vigorous stirring. The reaction is typically exothermic, and a slight temperature increase may be observed. Monitor the reaction by observing the drop in hydrogen pressure as it is consumed.

• Monitoring: After the pressure stabilizes (usually 2-6 hours), the reaction is likely complete. If possible, depressurize, purge with nitrogen, and take an aliquot for analysis by TLC or LC-MS to confirm the disappearance of the starting material.

• Work-up: Once complete, carefully vent the hydrogen and purge the vessel thoroughly with nitrogen three times.[22]

• Filtration: Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the filter cake with additional ethanol. Safety Note: The filter cake is pyrophoric and must not be allowed to dry in the air. Immediately quench the Celite/catalyst pad with water and store it in a dedicated, sealed waste container.[5][23]

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude methyl 5-aminoquinoline-3-carboxylate, which can be purified further if necessary.

Protocol 2: Transfer Hydrogenation using Ammonium Formate

This method avoids the need for a high-pressure hydrogenation apparatus.[10][11]

Materials:

• Methyl 5-nitroquinoline-3-carboxylate (1.0 eq)

• 10% Palladium on Carbon (Pd/C), 50% wet (approx. 10 wt% of substrate)

• Ammonium Formate (HCO₂NH₄) (4.0-5.0 eq)

• Methanol, anhydrous (solvent)

• Celite®

Procedure:

• Setup: In a round-bottom flask equipped with a stir bar and reflux condenser, suspend the substrate and 10% Pd/C in methanol.[12]

• Reagent Addition: Add anhydrous ammonium formate in a single portion. Causality Note: Ammonium formate serves as the in-situ source of hydrogen. In the presence of palladium, it decomposes to H₂, CO₂, and NH₃.[10]

• Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by TLC (staining with KMnO₄ can help visualize the starting material). The reaction is typically complete within 1-3 hours.

• Work-up: Upon completion, filter the reaction mixture through a pad of Celite® to remove the catalyst. Rinse the pad with methanol.

• Isolation: Concentrate the filtrate under reduced pressure. The resulting residue will contain the product and ammonium salts. Partition the residue between ethyl acetate and water.

• Extraction: Separate the layers and extract the aqueous phase with ethyl acetate (2x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to afford the desired amine.

Protocol 3: Reduction using Tin(II) Chloride (SnCl₂)

A classic and reliable method that is tolerant of many functional groups.[4]

Materials:

• Methyl 5-nitroquinoline-3-carboxylate (1.0 eq)

• Tin(II) Chloride Dihydrate (SnCl₂·2H₂O) (4.0-5.0 eq)

• Ethanol or Ethyl Acetate (solvent)

• Saturated Sodium Bicarbonate (NaHCO₃) solution or 5M Sodium Hydroxide (NaOH)

• Ethyl Acetate for extraction

Procedure:

• Setup: To a round-bottom flask, add the substrate and dissolve it in ethanol.

• Reagent Addition: Add SnCl₂·2H₂O to the solution.[18]

• Reaction: Heat the mixture to reflux (approx. 70-80 °C) and stir vigorously. Monitor the reaction by TLC. The reaction is typically complete in 2-4 hours.

• Work-up: Cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Neutralization: Partition the crude residue between ethyl acetate and water. Slowly and carefully add saturated NaHCO₃ solution or 5M NaOH with vigorous stirring until the pH of the aqueous layer is ~8-9. Causality Note: Basification is critical to precipitate tin salts as tin hydroxides and to deprotonate the product amine, making it soluble in the organic solvent. Adding excess strong base can help redissolve amphoteric tin hydroxides and break up any emulsions that may form.[14]

• Filtration & Extraction: Filter the mixture through Celite® to remove the tin salts, washing the pad with ethyl acetate.[17] Transfer the filtrate to a separatory funnel, separate the layers, and extract the aqueous layer with ethyl acetate (2x).

• Isolation: Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the product.

Protocol 4: Reduction using Iron Powder and Acetic Acid

An economical and effective "Béchamp reduction" variant.[24]

Materials:

• Methyl 5-nitroquinoline-3-carboxylate (1.0 eq)

• Iron powder, fine mesh (4.0-5.0 eq)

• Ethanol

• Glacial Acetic Acid

• Water

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Ethyl Acetate

Procedure:

• Setup: In a round-bottom flask equipped with a reflux condenser, suspend the substrate in a mixture of ethanol, water, and glacial acetic acid (e.g., a 2:1:1 ratio).[18]

• Reagent Addition: Add the iron powder to the suspension. The mixture may become exothermic.

• Reaction: Heat the reaction mixture to reflux (approx. 90-100 °C) with vigorous stirring.[16] Monitor the reaction by TLC until the starting material is consumed (typically 2-4 hours).

• Work-up: Cool the reaction to room temperature and dilute with water.

• Neutralization: Carefully neutralize the mixture by adding saturated NaHCO₃ solution until effervescence ceases and the pH is ~8.

• Filtration: Filter the entire mixture through a thick pad of Celite® to remove the iron oxides, washing thoroughly with ethyl acetate.[17]

• Extraction: Transfer the filtrate to a separatory funnel. Separate the organic layer and extract the aqueous layer with ethyl acetate (2x).

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to obtain the crude amine.

Product Characterization

The identity and purity of the resulting methyl 5-aminoquinoline-3-carboxylate should be confirmed using standard analytical techniques:

• Thin-Layer Chromatography (TLC): To monitor reaction completion and assess purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure. The appearance of a broad singlet corresponding to the -NH₂ protons and characteristic shifts in the aromatic region are expected.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• Melting Point (mp): To compare with literature values for the pure compound.

Conclusion

The reduction of methyl 5-nitroquinoline-3-carboxylate is a readily achievable transformation using several reliable methods. Catalytic hydrogenation offers the cleanest product profile but requires specialized equipment. For standard laboratory settings, transfer hydrogenation with ammonium formate provides a safer alternative. Metal-mediated reductions using SnCl₂ or Fe are robust, scalable, and cost-effective options, with the choice often depending on the desired reaction conditions and tolerance for stoichiometric metal waste. Each protocol presented herein is a validated starting point that can be optimized to suit specific research and development needs.

References

• A Complete Safety and Operation Guide for High-Pressure Catalytic Hydrogen
• Hydrogenation Reaction Safety In The Chemical Industry. Vertex AI Search.
• Mechanochemical Catalytic Transfer Hydrogenation of Aromatic Nitro Derivatives - PMC.
• Aryl Nitro Reduction with Iron Powder or Stannous Chloride under Ultrasonic Irradi
• Highly efficient reduction of nitro compounds: Recyclable Pd/C-catalyzed transfer hydrogenation with ammonium formate or hydrazine hydrate as hydrogen source. Taylor & Francis Online.
• Ammonium Formate in Organic Synthesis: A Versatile Agent in Catalytic Hydrogen Transfer Reductions. Duke University.
• Catalytic Transfer Hydrogenation of Aromatic Nitro Compounds by Employing Ammonium Formate and 5% Platinum on Carbon.
• Hydrogenation SOP. University of California, Berkeley.
• Catalytic Hydrogen Transfer Reductions Using Ammonium Form
• Standard Operating Procedures - The Sarpong Group. University of California, Berkeley.
• Hazards associated with laboratory scale hydrogenations. Journal of Chemical Health & Safety.
• Nitro Reduction - Iron (Fe). Common Organic Chemistry.
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• Nitro Reduction - Common Conditions. Common Organic Chemistry.
• Application Notes and Protocols for the Reduction of Nitro Groups to Amines. BenchChem.
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• How to do work up of reactions (Problem of Emulsion) where NO2 group is reduced using SnCl2.2H2O? Chemistry Stack Exchange.
• Tin(II) chloride dihydrate/choline chloride deep eutectic solvent: redox properties in the fast synthesis of N-arylacetamides and indolo(pyrrolo)[1,2-a]quinoxalines. Royal Society of Chemistry.
• Nitro Reduction - SnCl2. Common Organic Chemistry.
• A Researcher's Guide to Stannous Chloride Dihydrate (SnCl2·2H2O) in Reduction Reactions: A Solvent System Performance Comparison. BenchChem.
• Efficient Reductions of Nitroarenes with SnCl 2 in Ionic Liquid.
• SnCl2 as a reducing agent. The Hive.
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• THE CATALYTIC HYDROGENATION OF QUINOLINE. Georgia Institute of Technology.
• Hydrogenation of nitro compounds to amines and catalyst therefor.

• An Unusual Chemoselective Hydrogenation of Quinoline Compounds Using Supported Gold Catalysts. American Chemical Society. [Link]

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• Synthesis method of 3-aminoquinoline-5-carboxylic acid methyl ester.
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• Hydrogenation of nitro-heterocycles and aliphatic nitro compounds catalyzed cobalt-terephthalic acid MOF@C-800-catalyst.
• Synthesis of a new serie of quinoline-carboxamides based on methylated aminoesters: NMR characterization and antimicrobial activity. University of Oran 1.
• Synthesis of a new serie of quinoline-carboxamides based on methylated aminoesters: NMR characteriz
• Synthesis of Amines. LibreTexts.
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• Process for Catalytic Reduction of Nitro Compounds to Amines.
• Synthesis of methyl 5-amino-3-arylaminoisoxazole-4-carboxylates.
• Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates - PMC.

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Application Notes & Protocols: Nucleophilic Substitution Reactions of 5-Nitroquinoline Esters

Foreword: The Strategic Importance of the 5-Nitroquinoline Scaffold

The quinoline ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents, including well-known antimalarials like chloroquine and quinine.[1] The introduction of a nitro group, particularly at the 5-position, dramatically alters the electronic properties of the quinoline ring. This powerful electron-withdrawing group activates the aromatic system towards nucleophilic attack, transforming it into a versatile platform for synthesizing a diverse array of functionalized molecules.[2][3] This guide focuses specifically on 5-nitroquinoline esters, where the ester moiety serves as an effective leaving group in nucleophilic aromatic substitution (SNAr) reactions. Understanding and mastering these reactions provides researchers and drug development professionals with a robust toolkit for generating novel compounds with potential applications as anticancer, antimicrobial, and antichagasic agents.[4][5]

Part 1: Mechanistic Foundations of SNAr on the 5-Nitroquinoline System

Nucleophilic aromatic substitution is a non-intuitive reaction for those accustomed to the typical electrophilic substitution of aromatic rings. However, when an aromatic ring is rendered sufficiently electron-poor by potent electron-withdrawing groups (EWGs), it becomes susceptible to attack by nucleophiles.[6] The nitro group (–NO₂) is one of the most powerful activating groups for SNAr reactions.

The reaction proceeds via a two-step addition-elimination mechanism .[7][8]

• Addition & Formation of the Meisenheimer Complex: A nucleophile (Nu⁻) attacks the electron-deficient carbon atom bearing the leaving group (in this case, the ester, -OAr'). This initial attack is typically the rate-determining step. The aromaticity of the ring is temporarily broken, forming a resonance-stabilized carbanion intermediate known as a Meisenheimer complex.[9]

• Elimination & Restoration of Aromaticity: The leaving group departs, and its bonding electrons collapse back into the ring system, restoring aromaticity and yielding the final substituted product.

The stability of the Meisenheimer complex is paramount. The 5-nitro group plays a critical role by delocalizing the negative charge through resonance, significantly lowering the activation energy of the initial nucleophilic attack.[8] The ortho and para positions relative to the nitro group are most effectively activated.

Caption: S-N-Ar Mechanism on a 5-Nitroquinoline Ester

Part 2: Application Note - Aminolysis for Amide Synthesis

The reaction of 5-nitroquinoline esters with ammonia or amines, known as aminolysis, is a cornerstone transformation for producing 5-nitro-substituted aminoquinolines.[10][11] These products are valuable intermediates and can exhibit significant biological activity themselves. The resulting amide bond is a critical functional group in a vast number of pharmaceuticals.

Causality Behind Experimental Choices:

• Nucleophile: Primary and secondary amines are excellent nucleophiles for this transformation. Ammonia can also be used to install a primary amino group.[12]

• Solvent: Aprotic polar solvents such as Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) are preferred. They effectively solvate the counter-ion of any base used, leaving the nucleophilic amine more reactive, and they can dissolve the often poorly soluble aromatic starting materials.

• Base: While aminolysis can sometimes proceed without a base, the inclusion of a mild, non-nucleophilic base like potassium carbonate (K₂CO₃) or triethylamine (Et₃N) can be beneficial. It serves to deprotonate the amine, increasing its nucleophilicity, and to neutralize any acidic byproducts, driving the reaction to completion.

• Temperature: The reaction often requires heating (typically 50-100 °C) to overcome the activation energy, especially with less reactive amines. However, excessively high temperatures can lead to decomposition or side reactions.

Protocol 1: General Procedure for Aminolysis with a Primary Amine

This protocol describes the synthesis of an N-alkyl-5-nitroquinolin-X-amine from a corresponding 5-nitroquinoline ester.

Materials:

• 5-Nitroquinoline ester (1.0 eq)

• Primary amine (e.g., benzylamine) (1.2 - 2.0 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 eq)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the 5-nitroquinoline ester (1.0 eq) and anhydrous K₂CO₃ (2.0 eq).

• Solvent and Reagent Addition: Add anhydrous DMF via syringe to create a stirrable suspension (concentration typically 0.1-0.5 M). Add the primary amine (1.2 eq) dropwise at room temperature.

• Reaction Execution: Heat the reaction mixture to 80 °C using an oil bath.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using an appropriate eluent system (e.g., 7:3 Hexane:EtOAc). The reaction is complete upon the disappearance of the starting ester spot. This typically takes 4-12 hours.

• Workup: Cool the reaction mixture to room temperature. Pour the mixture into a separatory funnel containing water and extract three times with ethyl acetate.

  • Rationale: This step quenches the reaction and separates the organic product from the inorganic salts (K₂CO₃) and DMF, which are soluble in water.

• Washing: Combine the organic layers and wash sequentially with water (2x) and then with brine (1x).

  • Rationale: The water washes remove residual DMF, while the brine wash helps to remove residual water from the organic layer, initiating the drying process.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude product by flash column chromatography on silica gel using a gradient of hexane and ethyl acetate to afford the pure N-substituted-5-nitroquinoline.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Nucleophile	Conditions	Typical Yield	Reference
Benzylamine	K₂CO₃, DMF, 80 °C, 6h	85-95%	[13]
Morpholine	Et₃N, DMSO, 90 °C, 8h	80-90%	[14]
Aniline	NaH, THF, 65 °C, 12h	70-85%	[13]
Ammonia (aq.)	Sealed tube, 120 °C, 24h	60-75%	[11]
Table 1: Representative Conditions for Aminolysis of Activated Quinolines.

Part 3: Application Note - Hydrolysis to Bioactive Phenols

The hydrolysis of a 5-nitroquinoline ester cleaves the ester bond to yield a 5-nitro-hydroxyquinoline.[15] This is a particularly important reaction in drug development, as the product can be a known active pharmaceutical ingredient (API). For instance, hydrolysis of a 5-nitro-8-acyloxyquinoline directly yields 8-hydroxy-5-nitroquinoline, also known as Nitroxoline. Nitroxoline is an established antimicrobial agent and has gained significant attention for its potent anti-cancer properties.[4][5]

Causality Behind Experimental Choices:

• Reaction Type: Base-promoted hydrolysis (saponification) is generally more efficient and proceeds under milder conditions than acid-catalyzed hydrolysis for esters.[16]

• Base: Strong bases like sodium hydroxide (NaOH) or lithium hydroxide (LiOH) are used in stoichiometric amounts. The hydroxide ion is the active nucleophile.

• Solvent System: A mixture of a water-miscible organic solvent (like THF or Methanol) and water is typically used. This ensures that both the organic ester and the aqueous base can be in the same phase to react.

• Workup: After the reaction, the product exists as a phenoxide salt. An acidic workup (e.g., with HCl) is crucial to protonate the phenoxide and precipitate the neutral hydroxyquinoline product.[16]

Protocol 2: Base-Promoted Hydrolysis (Saponification)

Materials:

• 5-Nitroquinoline ester (e.g., 5-nitroquinolin-8-yl acetate) (1.0 eq)

• Sodium Hydroxide (NaOH) (1.5 - 2.0 eq)

• Tetrahydrofuran (THF)

• Water (H₂O)

• Hydrochloric Acid (1 M HCl)

• Diethyl ether or Ethyl Acetate

Procedure:

• Reaction Setup: Dissolve the 5-nitroquinoline ester (1.0 eq) in a mixture of THF and water (e.g., a 3:1 ratio) in a round-bottom flask.

• Base Addition: Add a solution of NaOH (1.5 eq) in water dropwise to the stirring ester solution at room temperature.

• Reaction Execution: Allow the mixture to stir at room temperature. The progress can often be monitored by a color change and by TLC. The reaction is typically complete within 1-4 hours.

• Quenching and Acidification: Once the reaction is complete (as indicated by TLC), carefully acidify the mixture to pH ~5-6 by the dropwise addition of 1 M HCl. A precipitate of the product should form.

  • Rationale: The base is neutralized, and the resulting phenoxide salt is protonated to form the less soluble, neutral phenol, causing it to precipitate.

• Isolation: Collect the solid product by vacuum filtration. Wash the solid with cold water and then a small amount of cold diethyl ether to remove any non-polar impurities.

• Drying: Dry the solid product under vacuum to yield the pure 5-nitro-hydroxyquinoline. Further purification by recrystallization can be performed if necessary.

• Characterization: Confirm the identity and purity via melting point, NMR, and MS analysis, comparing the data to literature values for the known compound.[17]

Part 4: General Experimental Workflow and Analysis

A successful synthesis relies on a systematic workflow from setup to final characterization. This process ensures reproducibility and the generation of high-quality, reliable data.

Caption: General Experimental Workflow

Analytical Characterization:

Technique	Purpose	Expected Observations for Successful Reaction
TLC	Reaction monitoring, purity assessment	Disappearance of starting material spot; appearance of a new, single product spot with a different Rf value.
¹H NMR	Structural elucidation	Disappearance of signals corresponding to the ester leaving group (e.g., -OAc at ~2.1 ppm). Appearance of new signals (e.g., N-H proton for aminolysis, which may be broad). Significant shifts in aromatic protons adjacent to the substitution site.
¹³C NMR	Structural confirmation	Shift of the C-X carbon (where X was the ester oxygen). Appearance of new carbons from the nucleophile.
HRMS	Exact mass determination	The measured m/z value should match the calculated exact mass of the expected product, confirming its elemental composition.
FTIR	Functional group analysis	Disappearance of the ester C=O stretch (~1760 cm⁻¹). Appearance of new stretches, e.g., N-H stretch for amines (~3300-3500 cm⁻¹) or a broad O-H stretch for phenols (~3200-3600 cm⁻¹).
Table 2: Key Analytical Techniques for Product Validation.

References

• Nucleophilic Aromatic Substitution. (2021). Chemistry Steps. [Link]

• Direct Amination of Nitroquinoline Derivatives via Nucleophilic Displacement of Aromatic Hydrogen. (n.d.). PMC. [Link]

• 8-Hydroxy-5-nitroquinoline as a C-nucleophilic reagent in the reaction of C, C-coupling with quinazoline. (2020). ResearchGate. [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. (2018). Master Organic Chemistry. [Link]

• SNH Amidation of 5-Nitroisoquinoline: Access to Nitro- and Nitroso Derivatives of Amides and Ureas on the Basis of Isoquinoline. (2022). MDPI. [Link]

• Nucleophilic Aromatic Substitution, General Corrected Mechanism And Versatile Synthetic Tool. (2017). Juniper Publishers. [Link]

• Lecture 15 Aromatic Nucleophilic Substitution. (n.d.). NPTEL Archive. [Link]

• Nitroxoline (8-hydroxy-5-nitroquinoline) is more a potent anti-cancer agent than clioquinol (5-chloro-7-iodo-8-quinoline). (2025). ResearchGate. [Link]

• Why does the nitration of quinoline occur at the 5 (and 8) position?. (2025). StackExchange. [Link]

• Aminolysis. (n.d.). Wikipedia. [Link]

• The synthesis of 5-hydroxy-8-nitroquinoline and certain of its derivatives. (1947). PubMed. [Link]

• Repurposing Analysis of Nitroxoline (8-Hydroxy-5-nitroquinoline) as an Antichagasic Compound. (2025). MDPI. [Link]

• Betti reaction enables efficient synthesis of 8-hydroxyquinoline inhibitors of 2-oxoglutarate oxygenases. (n.d.). The Royal Society of Chemistry. [Link]

• Esters Reaction with Amines – The Aminolysis Mechanism. (2020). Chemistry Steps. [Link]

• Ammonolysis of Esters. (n.d.). Dalal Institute. [Link]

• Examples of catalytic Aminolysis of esters. (n.d.). ResearchGate. [Link]

• 16.7: Nucleophilic Aromatic Substitution. (2022). Chemistry LibreTexts. [Link]

• Separation of 5-nitroquinoline and 8-nitroquinoline. (n.d.).

• Lec 15 Hydrolysis of Esters and Amides and the Chemistry of Nitriles. (2020). YouTube. [Link]

• Current Organic Chemistry. (2020). Jazan. [Link]

• 11.6: Hydrolysis of Thioesters, Esters, and Amides. (2022). Chemistry LibreTexts. [Link]

• Acid-catalyzed carboxylic acid esterification and ester hydrolysis mechanism. (n.d.). RSC Publishing. [Link]

• Comparative Investigation of the Hydrolysis of Charge-Shifting Polymers Derived from an Azlactone-based Polymer. (n.d.). PMC. [Link]

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• 7. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
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• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Aminolysis - Wikipedia [en.wikipedia.org]
• 11. dalalinstitute.com [dalalinstitute.com]
• 12. Esters Reaction with Amines – The Aminolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 13. researchgate.net [researchgate.net]
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• 16. m.youtube.com [m.youtube.com]
• 17. The synthesis of 5-hydroxy-8-nitroquinoline and certain of its derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Advanced Application Note: Methyl 5-nitroquinoline-3-carboxylate as a Pharmacophore Scaffold

[1]

Executive Summary & Strategic Value

Methyl 5-nitroquinoline-3-carboxylate (M5NQ) represents a "privileged scaffold" in modern medicinal chemistry.[1] Its value lies in the orthogonal reactivity of its two primary functional handles: the electron-withdrawing nitro group at position C5 and the carboxylate ester at position C3.

Unlike simple quinolines, M5NQ allows for bifurcated synthetic strategies :

• The C5-Nitro Handle: Serves as a latent amine precursor for constructing urea, amide, or sulfonamide linkages—motifs critical for hydrogen-bonding interactions in kinase ATP-binding pockets (e.g., similar to Bosutinib or Foretinib analogues).[1]

• The C3-Ester Handle: Provides a vector for solubility-enhancing groups or lipophilic tails, often required to tune ADME properties without disrupting the core binding mode.

This guide provides validated protocols for manipulating M5NQ, addressing the common challenge of regioisomeric purity (5-nitro vs. 8-nitro) and chemoselective reduction.[1]

Structural Reactivity & Logic Flow

The following decision tree illustrates the synthetic divergence possible from the M5NQ building block.

Figure 1: Divergent synthetic pathways for Methyl 5-nitroquinoline-3-carboxylate. The scaffold allows independent modification of the "Head" (C5) and "Tail" (C3) regions.

Critical Purity Note: The 5 vs. 8 Isomer Problem

Context: The nitration of quinoline derivatives typically yields a mixture of 5-nitro and 8-nitro isomers (approx. 1:1 ratio) due to the directing effect of the protonated quinolinium nitrogen [1].

Diagnostic Check: Before proceeding with any protocol, verify the regiochemical purity of your starting material.

• 1H NMR Signature: The C5-nitro isomer typically displays a doublet for H-8 at a lower field (deshielded) compared to the 8-nitro isomer, but the definitive check is the coupling pattern of the benzene ring protons.

• Purification: If your batch is a mixture, recrystallization from ethanol or ethyl acetate is often sufficient to enrich the 5-nitro isomer due to differential packing forces [1].

Validated Experimental Protocols

Protocol A: Chemoselective Nitro Reduction (C5-Amine Synthesis)

Objective: Reduce the nitro group to an amine without hydrolyzing the ester or reducing the quinoline ring. Mechanism: Stannous chloride (SnCl2) acts as a selective reducing agent in acidic media.[1] Unlike catalytic hydrogenation (H2/Pd), this method avoids the risk of reducing the C3-ester or halogen substituents if present.

Materials:

• Methyl 5-nitroquinoline-3-carboxylate (1.0 equiv)[1]

• Tin(II) chloride dihydrate (SnCl2[1]·2H2O) (5.0 equiv)[1]

• Ethanol (0.2 M concentration relative to substrate)[1]

• Concentrated HCl (catalytic amount)[1]

Step-by-Step:

• Dissolution: In a round-bottom flask, dissolve the nitro-ester in Ethanol.

• Activation: Add SnCl2·2H2O in one portion.[1]

• Reaction: Heat the mixture to 70°C for 2–4 hours. Monitor by TLC (Mobile phase: 5% MeOH in DCM). The amine product is significantly more polar and fluorescent under UV (365 nm).

• Workup (Critical): Cool to room temperature. Pour the mixture into ice-water. Neutralize carefully with saturated NaHCO3 solution to pH 8.[1] Note: Tin salts will form a thick emulsion.

• Filtration: Filter the suspension through a Celite pad to remove tin salts. Wash the pad thoroughly with Ethyl Acetate.

• Extraction: Extract the filtrate with Ethyl Acetate (3x). Dry combined organics over Na2SO4 and concentrate.

Yield Expectation: 85–92% (Yellow solid).[1] Data Validation: MS (ESI+) should show [M+H]+ = M-30 (loss of O2) + 2 (gain of H2) relative to start, but practically M_amine = M_nitro - 30.[1] Correct mass: ~202.2 g/mol .[1]

Protocol B: Saponification to the Free Acid

Objective: Hydrolyze the C3-methyl ester to the carboxylic acid for subsequent coupling, preserving the nitro group.

Materials:

• Methyl 5-nitroquinoline-3-carboxylate[1]

• Lithium Hydroxide (LiOH[1]·H2O) (2.0 equiv)[1]

• THF/Water (3:1 ratio)[1]

Step-by-Step:

• Setup: Dissolve the ester in THF/Water.

• Hydrolysis: Stir at Room Temperature for 4 hours. Avoid reflux to prevent decarboxylation.

• Acidification: Concentrate THF in vacuo. Acidify the remaining aqueous layer with 1M HCl to pH 3.

• Isolation: The carboxylic acid will precipitate as an off-white/pale yellow solid.[1] Filter, wash with cold water, and dry under vacuum.

Why this works: LiOH is mild enough to avoid attacking the electron-deficient quinoline ring (which can occur with strong nucleophiles like hydroxide at high temps, leading to SNAr byproducts).[1]

Protocol C: Synthesis of Urea-Linked Kinase Inhibitors

Objective: React the 5-amino derivative (from Protocol A) with an isocyanate to create a urea linkage, a classic motif in kinase inhibitors (e.g., Sorafenib class).[1]

Materials:

• Methyl 5-aminoquinoline-3-carboxylate (1.0 equiv)[1]

• Aryl Isocyanate (e.g., Phenyl isocyanate) (1.1 equiv)[1]

• Dichloromethane (DCM) or Toluene (anhydrous)[1]

Step-by-Step:

• Inert Atmosphere: Purge reaction vessel with Argon.

• Addition: Dissolve the amine in DCM. Add the isocyanate dropwise at 0°C.

• Equilibration: Allow to warm to RT and stir overnight.

• Precipitation: The urea product often precipitates from DCM. If not, add Hexanes to induce precipitation.

• Purification: Filtration usually yields pure product.[1] If necessary, wash with cold ether.

Quantitative Data Summary

Property	Methyl 5-nitroquinoline-3-carboxylate	5-Amino Derivative	5-Urea Derivative (Example)
MW ( g/mol )	232.19	202.21	~321.3 (w/ Ph-NCO)
LogP (Calc)	~1.9 [2]	~1.2	~2.8
Solubility	Low (Water), High (DMSO/DCM)	Moderate (MeOH)	Low (DCM), High (DMSO)
UV Fluorescence	Weak/None	Strong (Blue/Green)	Moderate
Key IR Signal	1530, 1350 cm⁻¹ (NO2)	3300–3400 cm⁻¹ (NH2)	1650 cm⁻¹ (C=O[1] Urea)

Advanced Mechanistic Insight: The "Push-Pull" Effect[1]

The 5-aminoquinoline-3-carboxylate system exhibits a "push-pull" electronic character.[1]

• Push: The C5-amino group donates electron density into the ring (resonance).[1]

• Pull: The C3-ester (and the ring nitrogen) withdraws density.[1]

Implication for Drug Design: This electronic conjugation planarizes the molecule, which is favorable for intercalating into DNA or stacking within narrow hydrophobic slots in enzyme active sites (e.g., the ATP binding pocket of kinases) [3]. However, this also reduces the nucleophilicity of the C5-amine compared to aniline, often requiring forcing conditions or activated electrophiles (like isocyanates or acid chlorides) for functionalization.

References

• Regioselectivity of Quinoline Nitration

  • Source: Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry.

  • Validation:

• Physical Properties & PubChem Data

  • Source: PubChem Compound Summary for 5-Nitroquinoline.[1]

  • URL:[1]

• Medicinal Chemistry Applications (Kinase/Antibacterial)

  • Source: "Synthesis of some novel quinoline-3-carboxylic acids and pyrimidoquinoline derivatives as potential antimicrobial agents."[1][2]

  • URL:

• Reduction Protocols (SnCl2)

  • Source: "Direct Amination of Nitroquinoline Derivatives via Nucleophilic Displacement of Aromatic Hydrogen.

  • URL:[1]

• General Reactivity of Quinoline-3-carboxylates

  • Source: "Quinoline-3-carboxylate Derivatives: A New Hope as an Antiproliferative Agent."[1]

  • URL:[1]

Sources

• 1. 5-Nitroquinoline | C9H6N2O2 | CID 11829 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis of some novel quinoline-3-carboxylic acids and pyrimidoquinoline derivatives as potential antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Microwave-assisted synthesis of nitroquinoline carboxylates

Application Note: Microwave-Assisted Synthesis of Nitroquinoline Carboxylates

Abstract

Nitroquinoline carboxylates are critical pharmacophores in the development of antibacterial (fluoroquinolone precursors) and anticancer agents. Traditional thermal synthesis (Gould-Jacobs reaction) is notoriously inefficient, requiring harsh conditions (>250°C), prolonged reflux times, and large volumes of high-boiling solvents (e.g., Dowtherm A), often resulting in low yields due to thermal degradation. This guide details an optimized microwave-assisted organic synthesis (MAOS) protocol. By leveraging dielectric heating, we achieve a 95% reduction in reaction time and a significant yield improvement, while maintaining strict safety protocols for handling nitro-functionalized substrates in pressurized systems.

Scientific Foundation & Mechanism

The Challenge of the Nitro Group

Synthesizing nitro-substituted quinolines presents a specific kinetic challenge. The nitro group (

) is a strong electron-withdrawing group (EWG). When attached to the aniline starting material, it significantly decreases the nucleophilicity of the amine, making the initial condensation step with diethyl ethoxymethylenemalonate (DEEM) sluggish under conventional heating.

Microwave Advantage: Dielectric Heating

Microwave irradiation (2.45 GHz) overcomes this deactivation through dipolar polarization . The polar reagents (aniline and DEEM) and the solvent (if used) align with the oscillating electric field, generating internal heat via molecular friction.

• Selective Heating: The reaction mixture absorbs energy directly, avoiding the thermal lag of oil baths.

• Superheating: Solvents can be heated above their atmospheric boiling points in sealed vessels, exponentially increasing the reaction rate (Arrhenius equation).

Reaction Pathway (Gould-Jacobs)

The synthesis proceeds in two distinct steps:[1]

• Condensation: 4-Nitroaniline reacts with DEEM to form an anilinomethylenemalonate intermediate.

• Cyclization: The intermediate undergoes thermal intramolecular cyclization (elimination of ethanol) to form the quinoline core.

Figure 1: Mechanistic pathway of the microwave-assisted Gould-Jacobs reaction for nitroquinoline synthesis.

Experimental Protocol

Safety Warning: Nitro compounds are potentially explosive.[2] Microwave heating of sealed vessels generates high pressure.

• Scale: Do not exceed 2.0 mmol scale in a 10 mL vessel.

• Vessel: Use high-pressure quartz or borosilicate vials rated for >30 bar.

• Shielding: Always operate with the instrument's safety shield in place.

Materials

• Substrate: 4-Nitroaniline (purity >98%)

• Reagent: Diethyl ethoxymethylenemalonate (DEEM) (1.2 equivalents)[1]

• Solvent: Ethanol (Step 1), Diphenyl ether (Step 2 - optional but recommended for heat transfer/safety).

• Equipment: Single-mode microwave reactor (e.g., Biotage Initiator+ or CEM Discover).

Step-by-Step Procedure

Step A: Condensation (Enamine Formation)

• Loading: In a 10 mL microwave vial, weigh 4-Nitroaniline (276 mg, 2.0 mmol).

• Reagent Addition: Add DEEM (432 mg, 2.4 mmol).

• Solvent: Add 0.5 mL of Ethanol. Note: Ethanol aids in energy absorption and homogenizing the mixture but will be evaporated.

• Irradiation (Step 1):

  • Temp: 150°C

  • Time: 10 minutes

  • Absorption Level: High

  • Stirring: 600 rpm

• Workup: Cool to RT. The intermediate often precipitates. If not, evaporate ethanol under vacuum. Validation: LC-MS should show mass [M+H]+ = 309.

Step B: Intramolecular Cyclization

• Preparation: To the crude intermediate in the vial, add 2 mL of Diphenyl ether .

  • Why Diphenyl ether? It is a high-boiling, non-polar solvent that absorbs microwaves poorly, allowing the polar intermediate to selectively heat up (selective heating) while acting as a heat sink to prevent runaway exotherms.

• Irradiation (Step 2):

  • Temp: 280°C

  • Time: 15 minutes

  • Pressure Limit: Set to 20 bar (Safety Cutoff).

  • Power: Dynamic (Max 300W).

• Isolation:

  • Cool the mixture to room temperature.

  • Add Hexane (5 mL) to the reaction vial to dilute the diphenyl ether and precipitate the product.

  • Filter the solid and wash extensively with hexane and cold acetone.

• Purification: Recrystallization from DMF/Ethanol if necessary.

Figure 2: Operational workflow for the two-step microwave synthesis.

Results & Optimization

The following table contrasts the microwave protocol against the conventional thermal method (reflux in Dowtherm A).

Table 1: Comparison of Synthetic Methods

Parameter	Conventional Thermal	Microwave-Assisted (This Protocol)	Improvement Factor
Reaction Time	4 - 6 Hours	25 Minutes (Total)	12x Faster
Temperature	250°C (Oil Bath)	280°C (Internal)	Higher Activation Energy Access
Solvent Volume	20-50 mL	2 mL	Green Chemistry
Yield	45 - 55%	78 - 85%	+30% Yield
Purity (Crude)	Low (Tar formation)	High (>90%)	Cleaner Profile

Key Insight: The yield increase in MAOS is attributed to the rapid ramp rate. In conventional heating, the slow rise to 250°C allows the intermediate to undergo side reactions (polymerization). MW heating reaches target temp in <2 minutes, favoring the desired thermodynamic product.

Troubleshooting & Critical Parameters

Issue	Probable Cause	Corrective Action
Low Yield in Step 1	Deactivated Aniline	Add catalytic Glacial Acetic Acid (1-2 drops) to protonate the DEEM, activating it for nucleophilic attack.
Vessel Failure/Venting	Excessive Pressure	Ensure ethanol is removed before Step 2 if pressure >20 bar. Switch to open-vessel MW mode if available (with reflux condenser).
Charring/Black Product	Hot Spots	Ensure vigorous stirring. Use Diphenyl ether (heat sink) rather than neat conditions. Reduce temp to 260°C and extend time.
Incomplete Cyclization	Temp too low	The nitro group increases the energy barrier. Ensure T > 260°C. 250°C is often insufficient for nitro-derivatives.

References

• Gould, R. G., & Jacobs, W. A. (1939). The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines. Journal of the American Chemical Society.

• Biotage Application Note. (2025). Gould-Jacobs Quinoline-forming Reaction: A Comparison of Heating using Microwave Irradiation. Biotage.[3][4]

• BenchChem. (2025).[1][5][6] Application Notes and Protocols for Gould-Jacobs Quinolone Synthesis. BenchChem.[5]

• Zaman, A., et al. (2025). Microwave Assisted Gould-Jacobs Reaction for Synthesis of 3-Acetyl-4-hydroxyquinoline Derivatives. Asian Journal of Chemistry.

• Kappe, C. O. (2004). Controlled Microwave Heating in Modern Organic Synthesis.[5] Angewandte Chemie International Edition.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Safety Considerations for Microwave Synthesis [cem.com]
• 3. ablelab.eu [ablelab.eu]
• 4. selectscience.net [selectscience.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Methyl 5-nitroquinoline-3-carboxylate in Heterocycle Synthesis

This Application Note is designed for researchers in medicinal chemistry and organic synthesis. It details the strategic utilization of Methyl 5-nitroquinoline-3-carboxylate , a bifunctional scaffold offering orthogonal reactivity for constructing complex poly-heterocyclic libraries.

Executive Summary

Methyl 5-nitroquinoline-3-carboxylate represents a "privileged structure" in drug discovery, particularly for antimicrobial and anticancer research. Its value lies in its orthogonal reactivity profile :

• C3-Ester: A electrophilic handle for acyl substitution, allowing the construction of distal heterocycles (oxadiazoles, triazoles, hydrazones).

• C5-Nitro: A masked nucleophile (upon reduction) positioned on the carbocyclic ring, enabling solubility-enhancing modifications or "left-hand" side pharmacophore exploration.

This guide provides a validated workflow for synthesizing this core and exploiting it to generate diverse chemical libraries.

Chemical Reactivity Profile

The molecule possesses two distinct "hemispheres" of reactivity, allowing for sequential modification without protecting groups.

Position	Functional Group	Electronic State	Primary Transformations
C3	Methyl Ester	Electrophilic	Hydrazinolysis, Hydrolysis, Amidation
C5	Nitro Group	Electron-Withdrawing	Reduction ( Amine), Nucleophilic Aromatic Substitution (if activated)
N1	Quinoline Nitrogen	Basic (Weakly)	N-Oxidation, Salt formation

Core Synthesis Protocol

While Friedlander synthesis is possible, the most scalable laboratory route involves the direct nitration of methyl quinoline-3-carboxylate. Note that quinoline nitration typically yields a mixture of 5-nitro and 8-nitro isomers, necessitating careful chromatographic separation.

Protocol A: Nitration of Methyl Quinoline-3-carboxylate

Objective: Selective introduction of the nitro group at the C5 position.

Reagents:

• Methyl quinoline-3-carboxylate (10 mmol)

• Conc. Sulfuric Acid (

  , 10 mL)

• Fuming Nitric Acid (

  , 1.5 eq)

Procedure:

• Dissolution: Dissolve methyl quinoline-3-carboxylate in conc.

  at 0°C. Stir for 15 min to ensure complete protonation (protects the pyridine ring from oxidation).

• Nitration: Add fuming

  dropwise over 30 minutes, maintaining temperature .

• Reaction: Allow the mixture to warm to room temperature and stir for 2 hours. Monitor by TLC (EtOAc:Hexane 3:7).

• Quench: Pour the reaction mixture onto crushed ice (100 g). The product will precipitate as a yellow solid.[1][2]

• Neutralization: Adjust pH to ~8 using saturated

  solution.

• Isolation: Filter the solid, wash with cold water, and dry.

• Purification (Critical): The crude solid contains both 5-nitro and 8-nitro isomers.

  • Separation: Recrystallize from ethanol/acetone or perform column chromatography (Silica gel, 0-20% EtOAc in Hexane). The 5-nitro isomer typically elutes first (less polar due to intramolecular H-bonding interactions if hydrolyzed, or steric shielding).

  • Validation: Confirm regiochemistry via

    NMR. The C5-nitro isomer shows a characteristic deshielded doublet for the C4 proton due to the peri-effect.

Heterocycle Construction Workflows

Pathway A: C3-Diversification (The Hydrazide Route)

The ester group is the primary gateway to attaching additional heterocyclic rings, such as 1,3,4-oxadiazoles, which serve as bioisosteres for amides and esters.

Step 1: Synthesis of the Hydrazide Intermediate

Mechanism: Nucleophilic Acyl Substitution.

• Suspend Methyl 5-nitroquinoline-3-carboxylate (1.0 eq) in absolute ethanol (10 mL/g).

• Add Hydrazine Hydrate (99%, 5.0 eq).[3] Note: Excess hydrazine prevents dimer formation.

• Reflux for 4–6 hours. The solid will dissolve and then reprecipitate as the hydrazide forms.

• Cool, filter, and wash with cold ethanol.

  • Yield Expectation: >85%[2][4][5][6]

  • Checkpoint: IR spectrum shows disappearance of ester

    (~1720 ) and appearance of amide (~1660 ).

Step 2: Cyclization to 1,3,4-Oxadiazole

Reagents: Phosphorus Oxychloride (

) and an Aromatic Acid (Ar-COOH).

• Mix the hydrazide (1.0 eq) with the appropriate aromatic acid (1.0 eq) in

  (5 mL/mmol).

• Reflux for 6–8 hours.

• Safety: Quench excess

  by slowly pouring the mixture onto ice with vigorous stirring.

• Basify with

  to precipitate the 2,5-disubstituted-1,3,4-oxadiazole.

Pathway B: C5-Functionalization (The Amine Handle)

Reduction of the nitro group unlocks the C5 position for sulfonylation or amidation, crucial for tuning lipophilicity and metabolic stability.

Protocol: Selective Reduction

Method: Iron/Acetic Acid (Fe/AcOH) - Preferred over catalytic hydrogenation to avoid reducing the quinoline double bond or removing halogens if present.

• Dissolve the nitro compound in Glacial Acetic Acid / Ethanol (1:1).

• Add Iron powder (5 eq) and heat to 80°C for 2 hours.

• Filter hot through Celite to remove iron residues.

• Concentrate and neutralize to obtain Methyl 5-aminoquinoline-3-carboxylate .

Visualizing the Synthetic Logic

The following diagram illustrates the divergent synthesis pathways starting from the core scaffold.

Caption: Divergent synthetic pathways for Methyl 5-nitroquinoline-3-carboxylate, highlighting the orthogonal functionalization of the C3 and C5 positions.

Quantitative Data Summary

Reaction Step	Reagents	Typical Yield	Key Observation (QC)
Nitration		60-70% (Mixed isomers)	Isolate 5-nitro (lower than 8-nitro usually)
Hydrazinolysis	, EtOH	85-95%	Precipitate forms; MP >220°C
Schiff Base	Aldehyde, EtOH, cat. AcOH	80-90%	Color change (White Yellow/Orange)
Oxadiazole Formation		65-75%	High thermal stability; Fluorescent in UV
Nitro Reduction	Fe, AcOH	75-85%	Amine is fluorescent; Polar on TLC

Expert Tips & Troubleshooting

• Regioisomer Separation: If separation of 5-nitro and 8-nitro isomers is difficult by crystallization, convert the mixture to the free acid (hydrolysis). The 5-nitroquinoline-3-carboxylic acid often has significantly different solubility properties than the 8-nitro analog.

• Solubility: The 5-nitro derivatives are often poorly soluble in ethanol. For the hydrazinolysis step, if the starting material doesn't dissolve, add a small amount of DMF or use n-butanol as the solvent to increase the reflux temperature.

• Safety Warning: Nitroquinolines are potential mutagens. Handle all powders in a fume hood and use nitrile gloves.

  reactions generate HCl gas; use a caustic scrubber.

References

• Synthesis and Reactivity of Quinoline-3-carboxylates

  • Title: Synthesis and biological properties of substituted 1,4-dihydro-5-methyl-4-oxo-3-quinolinecarboxylic acids.
  • Source: NIH / PubMed

  • URL:[Link]

• Hydrazide and Heterocycle Formation

  • Title: The Reaction of Ethyl 2-oxo-2H-chromene-3-carboxylate with Hydrazine Hydr
  • Source: PMC / NIH

  • URL:[Link]

• Nitro Reduction and Amination Protocols

  • Title: Direct Amination of Nitroquinoline Deriv
  • Source: PMC / NIH

  • URL:[Link]

• General Quinoline Scaffolds in Medicinal Chemistry

  • Title: Recent Advances in Metal-Free Quinoline Synthesis.

  • Source: MDPI Molecules[7]

  • URL:[Link]

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. catalog.journals4promo.com [catalog.journals4promo.com]
• 3. The Reaction of Ethyl 2-oxo-2H-chromene-3-carboxylate with Hydrazine Hydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. epstem.net [epstem.net]
• 5. ias.ac.in [ias.ac.in]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Topic: Strategic Approaches to the Esterification of 5-Nitroquinoline-3-Carboxylic Acid

An Application Note and Protocol Guide for Researchers

Abstract

5-Nitroquinoline-3-carboxylic acid is a pivotal building block in medicinal chemistry and materials science, frequently utilized in the synthesis of novel therapeutic agents and functional materials. The strategic installation of an ester moiety is a critical transformation that modulates the compound's solubility, pharmacokinetic profile, and reactivity for subsequent chemical modifications. However, the presence of the electron-withdrawing nitro group and the quinoline heterocycle presents unique challenges to standard esterification procedures. This guide provides a comprehensive overview of robust and field-proven methodologies for the successful esterification of this substrate, detailing the underlying chemical principles and offering step-by-step protocols for researchers in drug development and chemical synthesis.

Introduction: The Chemical Context

The esterification of 5-nitroquinoline-3-carboxylic acid involves the conversion of its carboxylic acid group (-COOH) into an ester (-COOR). The electronic properties of the substrate heavily influence the choice of reaction conditions. The quinoline ring and the C5-nitro group are strongly electron-withdrawing, which increases the acidity of the carboxyl proton but can also affect the nucleophilicity of the carboxylate anion. This guide explores three primary, reliable strategies to navigate these properties:

• Fischer-Speier Esterification: A classic, acid-catalyzed equilibrium process.

• Steglich Esterification: A mild, carbodiimide-mediated coupling, ideal for sensitive substrates.

• Mitsunobu Reaction: A gentle, redox-based method known for its high stereoselectivity and mild conditions.

The selection of an appropriate method depends on the stability of the alcohol, the desired scale of the reaction, and the required purity of the final product.

Comparative Analysis of Esterification Methodologies

Choosing the optimal esterification strategy is crucial for maximizing yield and purity while minimizing side reactions. The following table provides a comparative summary of the recommended methods.

Feature	Fischer-Speier Esterification	Steglich Esterification	Mitsunobu Reaction
Reaction Type	Acid-catalyzed nucleophilic acyl substitution[1][2]	Carbodiimide-mediated coupling[3][4][5]	Redox-based nucleophilic substitution[6][7][8]
Key Reagents	Strong acid catalyst (H₂SO₄, p-TsOH)[9], excess alcohol	DCC or EDC, DMAP (catalyst)[10][11]	PPh₃, DEAD or DIAD[6]
Typical Solvents	Excess alcohol or non-polar solvent (e.g., Toluene)[1]	Aprotic polar solvents (DCM, THF)[5]	Anhydrous THF, Diethyl Ether[6][12]
Temperature	Reflux (60-110 °C)[1]	Room Temperature (0 °C to RT)[5]	Room Temperature (0 °C to RT)[6]
Advantages	Economical, simple reagents, suitable for large scale.	Very mild conditions, high yields, compatible with acid-sensitive substrates[3][11].	Extremely mild, neutral conditions, high functional group tolerance[8].
Disadvantages	Harsh acidic conditions, high temperatures, reversible reaction requiring water removal[2][13]. May not be suitable for sensitive alcohols.	Byproduct (DCU/EDU) removal can be challenging, DCC is an allergen[10].	Stoichiometric byproducts (TPPO, hydrazine) complicate purification[12], reagents are costly and moisture-sensitive.

General Experimental Workflow

The process of synthesizing and purifying esters of 5-nitroquinoline-3-carboxylic acid follows a logical sequence. The choice of pathway is determined by the specific requirements of the alcohol and the desired reaction conditions.

Caption: General workflow for the esterification of 5-nitroquinoline-3-carboxylic acid.

Detailed Experimental Protocols

Protocol 1: Fischer-Speier Esterification (e.g., Methyl Ester)

This method is cost-effective and straightforward, relying on a strong acid catalyst and an excess of alcohol to drive the equilibrium towards the product.[2][9]

Materials:

• 5-Nitroquinoline-3-carboxylic acid

• Methanol (Anhydrous)

• Sulfuric Acid (H₂SO₄, concentrated)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Ethyl Acetate

Procedure:

• To a round-bottom flask equipped with a reflux condenser, add 5-nitroquinoline-3-carboxylic acid (1.0 eq).

• Add a large excess of anhydrous methanol, which acts as both reactant and solvent (e.g., 20-40 mL per gram of carboxylic acid).

• Stir the suspension at room temperature to ensure good mixing.

• Carefully and slowly, add concentrated sulfuric acid (0.1-0.2 eq) to the mixture.

  • Scientist's Note: The acid is a catalyst that protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to attack by the alcohol.[13][14] The addition should be slow as it is exothermic.

• Heat the reaction mixture to reflux (approx. 65 °C for methanol) and maintain for 4-16 hours. Monitor the reaction progress by TLC.

• After completion, cool the mixture to room temperature and remove the excess methanol under reduced pressure.

• Work-up: a. Redissolve the residue in ethyl acetate. b. Carefully wash the organic layer with saturated NaHCO₃ solution to neutralize the sulfuric acid and remove any unreacted carboxylic acid. Repeat until CO₂ evolution ceases. c. Wash the organic layer with water, followed by brine. d. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude ester.

• Purification: The crude product can be purified by recrystallization (e.g., from ethanol or an ethyl acetate/hexane mixture) or by column chromatography on silica gel.

Protocol 2: Steglich Esterification (e.g., Ethyl Ester)

This protocol is exceptionally mild and highly effective, particularly for alcohols that may be sensitive to acidic conditions.[3][5]

Materials:

• 5-Nitroquinoline-3-carboxylic acid

• Ethanol (Anhydrous)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-(Dimethylamino)pyridine (DMAP)

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

Procedure:

• In a dry flask under an inert atmosphere (e.g., nitrogen), dissolve 5-nitroquinoline-3-carboxylic acid (1.0 eq) and ethanol (1.2-1.5 eq) in anhydrous DCM.

• Add a catalytic amount of DMAP (0.1-0.2 eq).

  • Scientist's Note: DMAP is a hypernucleophilic acylation catalyst. It reacts with the O-acylisourea intermediate formed from DCC and the carboxylic acid, creating a highly reactive acylpyridinium salt. This intermediate is more susceptible to nucleophilic attack by the alcohol and crucially prevents a side reaction where the O-acylisourea rearranges to a stable, unreactive N-acylurea.[3][5]

• Cool the solution to 0 °C in an ice bath.

• Add a solution of DCC (1.1 eq) in anhydrous DCM dropwise to the cooled mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. A white precipitate of dicyclohexylurea (DCU) will form as the reaction proceeds.

• Work-up: a. Filter the reaction mixture to remove the precipitated DCU. Wash the filter cake with a small amount of cold DCM. b. Transfer the filtrate to a separatory funnel and wash sequentially with 1 M HCl (to remove DMAP), saturated NaHCO₃ solution, and brine. c. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product is typically purified by flash column chromatography on silica gel to remove any residual DCU and other impurities.

Caption: Simplified mechanism of DMAP catalysis in Steglich esterification.

Purification and Characterization

Proper purification is essential to obtain the desired ester free of reagents and byproducts.

• Removal of Unreacted Acid: Washing the organic extract with a mild aqueous base like sodium bicarbonate is effective for removing any remaining 5-nitroquinoline-3-carboxylic acid.[15]

• Removal of Byproducts:

  • Steglich: The primary byproduct, dicyclohexylurea (DCU), is sparingly soluble in many organic solvents and can often be largely removed by filtration.[10] Any remaining soluble DCU is removed by column chromatography.

  • Mitsunobu: Triphenylphosphine oxide (TPPO) and the reduced azodicarboxylate are the main byproducts. TPPO can sometimes be precipitated from non-polar solvents, but column chromatography is almost always required for complete removal.[12]

• Final Purification:

  • Recrystallization: If the ester is a solid, recrystallization is an excellent method for achieving high purity.[16] Common solvent systems include ethanol, ethyl acetate/hexanes, or toluene.

  • Column Chromatography: For oils or solids that are difficult to recrystallize, silica gel chromatography is the method of choice. A gradient elution from a non-polar solvent (e.g., hexanes) to a more polar solvent (e.g., ethyl acetate) is typically effective.

Conclusion

The esterification of 5-nitroquinoline-3-carboxylic acid can be accomplished efficiently through several reliable methods. For robust, large-scale syntheses where the alcohol is stable, Fischer esterification offers an economical route. For reactions requiring mild conditions to protect sensitive functional groups or sterically hindered alcohols, the Steglich esterification is the method of choice, providing high yields at room temperature. The Mitsunobu reaction serves as a valuable alternative when exceptionally mild, neutral conditions are paramount, though it requires more rigorous purification. By understanding the mechanistic principles and practical considerations outlined in this guide, researchers can confidently select and execute the optimal strategy for their specific synthetic goals.

References

• U.S.

• "Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase," PMC. [Link]

• "Mitsunobu reaction," Wikipedia. [Link]

• "Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine: tert-Butyl ethyl fumarate," Organic Syntheses. [Link]

• "Mitsunobu Reaction," Chemistry Steps. [Link]

• "Fischer–Speier esterification," Wikipedia. [Link]

• "Acid to Ester - Common Conditions," University of Rochester. [Link]

• European Patent EP0858998A1, "Separation of 5-nitroquinoline and 8-nitroquinoline," Google P

• "Mechanochemical Catalytic Transfer Hydrogenation of Aromatic Nitro Derivatives," MDPI. [Link]

• "Mitsunobu reaction," Organic Synthesis. [Link]

• "Mechanism of the Mitsunobu Esterification Reaction," ACS Publications. [Link]

• "Ester synthesis by esterification," Organic Chemistry Portal. [Link]

• "Steglich Esterification," Organic Chemistry Portal. [Link]

• "Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions," Master Organic Chemistry. [Link]

• "Recent Advances in the Mitsunobu Reaction," Atlanchim Pharma. [Link]

• "Fischer Esterification," Chemistry Steps. [Link]

• "Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives," PMC. [Link]

• "Fischer Esterification-Typical Procedures," OperaChem. [Link]

• "Steglich esterification," Wikipedia. [Link]

• "nitro-ester-amid_simple," SlidePlayer. [Link]

• "SYNTHESIS OF SOME NEW QUINOLINE DERIVATIVES FROM O-NITRO TOLUENE," International Journal of Pharmaceutical Sciences and Research. [Link]

• "Amides from Carboxylic Acids-DCC and EDC Coupling," Chemistry Steps. [Link]

• "General procedures for the purification of Esters," LookChem. [Link]

Sources

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Steglich Esterification [organic-chemistry.org]
• 4. Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Steglich esterification - Wikipedia [en.wikipedia.org]
• 6. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 7. Mitsunobu Reaction - Chemistry Steps [chemistrysteps.com]
• 8. atlanchimpharma.com [atlanchimpharma.com]
• 9. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. Acid to Ester - Common Conditions [commonorganicchemistry.com]
• 12. organic-synthesis.com [organic-synthesis.com]
• 13. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 14. kayhanbolelli.com [kayhanbolelli.com]
• 15. General procedures for the purification of Esters - Chempedia - LookChem [lookchem.com]
• 16. benchchem.com [benchchem.com]

Navigating the Reactive Landscape: A Guide to Solvent Selection for Methyl 5-nitroquinoline-3-carboxylate Reactions

Abstract

Methyl 5-nitroquinoline-3-carboxylate is a pivotal intermediate in the synthesis of a diverse array of biologically active compounds. The successful transformation of this substrate is critically dependent on the judicious selection of the reaction solvent. This comprehensive guide provides researchers, scientists, and drug development professionals with an in-depth analysis of solvent effects on key reactions involving Methyl 5-nitroquinoline-3-carboxylate. We will explore the mechanistic underpinnings of solvent choice for nitro group reduction, ester hydrolysis, and nucleophilic aromatic substitution, offering field-proven insights and detailed protocols to optimize reaction outcomes.

Introduction: The Critical Role of the Solvent

The solvent in a chemical reaction is far from a passive medium. It actively influences reaction rates, selectivity, and even the ultimate reaction pathway by solvating reactants, intermediates, and transition states.[1][2] For a molecule like Methyl 5-nitroquinoline-3-carboxylate, which possesses multiple reactive sites—the nitro group, the ester, and the electron-deficient quinoline ring—solvent polarity, proticity, and coordinating ability become paramount considerations. This guide will dissect these interactions to provide a rational framework for solvent selection.

Foundational Principles of Solvent Effects

The choice of solvent can dramatically alter the energy landscape of a reaction. Key solvent properties to consider include:

• Polarity and Dielectric Constant: Polar solvents can stabilize charged intermediates and transition states, often accelerating reactions that involve the formation of such species.[2]

• Proticity: Protic solvents (e.g., alcohols, water) can act as hydrogen bond donors, effectively solvating anions and influencing the reactivity of nucleophiles. Aprotic solvents (e.g., DMSO, DMF), lacking this ability, can enhance the reactivity of anionic nucleophiles.[2]

• Coordinating Ability: Solvents can coordinate with reactants or catalysts, influencing their reactivity and steric environment.

The interplay of these factors dictates the optimal solvent for a given transformation of Methyl 5-nitroquinoline-3-carboxylate.

Key Reactions and Solvent Recommendations

Reduction of the Nitro Group

The reduction of the nitro group to an amine is a fundamental transformation in the elaboration of Methyl 5-nitroquinoline-3-carboxylate, paving the way for a variety of further derivatizations. The choice of solvent is heavily influenced by the reducing agent employed.

Common Reducing Agents and Solvent Systems:

Reducing Agent	Recommended Solvents	Rationale and Key Considerations
SnCl₂ / HCl	Methanol (MeOH), Ethanol (EtOH)	This is a classic and robust method for nitro group reduction.[3] Protic solvents like methanol or ethanol are excellent choices as they readily dissolve both the tin(II) chloride and the substrate. The acidic medium is crucial for the reaction mechanism.
Catalytic Hydrogenation (H₂, Pd/C)	Methanol (MeOH), Ethanol (EtOH), Ethyl Acetate (EtOAc), Tetrahydrofuran (THF)	Catalytic hydrogenation is a clean and efficient method. The choice of solvent depends on the substrate's solubility. Alcohols and ethyl acetate are commonly used. It is imperative to ensure the substrate is fully dissolved to achieve efficient reaction rates and prevent catalyst poisoning.
Sodium Dithionite (Na₂S₂O₄)	Water/Methanol mixtures, Dioxane/Water	Sodium dithionite is a milder reducing agent often used when other functional groups are sensitive to harsher conditions. Aqueous solvent systems are typically required to dissolve the dithionite salt.

Protocol: Reduction of Methyl 5-nitroquinoline-3-carboxylate using SnCl₂

• To a solution of Methyl 5-nitroquinoline-3-carboxylate (1.0 eq) in methanol, add stannous chloride dihydrate (SnCl₂·2H₂O) (4-5 eq).

• Carefully add concentrated hydrochloric acid (HCl) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and then heat to reflux for 2-4 hours, monitoring by TLC.

• Upon completion, cool the reaction mixture and carefully neutralize with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to afford the desired Methyl 5-aminoquinoline-3-carboxylate.

Experimental Workflow: Nitro Group Reduction

Caption: Decision workflow for solvent selection in nitro group reduction.

Hydrolysis of the Ester

The conversion of the methyl ester to the corresponding carboxylic acid is another crucial transformation. The choice of solvent for this saponification reaction is critical to ensure complete reaction and prevent unwanted side reactions.

Common Hydrolysis Conditions and Solvent Systems:

Reagent	Recommended Solvents	Rationale and Key Considerations
Lithium Hydroxide (LiOH)	Tetrahydrofuran (THF)/Water, Methanol (MeOH)/Water	LiOH is a strong base commonly used for ester hydrolysis. A mixture of an organic solvent and water is typically employed to ensure the solubility of both the ester and the hydroxide salt.[4]
Sodium Hydroxide (NaOH) / Potassium Hydroxide (KOH)	Ethanol (EtOH)/Water, Methanol (MeOH)/Water	Similar to LiOH, aqueous alcohol mixtures are standard for NaOH or KOH-mediated hydrolysis. The alcohol co-solvent enhances the solubility of the organic substrate.[5] Increasing the ethanol content in aqueous ethanol leads to a decrease in the dielectric constant of the medium and concurrently to a decrease in the rates of saponification.[5]

Protocol: Hydrolysis of Methyl 5-nitroquinoline-3-carboxylate using LiOH

• Dissolve Methyl 5-nitroquinoline-3-carboxylate (1.0 eq) in a mixture of THF and water (e.g., 3:1 v/v).

• Add lithium hydroxide monohydrate (LiOH·H₂O) (1.5-2.0 eq) to the solution.

• Stir the reaction mixture at room temperature for 4-8 hours, monitoring by TLC.

• Upon completion, acidify the reaction mixture with a dilute aqueous acid (e.g., 1M HCl) to a pH of ~2-3.

• The product, 5-nitroquinoline-3-carboxylic acid, will often precipitate from the solution.

• Collect the solid by filtration, wash with cold water, and dry under vacuum.

Logical Relationship: Ester Hydrolysis

Caption: Key components and outcome of the ester hydrolysis reaction.

Nucleophilic Aromatic Substitution (SNAAr)

The electron-deficient nature of the nitro-substituted quinoline ring makes it susceptible to nucleophilic aromatic substitution (SNAAr).[6] The solvent plays a critical role in mediating the interaction between the nucleophile and the aromatic ring.

Solvent Effects in SNAAr Reactions:

Solvent Type	Examples	Impact on SNAAr Reactions
Polar Aprotic	Dimethyl sulfoxide (DMSO), N,N-Dimethylformamide (DMF), Acetonitrile (MeCN), Tetrahydrofuran (THF)	These are generally the solvents of choice for SNAAr reactions. They effectively solvate the cation of the nucleophilic salt while leaving the anion (the nucleophile) relatively "naked" and highly reactive.[2] For instance, THF is a common solvent for reactions involving potassium carbazol-9-ide with nitroquinolines.[3]
Polar Protic	Water, Alcohols (MeOH, EtOH)	These solvents can hinder SNAAr reactions by solvating the nucleophile through hydrogen bonding, thereby reducing its nucleophilicity.[2] They are generally avoided unless the nucleophile is also the solvent (e.g., in amination with ammonia in ethanol).
Nonpolar	Toluene, Hexane	These solvents are generally poor choices for SNAAr reactions as they do not effectively dissolve the typically ionic or highly polar nucleophiles and cannot stabilize the charged Meisenheimer intermediate.[6]

Protocol: General Procedure for SNAAr on a Halo-Substituted Methyl 5-nitroquinoline-3-carboxylate

Note: This is a general protocol and assumes a halo-substituent is present at a position activated by the nitro group.

• To a solution of the halo-substituted Methyl 5-nitroquinoline-3-carboxylate (1.0 eq) in a polar aprotic solvent (e.g., DMF or DMSO), add the nucleophile (1.1-1.5 eq).

• If the nucleophile is not anionic, a base (e.g., K₂CO₃, Cs₂CO₃) may be required to generate the active nucleophile in situ.

• Heat the reaction mixture to an appropriate temperature (typically 80-150 °C) and monitor by TLC.

• Upon completion, cool the reaction mixture and pour it into water.

• Extract the product with a suitable organic solvent.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography or recrystallization.

Signaling Pathway: Solvent Influence on SNAAr

Caption: How solvent choice dictates the success of SNAAr reactions.

Solubility Considerations

A fundamental prerequisite for any successful reaction is the dissolution of the reactants. The solubility of Methyl 5-nitroquinoline-3-carboxylate and related nitroquinolines has been studied in various organic solvents. Generally, polar aprotic solvents like DMF and NMP show high solubility, while alcohols and nonpolar solvents exhibit lower solubility.[7] Preliminary solubility tests are always recommended before planning a large-scale reaction.

General Solubility Profile:

Solvent Class	Solubility
Polar Aprotic (DMF, NMP, DMSO)	High
Ketones (Acetone)	Moderate
Esters (Ethyl Acetate)	Moderate
Chlorinated Solvents (DCM, Chloroform)	Moderate
Alcohols (Methanol, Ethanol)	Low to Moderate
Ethers (THF, Diethyl Ether)	Low
Hydrocarbons (Hexane, Toluene)	Very Low

Conclusion

The selection of an appropriate solvent is a multi-faceted decision that requires a thorough understanding of the reaction mechanism and the physical properties of the reactants and the solvent itself. For reactions involving Methyl 5-nitroquinoline-3-carboxylate, a systematic approach based on the principles outlined in this guide will enable researchers to optimize reaction conditions, improve yields, and minimize side reactions. By carefully considering the interplay between the substrate, reagents, and the solvent, the synthetic utility of this versatile building block can be fully realized.

References

• Benchchem. Methyl 5-methylisoquinoline-3-carboxylate.
• Gerber, B., & Nizkorodov, S. A. (n.d.). Influence of solvent on the electronic structure and the photochemistry of nitrophenols. Royal Society of Chemistry.
• Anonymous. (n.d.). Direct Amination of Nitroquinoline Derivatives via Nucleophilic Displacement of Aromatic Hydrogen - PMC. National Center for Biotechnology Information.
• Padmanabhan, V. S. (1956). The role of solvents in chemical reactions in Mixture of Solvents. Indian Academy of Sciences.
• Mahmoud, A. R. (2025). Solvent Effects in Organic Chemistry: Polarity, Proticity, and Reaction Rates. ResearchGate.
• Win, K. M. N., Sonawane, A. D., & Koketsu, M. (n.d.). Supporting Information - Iodine Mediated in situ generation of R-Se-I: Application towards the Construction of Pyrano[4,3-b]quinoline heterocycles and Fluorescence Properties. The Royal Society of Chemistry.
• Anonymous. (2020, October 20). How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices. MDPI.
• Anonymous. (n.d.). Synthesis method of 3-aminoquinoline-5-carboxylic acid methyl ester. Google Patents.
• Anonymous. (n.d.). Solubility determination and thermodynamic modeling of 5-nitro-8-hydroxyquinoline in ten organic solvents from T=(278.15 to 313.15)K and mixing properties of solutions. ResearchGate.
• Anonymous. (2014). A green and efficient hydrolysis of met. Journal of Chemical and Pharmaceutical Research, 6(5), 104-105.
• Anonymous. (n.d.). Nucleophilic aromatic substitution. Wikipedia.
• Anonymous. (2013, December 13). An Efficient Two-step Selective Synthesis of 7-Methyl-8-nitroquinoline From m-Toluidine as a Key Starting Material in Medicinal Chemistry. Brieflands.
• Anonymous. (n.d.). Solvent influences in the alkaline hydrolysis of esters in aqueous ethanol.

Sources

• 1. ias.ac.in [ias.ac.in]
• 2. researchgate.net [researchgate.net]
• 3. Direct Amination of Nitroquinoline Derivatives via Nucleophilic Displacement of Aromatic Hydrogen - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jocpr.com [jocpr.com]
• 5. ias.ac.in [ias.ac.in]
• 6. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of Methyl 5-nitroquinoline-3-carboxylate

Welcome to the Technical Support Center for the synthesis of Methyl 5-nitroquinoline-3-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and frequently asked questions related to this synthesis. As Senior Application Scientists, we have synthesized the available literature and our expertise to create a practical and scientifically grounded resource to help you improve your yield and overcome common challenges.

Introduction to the Synthesis of Methyl 5-nitroquinoline-3-carboxylate

Methyl 5-nitroquinoline-3-carboxylate is a valuable scaffold in medicinal chemistry, with potential applications in the development of novel therapeutic agents.[1] Its synthesis typically involves the construction of the quinoline core followed by nitration, or the use of a pre-nitrated starting material in a cyclization reaction. The choice of synthetic strategy can significantly impact the overall yield and purity of the final product. This guide will focus on a plausible and adaptable synthetic approach, highlighting critical steps and potential pitfalls.

A logical synthetic approach involves a cyclization reaction, such as the Combes or a related reaction, to form the quinoline ring system, followed by a regioselective nitration. Alternatively, a pre-nitrated aniline derivative can be used as a starting material in a quinoline synthesis. For the purpose of this guide, we will focus on a strategy involving the cyclization of an appropriately substituted aniline derivative.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis of Methyl 5-nitroquinoline-3-carboxylate, providing explanations and actionable solutions.

Issue 1: Low Yield of the Quinoline Core

A low yield in the initial cyclization to form the methyl quinoline-3-carboxylate precursor is a common hurdle.

Possible Causes and Solutions:

• Incomplete Reaction: The cyclization reaction may not have gone to completion.

  • Solution: Monitor the reaction progress using Thin-Layer Chromatography (TLC).[2] If the starting material is still present after the recommended reaction time, consider extending the reaction duration or cautiously increasing the temperature.

• Suboptimal Reaction Conditions: The temperature, solvent, or catalyst may not be ideal for the specific substrates.

  • Solution: Experiment with different solvents to improve the solubility of your reactants. For Combes-type syntheses, strong acids are often used for cyclodehydration.[3] Ensure your acid catalyst is fresh and used in the correct concentration.

• Side Reactions: Competing side reactions can consume starting materials and reduce the yield of the desired product.

  • Solution: Lowering the reaction temperature may help to minimize the formation of side products.[4] Purification of the enamine intermediate before cyclization can also improve the final yield.

Issue 2: Poor Regioselectivity During Nitration

The nitration of the quinoline ring can lead to a mixture of isomers, primarily the 5- and 8-nitro derivatives, which can be difficult to separate.

Possible Causes and Solutions:

• Harsh Nitrating Conditions: The use of strong nitrating agents at elevated temperatures can lead to the formation of multiple nitro isomers and dinitrated byproducts.

  • Solution: Perform the nitration at a lower temperature, for example, by adding the nitrating agent dropwise while maintaining the reaction mixture in an ice bath.[5] A mixture of fuming nitric acid and concentrated sulfuric acid is a common nitrating agent.[5]

• Reaction Kinetics vs. Thermodynamics: The ratio of 5-nitro to 8-nitro isomers can be influenced by the reaction conditions.

  • Solution: Carefully control the reaction temperature and time to favor the formation of the desired 5-nitro isomer. Kinetic studies have shown that the quinolinium ion is the reacting species in nitration.[6]

Issue 3: Difficulty in Product Purification

The final product, Methyl 5-nitroquinoline-3-carboxylate, may be challenging to purify due to the presence of isomers, unreacted starting materials, or side products.

Possible Causes and Solutions:

• Co-elution of Isomers: The 5-nitro and 8-nitro isomers may have similar polarities, making their separation by column chromatography difficult.

  • Solution: Utilize a high-performance liquid chromatography (HPLC) system for better separation.[7] Alternatively, fractional recrystallization can be an effective method for separating isomers. Experiment with different solvent systems for recrystallization to find one that selectively precipitates the desired 5-nitro isomer.

• Product Instability: Nitroaromatic compounds can be sensitive to certain conditions.

  • Solution: Avoid exposing the compound to high temperatures or strong light for extended periods.[6] When performing column chromatography, consider using a less acidic silica gel or deactivating it with a small amount of a non-nucleophilic base like triethylamine to prevent degradation of the product on the column.

• Presence of Tarry Byproducts: High-temperature reactions can lead to the formation of polymeric or tarry materials that complicate purification.

  • Solution: Lowering the reaction temperature can help minimize tar formation.[4] An initial workup with a solvent that selectively dissolves the desired product while leaving the tar behind can be beneficial.

Problem	Potential Cause	Recommended Action
Low Yield	Incomplete reaction	Monitor by TLC; extend reaction time or increase temperature cautiously.
Suboptimal conditions	Optimize solvent and catalyst; ensure catalyst is active.
Side reactions	Lower reaction temperature; purify intermediates.
Poor Nitration Selectivity	Harsh conditions	Perform nitration at low temperature (e.g., 0 °C).
Isomer formation	Carefully control temperature and reaction time.
Purification Challenges	Isomer co-elution	Use HPLC or fractional recrystallization.
Product instability	Avoid high heat and light; consider deactivated silica gel.
Tarry byproducts	Lower reaction temperature; perform a selective solvent wash.

Troubleshooting Workflow

Sources

• 1. EP0858998A1 - Separation of 5-nitroquinoline and 8-nitroquinoline - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. scispace.com [scispace.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Separation of 5-Nitroquinoline and 8-Nitroquinoline Isomers

Welcome to the dedicated technical support guide for the resolution of 5-nitroquinoline and 8-nitroquinoline isomers. This resource is designed for researchers, analytical scientists, and process chemists who encounter the challenge of separating these structurally similar compounds. Here, we address common questions, provide detailed experimental protocols, and offer troubleshooting advice based on established scientific principles and field experience.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of 5-nitro and 8-nitroquinoline isomers so challenging?

The primary challenge lies in their significant structural similarity. Both are positional isomers, meaning they have the same chemical formula (C₉H₆N₂O₂) and molecular weight, differing only in the position of the nitro group on the quinoline scaffold. This results in very similar physicochemical properties, such as polarity, solubility, and pKa, making their separation by standard techniques non-trivial. The 8-nitro isomer exhibits intramolecular hydrogen bonding between the nitro group and the quinoline nitrogen, which can slightly alter its polarity and interaction with stationary phases compared to the 5-nitro isomer.

Q2: What are the primary methods for separating these two isomers?

The most effective and widely used methods are chromatographic. Specifically:

• High-Performance Liquid Chromatography (HPLC): Particularly reversed-phase (RP-HPLC), is the most common and versatile method.

• Gas Chromatography (GC): Suitable for thermally stable samples and often used for purity assessment.

• Fractional Crystallization: A classical, but potentially effective method on a preparative scale, exploiting minor differences in solubility.

Q3: Which HPLC column is best suited for this separation?

While a standard C18 column can achieve separation, columns offering alternative selectivities often provide superior resolution. A phenyl-type stationary phase (e.g., Phenyl-Hexyl) is highly recommended. The phenyl groups in the stationary phase can induce dipole-dipole interactions and π-π stacking with the aromatic quinoline ring system, providing a different separation mechanism than the hydrophobic interactions of a C18 phase. This alternative selectivity is often key to resolving closely related isomers.

Method Selection Workflow

The following diagram outlines a logical workflow for selecting an appropriate separation strategy based on the experimental goals.

Caption: Decision tree for selecting a separation method.

Guide 1: Reversed-Phase HPLC Separation

This is the most robust and common method for the analytical separation of 5-nitroquinoline and 8-nitroquinoline.

Recommended Starting Protocol

This protocol is designed to be a robust starting point, which can be optimized further if needed.

Parameter	Recommended Condition	Rationale & Expert Notes
Column	Phenyl-Hexyl (e.g., 4.6 x 150 mm, 3.5 µm)	Provides π-π interactions, enhancing selectivity for aromatic isomers over a standard C18.
Mobile Phase	Acetonitrile and Water	A common, effective solvent system for reversed-phase chromatography.
Composition	Isocratic: 40:60 (Acetonitrile:Water)	An isocratic method is simpler and more robust for quality control. Start here and adjust if resolution is poor.
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column, providing good efficiency without excessive pressure.
Temperature	30 °C	Controls viscosity and improves peak shape. Maintaining a constant temperature is crucial for reproducible retention times.
Detection (UV)	254 nm or 310 nm	Both isomers absorb strongly at these wavelengths. 254 nm is a general-purpose wavelength, while 310 nm may offer better sensitivity for these specific compounds.
Injection Volume	5 µL	A small volume minimizes band broadening. Ensure the sample is fully dissolved in the mobile phase.

Troubleshooting HPLC Separation

Q: My peaks are co-eluting or have very poor resolution (<1.5). What should I do?

A: This is the most common issue. Follow these steps systematically:

• Decrease Acetonitrile Percentage: Lowering the organic content (e.g., from 40% to 35%) will increase retention times and allow more interaction with the stationary phase, often improving resolution.

• Change Organic Modifier: Substitute acetonitrile with methanol. Methanol is a weaker solvent than acetonitrile in reversed-phase and can alter the selectivity, sometimes dramatically improving the separation of isomers.

• Introduce a Buffer: If peak shape is poor (e.g., tailing), it may be due to interactions with residual silanols on the silica support. Buffering the aqueous portion of the mobile phase to a slightly acidic pH (e.g., 20 mM potassium phosphate at pH 3.0) can suppress this effect. The pKa of the quinoline nitrogen is around 4.9, so working at pH 3 ensures it is protonated and behaves consistently.

Guide 2: Gas Chromatography (GC) Separation

GC can be an excellent alternative for purity analysis, offering high efficiency.

Recommended Starting Protocol

Parameter	Recommended Condition	Rationale & Expert Notes
Column	DB-5 or HP-5 (5% Phenyl Polysiloxane)	A general-purpose, low-polarity column that is robust and provides good separation for many aromatic compounds.
Dimensions	30 m x 0.25 mm ID, 0.25 µm film thickness	Standard dimensions providing high efficiency.
Carrier Gas	Helium or Hydrogen	Helium is standard and safe. Hydrogen can provide faster analysis times but requires appropriate safety measures.
Inlet Temp.	250 °C	Ensures rapid and complete vaporization of the sample.
Detector	FID (Flame Ionization Detector)	A universal detector for organic compounds, providing excellent sensitivity.
Detector Temp.	280 °C	Must be hotter than the final oven temperature to prevent condensation.
Oven Program	Start at 150°C, hold for 1 min. Ramp at 10°C/min to 250°C, hold for 5 min.	A temperature ramp is necessary to elute the compounds with good peak shape in a reasonable time.

Troubleshooting GC Separation

Q: I am seeing broad or tailing peaks in my GC analysis. Why?

A: This can be caused by several factors:

• Active Sites in the Inlet/Column: The nitro groups can be polar and may interact with active sites (e.g., silanols) in the GC system. Use a deactivated inlet liner and ensure your column is in good condition.

• Incorrect Temperature: If the initial oven temperature is too high, compounds may not focus properly at the head of the column. If the ramp rate is too slow, it can lead to band broadening.

• Sample Overload: Injecting too much sample can saturate the column, leading to poor peak shape. Try diluting your sample.

Troubleshooting Decision Framework

This diagram provides a logical path for troubleshooting poor chromatographic separation.

Caption: A systematic approach to troubleshooting poor resolution.

References

• Perrin, D. D. (1965). Dissociation constants of organic bases in aqueous solution. Pure and Applied Chemistry, 20, 133-236. [Link]

Technical Support Center: Purification of Methyl 5-nitroquinoline-3-carboxylate

Welcome to the technical support guide for the purification of Methyl 5-nitroquinoline-3-carboxylate. This resource is designed for researchers, chemists, and drug development professionals who are working with this and similar quinoline derivatives. Quinoline scaffolds are pivotal in medicinal chemistry, but their synthesis and purification can present unique challenges, such as isomer separation and low solubility.[1][2] This guide provides in-depth, field-proven answers and troubleshooting protocols to help you navigate these complexities and achieve high purity for your target compound.

Frequently Asked Questions (FAQs): General Purification Strategy

Q1: What are the most common impurities I should expect when synthesizing Methyl 5-nitroquinoline-3-carboxylate?

A1: The impurity profile is highly dependent on the synthetic route. However, for nitroquinoline derivatives, common impurities include:

• Positional Isomers: Nitration of the quinoline ring can lead to a mixture of isomers, such as 8-nitroquinoline.[3] The separation of these isomers is often the primary purification challenge.

• Unreacted Starting Materials: Depending on the reaction workup, residual starting materials (e.g., substituted anilines, ketoesters) may persist.

• Byproducts from Side Reactions: Over-nitration (di-nitro products) or degradation of the quinoline ring under harsh acidic or oxidative conditions can occur.[1]

• Residual Solvents and Reagents: Solvents used in the reaction or workup (e.g., DMF, acetic acid) and reagents can be carried through.[4][5]

Q2: Which analytical techniques are best for assessing the purity of my compound?

A2: A multi-technique approach is recommended for robust purity assessment:

• High-Performance Liquid Chromatography (HPLC): This is the gold standard for quantifying purity and resolving closely related isomers.[6] Developing a good HPLC method is crucial before beginning preparative purification.

• Thin-Layer Chromatography (TLC): An indispensable tool for rapid, real-time reaction monitoring and for determining the appropriate solvent system for column chromatography.[7][8]

• Nuclear Magnetic Resonance (¹H NMR): Provides structural confirmation of your desired product and can reveal the presence of impurities if their signals do not overlap with the product's signals.

• Mass Spectrometry (MS): Confirms the molecular weight of the product and can help identify impurities.

Purification Method 1: Recrystallization

Recrystallization is a powerful technique for purifying solid compounds, leveraging differences in solubility between the target compound and impurities in a given solvent at different temperatures.[] It is often the most efficient method for removing small amounts of impurities from a solid product.

Recrystallization Troubleshooting Guide

Problem	Likely Cause(s)	Solution(s)
"Oiling Out" (Product separates as a liquid)	1. The melting point of the compound is lower than the boiling point of the solvent. 2. The solution is too concentrated.[10] 3. The rate of cooling is too fast.	1. Switch to a lower-boiling point solvent or use a solvent pair. 2. Add more hot solvent to the mixture until the oil redissolves, then allow it to cool slowly.[10] 3. Insulate the flask to slow the cooling process.
Poor Recovery / Low Yield	1. The compound has significant solubility in the cold solvent. 2. Too much solvent was used. 3. Premature crystallization during hot filtration.[10] 4. Crystals were washed with a solvent in which they are highly soluble.	1. Cool the solution in an ice bath to minimize solubility and maximize crystal formation.[10] 2. Use the minimum amount of hot solvent necessary to fully dissolve the crude product. 3. Pre-heat the filtration funnel and receiving flask. 4. Wash the collected crystals with a minimal amount of ice-cold recrystallization solvent.
No Crystals Form	1. The solution is not supersaturated (too much solvent used). 2. The solution is cooling too slowly, or the compound is highly soluble.	1. Evaporate some of the solvent to increase the concentration and try cooling again. 2. Scratch the inside of the flask with a glass rod at the solution's surface to create nucleation sites. 3. Add a "seed crystal" of the pure compound. 4. Place the flask in an ice bath.
Impure Crystals (Colored or poor melting point)	1. Insoluble impurities were not removed via hot filtration. 2. Soluble impurities co-precipitated due to rapid cooling.	1. Ensure the product is fully dissolved in the minimum amount of hot solvent, leaving insoluble impurities behind for hot filtration. 2. Allow the solution to cool slowly to room temperature before moving to an ice bath. A second recrystallization may be necessary.

Step-by-Step Protocol: Recrystallization of Methyl 5-nitroquinoline-3-carboxylate

• Solvent Selection: Start by testing the solubility of your crude product in various solvents (e.g., ethanol, methanol, ethyl acetate, toluene). A good solvent will dissolve the compound when hot but not when cold. Ethanol or ethanol/water mixtures are often effective for nitroaromatic compounds.[10]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture to boiling (using a hot plate and stir bar) while stirring. Continue adding small portions of hot solvent until the solid just dissolves.

• Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask. This step is critical to prevent the desired compound from crystallizing prematurely.[10]

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once at room temperature, the flask can be placed in an ice bath to maximize yield.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to rinse away any remaining soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven until a constant weight is achieved.

Purification Method 2: Flash Column Chromatography

When recrystallization is ineffective, particularly for separating isomers or removing multiple impurities, flash column chromatography is the method of choice.[8] This technique separates compounds based on their differential adsorption to a stationary phase (e.g., silica gel) and elution with a mobile phase.

Workflow for Purification Method Selection & Execution

Caption: Decision workflow for purifying crude products.

Chromatography Troubleshooting Guide

Problem	Likely Cause(s)	Solution(s)
Poor Separation / Co-elution	1. The mobile phase is too polar (eluting too quickly). 2. The mobile phase is not polar enough (compounds are not moving). 3. The column is overloaded with the sample.[11]	1. Decrease the polarity of the mobile phase (e.g., increase the hexane:ethyl acetate ratio). 2. Increase the polarity of the mobile phase. A gradient elution may be necessary. 3. Reduce the amount of crude material loaded onto the column. A good rule of thumb is a 1:30 to 1:100 mass ratio of sample to silica gel.
Peak Tailing or Streaking	1. The compound is interacting too strongly with the silica (e.g., acidic/basic compounds). 2. The sample was not loaded in a concentrated band. 3. The column was packed poorly (channeling).	1. Add a small amount of a modifier to the mobile phase (e.g., 0.5-1% triethylamine for basic compounds or acetic acid for acidic compounds). 2. Dissolve the sample in a minimal amount of solvent and load it carefully onto the column. 3. Ensure the column is packed uniformly without air bubbles or cracks.
Compound is Crashing on the Column	1. The compound has low solubility in the mobile phase. 2. The solvent used to load the sample is too strong/polar.	1. Choose a mobile phase in which your compound is more soluble. 2. Dissolve the sample in a minimal amount of the mobile phase or a less polar solvent before loading.
No Compound Eluting	1. The mobile phase is not polar enough. 2. The compound has irreversibly adsorbed to the silica.	1. Gradually increase the polarity of the mobile phase. Start flushing the column with 100% ethyl acetate, then a 5-10% methanol in dichloromethane mixture. 2. This is a risk with highly polar compounds. Consider using a different stationary phase like alumina.

Step-by-Step Protocol: Column Chromatography

• Mobile Phase Selection: Use TLC to determine the optimal solvent system. For quinoline derivatives, start with n-hexane:ethyl acetate mixtures.[12] The ideal system should give your target compound an Rf value of ~0.3 and provide good separation from impurities.

• Column Packing:

  • Prepare a slurry of silica gel in the initial, least polar mobile phase.

  • Pour the slurry into the column and allow it to pack under gravity or with light pressure, ensuring no air bubbles are trapped.

  • Add a thin layer of sand on top of the silica bed to prevent disruption when adding the sample and eluent.

• Sample Loading:

  • Dissolve the crude Methyl 5-nitroquinoline-3-carboxylate in a minimal amount of a suitable solvent (ideally the mobile phase).

  • Carefully apply the sample solution to the top of the silica gel using a pipette.

  • Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the crude material onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting dry powder to the top of the column.

• Elution:

  • Carefully add the mobile phase to the column, ensuring the silica bed is not disturbed.

  • Begin eluting the column, collecting fractions in test tubes. Maintain a constant flow rate.

  • If a gradient is needed, gradually increase the polarity of the mobile phase over time.

• Fraction Analysis: Monitor the collected fractions by TLC to identify which ones contain the pure product.

• Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified product.

References

• International Journal of Fundamental and Applied Research. (2025). Synthesis & Characterization of Biologically Important Quinoline & It's Derivatives. Available at: [Link]

• Wikipedia. (n.d.). Quinoline. Available at: [Link]

• MDPI. (2025). Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies. Available at: [Link]

• Google Patents. (2007). WO2007060685A1 - An improved process for the synthesis of quinoline derivatives.

• The Royal Society of Chemistry. (n.d.). Supporting Information. Available at: [Link]

• University of Rochester. (n.d.). Troubleshooting: How to Improve Yield. Available at: [Link]

• Oxford Academic. (2008). Reduction of polynitroaromatic compounds: the bacterial nitroreductases. Available at: [Link]

• Magritek. (n.d.). Column Chromatography. Available at: [Link]

• Waters Corporation. (2025). LC Purification Troubleshooting Guide. Available at: [Link]

• Google Patents. (1998). EP0858998A1 - Separation of 5-nitroquinoline and 8-nitroquinoline.
• Google Patents. (2005). WO2005073239A1 - Method for purifying quinolinecarboxylic acid derivative.

• Waters Corporation. (n.d.). Column Screening for the UPLC Separation of Plastic Additives as Part of Extractables and Leachables Workflows. Available at: [Link]

• MDPI. (2012). One-Pot Synthesis and Crystal Structure of Methyl 5-Hydroxy-1-phenyl-1H-pyrazole-3-carboxylate. Available at: [Link]

• Loughborough University Research Repository. (2009). Separation of Aryl Nitro-Compounds by HPLC on Monolithic Columns. Available at: [Link]

• Google Patents. (n.d.). Synthesis method of 3-aminoquinoline-5-carboxylic acid methyl ester.

• Brieflands. (2013). An Efficient Two-step Selective Synthesis of 7-Methyl-8-nitroquinoline From m-Toluidine as a Key Starting Material in Medicinal Chemistry. Available at: [Link]

• Google Patents. (n.d.). CN103664892B - The crystallization of quinoline.

Sources

• 1. ijfmr.com [ijfmr.com]
• 2. Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies [mdpi.com]
• 3. EP0858998A1 - Separation of 5-nitroquinoline and 8-nitroquinoline - Google Patents [patents.google.com]
• 4. WO2007060685A1 - An improved process for the synthesis of quinoline derivatives - Google Patents [patents.google.com]
• 5. WO2005073239A1 - Method for purifying quinolinecarboxylic acid derivative - Google Patents [patents.google.com]
• 6. repository.lboro.ac.uk [repository.lboro.ac.uk]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. magritek.com [magritek.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. waters.com [waters.com]
• 12. rsc.org [rsc.org]

Technical Support Center: Nitroquinoline Methyl Esters

Welcome to the dedicated support center for researchers working with nitroquinoline methyl esters. This guide is designed to provide you with expert-backed, field-tested solutions to common solubility challenges encountered during your experiments. We understand that achieving reliable and reproducible results begins with proper sample preparation. This resource is structured to help you navigate these initial, critical steps with confidence.

Part 1: Frequently Asked Questions (FAQs) - Quick Solutions

This section provides rapid answers to the most common solubility inquiries.

Q1: My nitroquinoline methyl ester won't dissolve in my aqueous buffer. What is the primary reason for this?

A: Nitroquinoline methyl esters are generally hydrophobic compounds. Their core structure, a quinoline ring, is aromatic and nonpolar. While the methyl ester and nitro groups add some polarity, the molecule as a whole has low affinity for water. Direct dissolution in aqueous buffers is often unsuccessful due to the unfavorable energetics of breaking water's hydrogen-bonding network to accommodate a nonpolar solute.

Q2: I've dissolved my compound in DMSO to make a stock solution, but it precipitates when I dilute it into my aqueous assay buffer. Why does this happen?

A: This is a common phenomenon known as "antisolvent precipitation." Your compound is highly soluble in the organic solvent (DMSO), but its solubility in the final aqueous buffer is much lower. When you add the DMSO stock to the buffer, the local concentration of the compound temporarily exceeds its solubility limit in the mixed solvent system, causing it to crash out of solution. The final percentage of DMSO in your assay is a critical factor; many sources recommend keeping it below 1%, and ideally below 0.5%, to minimize both precipitation and solvent-induced artifacts in biological assays.

Q3: What is the best starting solvent for making a high-concentration stock solution?

A: For most nitroquinoline methyl esters, Dimethyl Sulfoxide (DMSO) is the recommended starting solvent due to its high solubilizing power for a wide range of organic molecules. Other potential organic solvents include Dimethylformamide (DMF) and Dichloromethane (DCM), though their volatility and toxicity profiles differ. Always consult the Material Safety Data Sheet (MSDS) for your specific compound and solvent.

Q4: Can I use sonication or heat to help dissolve my compound?

A: Yes, these are common and effective techniques.

• Sonication: Using an ultrasonic bath can provide the energy needed to break up solute particles and accelerate dissolution. It is a preferred method as it is less likely to cause thermal degradation compared to heating.

• Heating: Gentle warming (e.g., 37-40°C) can increase the solubility of your compound. However, you must be cautious, as some nitroaromatic compounds can be heat-labile. Always test for compound stability at your chosen temperature.

Q5: How does pH affect the solubility of my nitroquinoline methyl ester?

A: The quinoline ring contains a nitrogen atom that can be protonated at acidic pH (the pKa of quinoline is approximately 4.9). When protonated, the molecule gains a positive charge, which can significantly increase its aqueous solubility. If your experimental conditions allow, acidifying the buffer may be a viable strategy. Conversely, at neutral or basic pH, the compound will be in its less soluble, neutral form.

Part 2: In-Depth Troubleshooting & Experimental Protocols

This section offers detailed, step-by-step guidance for overcoming persistent solubility issues.

Protocol 1: Standard Method for Solubilizing a Nitroquinoline Methyl Ester

This protocol outlines the standard, best-practice approach for preparing a stock solution and diluting it for experimental use.

Objective: To prepare a clear, stable stock solution and a working solution without precipitation.

Materials:

• Nitroquinoline methyl ester compound

• Anhydrous DMSO (high purity, ≤0.2% water)

• Target aqueous buffer (e.g., PBS, TRIS)

• Vortex mixer

• Sonicator (optional)

Procedure:

• Prepare High-Concentration Stock: a. Weigh out the required amount of your compound in a suitable vial. b. Add a small volume of anhydrous DMSO to create a high-concentration stock (e.g., 10-50 mM). Starting with a higher concentration provides more flexibility for dilution. c. Vortex the solution vigorously for 1-2 minutes. d. If the compound is not fully dissolved, sonicate the vial in a water bath for 5-10 minutes. e. Visually inspect the solution against a light source to ensure it is completely clear and free of particulates. This is your master stock solution .

• Serial Dilution (The "Golden Rule"): a. Never dilute the high-concentration DMSO stock directly into your final aqueous buffer in a single step. b. Perform one or more intermediate dilution steps. For example, dilute the 50 mM master stock to 5 mM in DMSO first. c. For the final step, add the DMSO stock to the aqueous buffer , not the other way around. Add it dropwise while vortexing the buffer. This ensures rapid dispersal and minimizes localized high concentrations that lead to precipitation.

Workflow for Preparing Working Solutions

This diagram illustrates the recommended workflow to avoid precipitation.

Caption: Recommended workflow for preparing working solutions from a DMSO stock.

Protocol 2: Using Co-solvents and Excipients

If precipitation still occurs even with careful technique, the use of solubilizing excipients may be necessary.

Objective: To enhance the aqueous solubility of the compound for in vitro or in vivo studies.

Common Excipients:

• Surfactants: Polysorbates like Tween® 80 or sorbitan esters like Span® 80 can form micelles that encapsulate the hydrophobic compound, increasing its apparent solubility in water. A typical starting concentration is 0.1-1% (v/v) in the final buffer.

• Cyclodextrins: These are cyclic oligosaccharides that have a hydrophilic exterior and a hydrophobic interior cavity. The nitroquinoline methyl ester can become trapped within this cavity, forming an inclusion complex that is more water-soluble. β-cyclodextrins, such as 2-hydroxypropyl-β-cyclodextrin (HP-β-CD), are commonly used.

Procedure (using HP-β-CD):

• Prepare your aqueous buffer.

• Dissolve HP-β-CD in the buffer to the desired concentration (e.g., 5-10% w/v).

• Prepare a concentrated stock of your nitroquinoline methyl ester in a minimal amount of a suitable organic solvent (e.g., ethanol or DMSO).

• Slowly add the compound stock to the HP-β-CD solution while stirring vigorously.

• Allow the solution to equilibrate (e.g., stir for 1-2 hours at room temperature) to allow for inclusion complex formation.

• Filter the final solution through a 0.22 µm filter to remove any undissolved precipitate.

Troubleshooting Logic Tree

This diagram provides a logical path to diagnose and solve solubility problems.

Caption: A step-by-step guide for troubleshooting precipitation issues.

Part 3: Solubility Data Summary

While exact solubility values are highly dependent on the specific isomer of a nitroquinoline methyl ester, the following table provides a general guide for common laboratory solvents, ordered by decreasing polarity.

Solvent	Polarity Index	General Solubility of Nitroquinoline Methyl Esters	Use Case
Water	10.2	Very Poor	Final assay buffer
Dimethyl Sulfoxide (DMSO)	7.2	Excellent	High-concentration master stock
Dimethylformamide (DMF)	6.4	Very Good	Alternative to DMSO for stock solutions
Ethanol	4.3	Moderate	Intermediate dilutions; some formulations
Dichloromethane (DCM)	3.1	Good	Organic synthesis and extraction
Diethyl Ether	2.8	Poor to Moderate	Not recommended for biological assays
Hexane	0.1	Very Poor	Antisolvent for precipitation/crystallization

Note: This table serves as a general guideline. Always perform a small-scale solubility test with your specific compound before preparing a large batch.

References

• Assay Guidance Manual: Compound Management. (Eli Lilly & Company and the National Center for Advancing Translational Sciences) - [Link]

• Cyclodextrins. (Creative Biolabs) - [Link]

Technical Support Center: Recrystallization of Methyl 5-nitroquinoline-3-carboxylate

Frequently Asked Questions (FAQs)

Q1: What are the primary considerations when selecting a recrystallization solvent for Methyl 5-nitroquinoline-3-carboxylate?

The ideal solvent for recrystallizing Methyl 5-nitroquinoline-3-carboxylate should exhibit a steep solubility curve. This means the compound should be sparingly soluble at room temperature but highly soluble at the solvent's boiling point. This differential solubility is the cornerstone of effective recrystallization, allowing for maximum recovery of pure crystals upon cooling.

Key solvent characteristics to consider include:

• Polarity Matching : The principle of "like dissolves like" is a good starting point. Methyl 5-nitroquinoline-3-carboxylate has both polar (nitro and ester groups) and non-polar (quinoline ring) characteristics. Therefore, solvents of intermediate polarity, such as acetone or ethyl acetate, are often good initial candidates.

• Boiling Point : A solvent with a boiling point between 60-100 °C is generally preferred. This temperature range is high enough to effect a significant change in solubility but not so high as to risk decomposition of the analyte or be difficult to handle.

• Inertness : The solvent must not react with the Methyl 5-nitroquinoline-3-carboxylate.

• Volatility : The solvent should be volatile enough to be easily removed from the purified crystals after filtration.

Q2: Which solvents are recommended for an initial screening with Methyl 5-nitroquinoline-3-carboxylate?

Based on the structure of Methyl 5-nitroquinoline-3-carboxylate, a logical starting point for solvent screening would include solvents from various polarity classes. A suggested screening panel is presented below:

Solvent	Polarity Index	Boiling Point (°C)	Rationale
Ethanol	5.2	78	A polar protic solvent that can hydrogen bond. Often a good choice for moderately polar compounds.
Acetone	5.1	56	A polar aprotic solvent with a lower boiling point, useful for compounds that are sensitive to higher temperatures.
Ethyl Acetate	4.4	77	A solvent of intermediate polarity, often effective for compounds with both polar and non-polar features.
Toluene	2.4	111	A non-polar aromatic solvent. It may be a good choice if the compound is less polar than anticipated.
Methanol	6.6	65	A highly polar protic solvent.

It is highly recommended to perform small-scale solubility tests with these solvents to determine the most suitable candidate.

Experimental Protocol: Solvent Screening and Recrystallization

This protocol outlines a systematic approach to identifying the optimal recrystallization solvent and executing the purification.

Part 1: Small-Scale Solvent Screening

• Preparation : Place approximately 10-20 mg of crude Methyl 5-nitroquinoline-3-carboxylate into separate small test tubes.

• Solvent Addition : To each test tube, add a different candidate solvent dropwise at room temperature, vortexing after each addition. Note the solubility at room temperature. A good candidate solvent will show low solubility.

• Heating : If the compound is not soluble at room temperature, gently heat the test tube in a water bath towards the solvent's boiling point. A suitable solvent will fully dissolve the compound at this higher temperature.

• Cooling : Allow the test tube to cool slowly to room temperature, and then in an ice bath. Observe the formation of crystals. The ideal solvent will yield a large quantity of well-formed crystals.

Part 2: Bulk Recrystallization

• Dissolution : In an Erlenmeyer flask, dissolve the crude Methyl 5-nitroquinoline-3-carboxylate in the minimum amount of the chosen hot solvent.

• Hot Filtration (if necessary) : If insoluble impurities are present, perform a hot filtration to remove them. This step is crucial for obtaining a highly pure final product.

• Crystallization : Allow the filtrate to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. Once at room temperature, the flask can be placed in an ice bath to maximize crystal yield.

• Isolation : Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing : Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

• Drying : Dry the purified crystals under vacuum to remove any residual solvent.

Troubleshooting Guide

Issue 1: The compound "oils out" instead of crystallizing.

• Cause : This typically occurs when the boiling point of the solvent is higher than the melting point of the compound, or if the solution is supersaturated.

• Solution :

  • Add a small amount of a "poorer" solvent (one in which the compound is less soluble) to the hot solution to reduce the overall solubility.

  • Try a lower-boiling point solvent system.

  • Ensure the cooling process is very slow.

Issue 2: No crystals form upon cooling.

• Cause : The solution may not be sufficiently saturated, or the compound is too soluble in the chosen solvent even at low temperatures.

• Solution :

  • Boil off some of the solvent to increase the concentration of the compound.

  • Scratch the inside of the flask with a glass rod to create nucleation sites for crystal growth.

  • Add a seed crystal of the pure compound, if available.

  • Consider using a mixed-solvent system. Dissolve the compound in a "good" solvent and then add a "poor" solvent dropwise until the solution becomes turbid. Heat to redissolve and then cool slowly.

Issue 3: Low recovery of the purified compound.

• Cause : This can be due to using too much solvent during the initial dissolution step or the compound having significant solubility in the solvent even at low temperatures.

• Solution :

  • Use the absolute minimum amount of hot solvent required to dissolve the compound.

  • Ensure the solution is thoroughly cooled in an ice bath before filtration.

  • When washing the crystals, use a minimal amount of ice-cold solvent.

Visualizing the Workflow

The following diagram illustrates the decision-making process for selecting a suitable recrystallization solvent.

Technical Support Center: Quinoline Nitration &amp; Purification

Ticket ID: QN-NIT-0058 Subject: Optimization of Regioselectivity and Minimization of Side Products in Quinoline Nitration Status: Open Support Level: Tier 2 (Senior Application Scientist)[1]

Diagnostic Overview

Welcome to the Technical Support Center. You are likely encountering one of three core issues in your quinoline nitration workflow. Please identify your specific bottleneck below to jump to the relevant solution module.

Symptom	Diagnosis	Primary Cause	Solution Module
50:50 Isomer Mix	Standard Regioselectivity	Electrophilic attack on the protonated quinolinium ion naturally yields ~1:1 ratio of 5- and 8-nitro isomers.[1]	Module 3 (Separation)
Dinitro Impurities	Over-Nitration	Temperature spikes (>20°C) or excess HNO₃ (>1.5 eq) driving kinetic products.[1]	Module 2 (Suppression)
Black Tar/Low Yield	Oxidative Degradation	Reaction temperature runaway or impure starting reagents.[1]	Module 1 (Protocol)

Module 1: The Self-Validating Protocol

Objective: Execute a clean nitration with minimal oxidative byproducts. Mechanism: In mixed acid, quinoline exists as the quinolinium ion .[1] The positive charge on nitrogen deactivates the pyridine ring.[1] The benzene ring remains susceptible to electrophilic aromatic substitution (SEAr), specifically at positions 5 and 8, which are less deactivated than the others.

Optimized Workflow

• Reagents: Quinoline (1.0 eq), Fuming HNO₃ (1.5 eq), Conc. H₂SO₄ (solvent/catalyst).[1]

• Temperature Control: Critical range -5°C to 0°C during addition.

Step-by-Step Procedure:

• Dissolution: Dissolve quinoline in conc. H₂SO₄ (5 vol) at 0°C. Checkpoint: Solution should be clear/yellow.[1] Darkening indicates early oxidation.[1]

• Addition: Add fuming HNO₃ dropwise over 30-60 mins. Do not exceed 5°C.

  • Why? Higher temps favor dinitration (5,8-dinitroquinoline) and oxidative ring opening.[1]

• Reaction: Allow to warm to room temperature (20-25°C) and stir for 1-2 hours.

• Quench: Pour onto crushed ice (10 vol).

  • Observation: A yellow/cream precipitate forms.[1] This is the crude mixture of 5-nitro and 8-nitro isomers.[1][2]

• Neutralization: Adjust pH to ~9-10 with NH₄OH or NaOH to liberate the free bases.[1] Filter and dry.[1][3][4]

Module 2: Suppressing Side Products (Dinitration)

User Question: "I am seeing a significant spot at Rf 0.8 (higher than my product) and mass spec shows M+45 peaks. How do I stop this?"

Technical Insight: The appearance of dinitrated species (typically 5,8-dinitroquinoline) is a kinetic issue. The second nitro group enters the ring much slower than the first due to deactivation, but elevated temperatures lower this activation energy barrier.

Troubleshooting Protocol:

• Stoichiometry Check: Ensure you are using ≤ 1.5 equivalents of HNO₃.[1] Excess nitronium ions (

  ) drive the second substitution.[1]

• Thermal Audit: If your addition was controlled, check your reaction hold time .[1] Prolonged stirring >3 hours at room temperature increases dinitration risk.[1]

• Quenching Speed: Quench immediately upon consumption of starting material (monitor via TLC).

Module 3: The Separation Strategy (The 5 vs. 8 Dilemma)

User Question: "I have a 50:50 mix. Column chromatography is tedious.[1] Is there a scalable chemical separation method?"

Technical Insight: Separating 5-nitro and 8-nitroquinoline via column chromatography is inefficient due to similar polarity.[1] The Hydrohalide Salt Method exploits the differential solubility of the hydrochloride salts in "Wet DMF".[1]

The "Wet DMF" Separation Protocol

This method allows you to precipitate high-purity 5-nitroquinoline HCl while leaving the 8-nitro isomer in solution.[1][2]

Workflow Diagram:

Caption: Differential precipitation workflow for isolating 5-nitroquinoline HCl from the crude nitration mixture.

Detailed Protocol:

• Suspend: Take your crude solid (free base) and suspend it in Wet DMF (99.5% DMF / 0.5% Water). Use ~5 mL solvent per gram of solid.[1]

• Acidify: Add HCl gas or conc. HCl (1.0 eq) to form the salts.

• Heat: Heat to 95-100°C until fully dissolved.

• Crystallize: Cool slowly to 25°C. The 5-nitroquinoline HCl will crystallize out as a cream-colored solid.

• Filter: Collect the solid.

  • Purity Check: 5-nitro HCl mp: ~221°C.[1][2]

• Recover 8-Nitro: Take the filtrate (mother liquor), neutralize with aqueous NaHCO₃, and extract/filter the solid. Recrystallize this fraction from Isopropyl Alcohol (IPA) to obtain pure 8-nitroquinoline.[1]

Data Reference & Properties

Use these physical properties to validate your isolated fractions.

Property	5-Nitroquinoline	8-Nitroquinoline
Melting Point (Free Base)	70 - 72°C	88 - 91°C
Melting Point (HCl Salt)	221 - 222°C	N/A (Remains soluble in wet DMF)
TLC Rf (30% EtOAc/Hex)	~0.45 (Lower)	~0.55 (Higher)
Solubility (Ethanol)	Moderate	Lower (often crystallizes first from EtOH)
Appearance	Pale Yellow Needles	Yellow Prisms

Frequently Asked Questions (FAQs)

Q: Can I direct the reaction to produce only the 8-nitro isomer? A: Not using standard mixed acid nitration. The directing effect of the quinolinium nitrogen is electronic and affects positions 5 and 8 almost equally.[1] To synthesize only 8-nitroquinoline, you would typically require a different synthetic route (e.g., Skraup synthesis starting from o-nitroaniline), rather than direct nitration.[1]

Q: Why is my crude product red/brown instead of yellow? A: This indicates oxidation (tar formation).[1] This usually happens if the temperature exceeded 10°C during the initial addition of nitric acid.[1] Recrystallization from ethanol with activated charcoal can remove these colored impurities.[1]

Q: Is the "Wet DMF" method necessary for small scale (<1g)? A: For small scales, flash column chromatography (Gradient: 10% -> 40% EtOAc in Hexanes) is often faster.[1] The Wet DMF method is superior for scales >5g where chromatography becomes solvent-intensive.[1]

References

• Separation of 5-nitroquinoline and 8-nitroquinoline. European Patent EP0858998A1.[1] (Describes the Wet DMF hydrohalide separation method).

• Quinoline Nitration Mechanism. Joule, J.A., Mills, K. Heterocyclic Chemistry. (Explains the protonation and deactivation mechanism leading to 5/8 selectivity).

• 8-Nitroquinoline Properties. PubChem Compound Summary. (Melting points and safety data).

• Nitration of Quinoline and Isoquinoline. Chegg/Textbook Solutions. (General reaction conditions and isomer ratios). [1]

Sources

• 1. 8-Nitroquinoline | C9H6N2O2 | CID 11830 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. EP0858998A1 - Separation of 5-nitroquinoline and 8-nitroquinoline - Google Patents [patents.google.com]
• 3. athabascau.ca [athabascau.ca]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stability of Methyl 5-nitroquinoline-3-carboxylate in Solution

Welcome to the technical support center for Methyl 5-nitroquinoline-3-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for issues related to the stability of this compound in solution. As a specialized quinoline derivative, understanding its stability profile is critical for reproducible and reliable experimental outcomes.

This document provides a framework for identifying potential stability issues, troubleshooting common experimental challenges, and proactively ensuring the integrity of your research.

I. Troubleshooting Guide: Common Issues and Solutions

Researchers may encounter several challenges when working with Methyl 5-nitroquinoline-3-carboxylate in solution. This section addresses the most common issues in a question-and-answer format, providing not just solutions but the scientific rationale behind them.

Issue 1: Precipitation or Cloudiness of the Solution Upon Preparation or Storage

Q1: I've prepared a stock solution of Methyl 5-nitroquinoline-3-carboxylate in an organic solvent, but it appears cloudy or has formed a precipitate after a short time. What is happening and how can I fix it?

A1: This is a common issue often related to solubility limits and environmental factors.

• Potential Cause 1: Supersaturation. You may have created a supersaturated solution, especially if you used heat to dissolve the compound. Upon cooling to room temperature or below, the solubility decreases, leading to precipitation.

• Solution 1:

  • Gentle Re-solubilization: Warm the solution gently in a water bath (not exceeding 40°C) and sonicate for 5-10 minutes. This can often redissolve the precipitate.

  • Dilution: If re-solubilization fails, your concentration is likely too high. Prepare a new, more dilute stock solution. It is crucial to work within the known solubility limits of the compound in your chosen solvent.

• Potential Cause 2: Water Contamination. Many organic solvents are hygroscopic and can absorb moisture from the atmosphere. Nitroquinoline derivatives, being largely nonpolar, often have very low solubility in aqueous environments.[1] The introduction of even small amounts of water can significantly reduce the solubility of your compound.

• Solution 2:

  • Use Anhydrous Solvents: Always use high-purity, anhydrous solvents for preparing stock solutions.

  • Proper Storage: Store stock solutions in tightly sealed vials with a desiccant to minimize moisture absorption.[2][3]

• Potential Cause 3: pH Shift in Buffered Systems. If you are diluting your stock solution into an aqueous buffer, a significant pH change can occur, affecting the solubility of the compound. Quinoline derivatives' solubility can be pH-dependent.[4][5]

• Solution 3:

  • Check Buffer Compatibility: Ensure the pH of your final working solution is compatible with the compound's solubility profile.

  • Controlled Dilution: Add the stock solution to the aqueous buffer slowly while vortexing to ensure rapid and even dispersion, which can prevent localized precipitation.

Issue 2: Loss of Potency or Inconsistent Results in Biological Assays

Q2: My experimental results are inconsistent, and I suspect the compound is degrading in my working solution. What are the likely degradation pathways and how can I mitigate them?

A2: Degradation of Methyl 5-nitroquinoline-3-carboxylate can occur through several mechanisms, primarily hydrolysis, photolysis, and thermal decomposition.

• Potential Cause 1: Hydrolysis of the Methyl Ester. The ester functional group is susceptible to hydrolysis, particularly under acidic or basic conditions, which would convert the compound to 5-nitroquinoline-3-carboxylic acid.[6] This can alter the biological activity and physicochemical properties of the compound.

• Solution 1:

  • pH Control: Prepare solutions in buffers with a neutral pH (around 7.0-7.4) unless your experimental conditions require otherwise. Avoid highly acidic or alkaline conditions.

  • Fresh Preparations: Prepare working solutions fresh for each experiment to minimize the time the compound is in an aqueous environment.

• Potential Cause 2: Photodegradation. Quinoline and nitroaromatic compounds are known to be sensitive to light, especially UV radiation.[1][7] Exposure to ambient laboratory light can lead to the formation of degradation products, altering the compound's efficacy.

• Solution 2:

  • Light Protection: Always store stock and working solutions in amber vials or wrap containers in aluminum foil to protect them from light.[2]

  • Minimize Light Exposure During Experiments: Conduct experimental manipulations in a timely manner, avoiding prolonged exposure to direct light.

• Potential Cause 3: Thermal Degradation. Nitroaromatic compounds can be thermally labile.[8][9] Elevated temperatures during storage or experimental procedures can accelerate degradation.

• Solution 3:

  • Appropriate Storage Temperature: Store stock solutions at -20°C or -80°C for long-term stability.[10]

  • Avoid Excessive Heat: During experimental procedures, avoid unnecessary exposure to high temperatures. If heating is required for dissolution, use the lowest effective temperature for the shortest possible time.

II. Frequently Asked Questions (FAQs)

Q1: What are the recommended solvents for preparing stock solutions of Methyl 5-nitroquinoline-3-carboxylate?

A1: Based on the structure, which is largely aromatic and contains a nitro group, good solubility is expected in polar aprotic organic solvents. We recommend using high-purity, anhydrous Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) for preparing high-concentration stock solutions. For less concentrated solutions, other organic solvents like acetone or ethyl acetate may be suitable. Always perform a small-scale solubility test first.

Q2: How should I store the solid compound and its solutions?

A2:

• Solid Compound: Store the solid material in a tightly sealed container in a cool, dark, and dry place. A desiccator at room temperature is suitable for short-term storage. For long-term storage, refrigeration (2-8°C) is recommended.[2][3]

• Stock Solutions: Store stock solutions in anhydrous DMSO or DMF in small, single-use aliquots in tightly sealed amber vials at -20°C or -80°C to minimize freeze-thaw cycles and protect from light and moisture.[10][11]

Q3: What are the expected degradation products of Methyl 5-nitroquinoline-3-carboxylate?

A3: While specific degradation products have not been extensively reported in the literature for this exact molecule, based on its chemical structure, the following are plausible:

• Hydrolysis: 5-nitroquinoline-3-carboxylic acid.

• Reduction of the nitro group: Methyl 5-aminoquinoline-3-carboxylate.

• Photodegradation: Complex mixtures of modified quinoline structures.

Identifying these would require analytical techniques such as LC-MS.[12][13]

Q4: How can I assess the stability of my compound in a specific experimental buffer?

A4: You can perform a simple stability study. Prepare a solution of the compound in your experimental buffer and incubate it under your experimental conditions (e.g., 37°C for 24 hours). Analyze the sample at different time points (e.g., 0, 2, 4, 8, 24 hours) using a stability-indicating analytical method like HPLC to monitor for any decrease in the parent compound peak and the appearance of new peaks corresponding to degradation products.

III. Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines a forced degradation study to identify potential degradation pathways and products, which is crucial for developing a stability-indicating analytical method.[14]

Objective: To intentionally degrade Methyl 5-nitroquinoline-3-carboxylate under various stress conditions.

Materials:

• Methyl 5-nitroquinoline-3-carboxylate

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• 3% Hydrogen Peroxide (H₂O₂)

• HPLC-grade methanol and water

• pH meter

• Heating block or water bath

• UV lamp (e.g., 254 nm and 365 nm)

Procedure:

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of the compound in methanol.

• Acid Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M HCl. Keep a parallel sample with 1 mL of stock solution and 1 mL of water as a control. Heat both at 60°C for 24 hours.[1]

• Base Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH. Keep a parallel sample with 1 mL of stock solution and 1 mL of water as a control. Keep at room temperature for 24 hours.

• Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours, protected from light.[15]

• Thermal Degradation: Place the solid compound in an oven at 70°C for 48 hours.[14] Also, heat a solution of the compound in a suitable solvent under reflux for a defined period.

• Photodegradation: Expose a solution of the compound (e.g., in methanol) to UV light (254 nm and 365 nm) for 24-48 hours. A control sample should be wrapped in aluminum foil and kept under the same conditions.[7]

• Analysis: Analyze all stressed samples and controls by a suitable analytical method, such as HPLC-UV, to determine the percentage of degradation and identify degradation products.

Protocol 2: Stability-Indicating HPLC Method

Objective: To develop an HPLC method to separate the parent compound from its potential degradation products.[16]

Instrumentation:

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm)

Chromatographic Conditions (Starting Point):

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: Acetonitrile

• Gradient Elution:

  • 0-5 min: 20% B

  • 5-20 min: 20% to 80% B

  • 20-25 min: 80% B

  • 25-30 min: 80% to 20% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 254 nm (or a wavelength of maximum absorbance for the compound)

• Injection Volume: 10 µL

Procedure:

• Prepare samples from the forced degradation study by diluting them with the mobile phase.

• Inject the samples into the HPLC system.

• Monitor the chromatograms for the appearance of new peaks and a decrease in the area of the parent peak.

• This method should be validated for specificity, linearity, accuracy, and precision as per ICH guidelines.

IV. Data Presentation and Visualization

Table 1: Predicted Physicochemical Properties of Methyl 5-nitroquinoline-3-carboxylate

Property	Predicted Value	Source
Molecular Weight	218.19 g/mol	PubChem
XLogP3	2.1	PubChem
Hydrogen Bond Donor Count	0	PubChem
Hydrogen Bond Acceptor Count	4	PubChem
Rotatable Bond Count	2	PubChem

Note: These are computationally predicted values and should be confirmed experimentally.

Diagrams

Caption: Troubleshooting workflow for stability issues.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. 8-Hydroxy-5-nitroquinoline(4008-48-4)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 4. Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. jocpr.com [jocpr.com]
• 7. database.ich.org [database.ich.org]
• 8. apps.dtic.mil [apps.dtic.mil]
• 9. academic.oup.com [academic.oup.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. xenometrix.ch [xenometrix.ch]
• 12. researchgate.net [researchgate.net]
• 13. library.dphen1.com [library.dphen1.com]
• 14. ijrpp.com [ijrpp.com]
• 15. kirj.ee [kirj.ee]
• 16. benchchem.com [benchchem.com]

Optimizing reaction time for quinoline-3-carboxylate nitration

Welcome to the dedicated support center for optimizing the nitration of quinoline-3-carboxylates. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of this challenging yet crucial transformation. The inherent electronic properties of the quinoline nucleus, compounded by the deactivating nature of the carboxylate group, often lead to sluggish reactions and selectivity challenges.

This document moves beyond standard protocols to provide in-depth, field-proven insights in a troubleshooting-focused Q&A format. We will explore the causality behind common experimental hurdles and offer systematic approaches to validation and optimization.

Frequently Asked Questions (FAQs)

Q1: Why is the nitration of quinoline-3-carboxylate notoriously slow and what are the typical starting conditions?

A1: The slow reaction rate is a direct consequence of the substrate's electronic properties. The reaction proceeds via electrophilic aromatic substitution (SEAr), which requires an electron-rich aromatic ring to attack the electrophile (the nitronium ion, NO₂⁺). However, two key factors severely deactivate the quinoline-3-carboxylate system:

• Protonation of the Quinoline Nitrogen: Nitration is typically performed in strong acidic media (e.g., a mixture of nitric and sulfuric acid). The basic nitrogen atom of the quinoline ring is readily protonated, forming a quinolinium cation.[1] This positive charge exerts a powerful electron-withdrawing effect, deactivating the entire heterocyclic system towards electrophilic attack.

• The Carboxylate Group: The carboxylate group at the C-3 position is a meta-directing deactivator, further reducing the nucleophilicity of the aromatic rings.

Under these conditions, the reaction must overcome a significant activation energy barrier. The species being nitrated is the highly deactivated quinolinium ion, leading to reaction rates that can be orders of magnitude slower than that of comparable carbocyclic aromatics like naphthalene.[1]

Typical Starting Conditions: A common starting point involves treating the quinoline-3-carboxylate substrate with a mixture of concentrated nitric acid (HNO₃) and sulfuric acid (H₂SO₄) at temperatures ranging from 0 °C to ambient temperature.[2] Due to the deactivation, forcing conditions such as elevated temperatures or the use of fuming acids may be required, but this increases the risk of side reactions.[3]

Troubleshooting Guide: Reaction Optimization

Q2: My reaction shows very low conversion even after several hours. How can I drive it to completion without generating impurities?

A2: Low conversion is the most common issue. A systematic approach is required to increase the reaction rate while maintaining control over the product profile.

Causality: The primary cause is insufficient electrophilic strength of the nitrating medium or inadequate thermal energy to overcome the reaction's activation barrier.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low reaction conversion.

Detailed Protocol: Incremental Temperature Increase

• Setup: Begin the reaction at the initial temperature (e.g., 0 °C). Ensure the reaction is under an inert atmosphere (N₂ or Argon) if the substrate is sensitive to oxidation.

• Monitoring: After a set time (e.g., 2 hours), carefully extract an aliquot from the reaction mixture.

• Quenching: Quench the aliquot by adding it to a vial containing ice-cold water and a suitable organic solvent for extraction (e.g., ethyl acetate). Neutralize the aqueous layer carefully with a base like sodium bicarbonate.

• Analysis: Analyze the organic layer using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to determine the ratio of starting material to product.

• Decision: If conversion is below the desired level and no significant impurity spots are visible, increase the reaction temperature by 10 °C.

• Iteration: Repeat steps 2-5, monitoring the reaction at each new temperature until optimal conversion is achieved or signs of degradation appear.

Parameter	Condition A (Initial)	Condition B (Optimized)	Rationale
Temperature	0 °C → 25 °C	40 °C → 50 °C	Provides sufficient thermal energy to overcome the activation barrier for the deactivated substrate.
Reaction Time	24 h	6 h	Increased temperature accelerates the rate-determining step (attack of the aromatic ring).
Conversion	~30%	>90%	Directly correlated with the increased reaction rate at higher temperatures.
Key Checkpoint	Monitor for charring or the appearance of multiple new spots on TLC, which indicates decomposition.

Q3: I'm getting a mixture of 5-nitro and 8-nitro isomers. How can I control the regioselectivity?

A3: Achieving high regioselectivity is challenging as the electronic difference between the 5- and 8-positions is minimal. Both are located on the less deactivated benzene ring. Under standard mixed-acid conditions, an almost equal mixture of 5- and 8-nitroquinolines is often formed.[1][2]

Causality: The distribution of isomers is a delicate balance between electronic effects and steric hindrance.

• Position 5: Electronically favored for attack.

• Position 8: Slightly more sterically hindered due to the peri-interaction with the nitrogen atom.

Strategies for Improving Selectivity:

• Lowering Temperature: Reactions run at lower temperatures (e.g., -10 °C to 0 °C) often exhibit slightly better selectivity, favoring the thermodynamically more stable product. This will, however, further decrease the reaction rate.

• Varying Acid Strength: The ratio of isomers can be influenced by the acidity of the medium. In some quinoline systems, increasing the concentration of sulfuric acid has been shown to favor nitration at the 5-position over the 8-position.[4][5]

• Bulky Nitrating Agents: While less common for this specific substrate, employing sterically bulkier nitrating systems could potentially enhance selectivity for the less hindered 5-position.

Caption: Competing pathways for nitration at C-5 and C-8.

Q4: How can I effectively monitor the reaction to find the optimal stopping point and avoid byproduct formation?

A4: Real-time monitoring is crucial for maximizing the yield of the desired product while minimizing the formation of over-nitrated or oxidized byproducts. The optimal reaction time is the point at which the consumption of the starting material plateaus and before the concentration of byproducts begins to rise significantly.

Recommended Monitoring Techniques:

• HPLC (High-Performance Liquid Chromatography): The most accurate method. It provides quantitative data on the disappearance of the starting material and the appearance of products and byproducts. A reverse-phase C18 column with a water/acetonitrile or water/methanol gradient is typically effective.

• GC-MS (Gas Chromatography-Mass Spectrometry): Useful if the carboxylate is esterified, as the resulting products are more volatile. It provides both retention time and mass data for confident peak identification.

• TLC (Thin Layer Chromatography): A quick, qualitative method for at-a-glance monitoring. Use a suitable solvent system (e.g., 7:3 Hexane:Ethyl Acetate) to achieve good separation between the starting material and the less polar nitro-product(s).

Protocol: Reaction Monitoring by HPLC

• Standard Preparation: Prepare standard solutions of your starting material at known concentrations to create a calibration curve.

• Sampling (Time=0): Before adding the nitrating agent, take an initial aliquot (T₀) to get a baseline chromatogram.

• Periodic Sampling: Take aliquots at regular intervals (e.g., every 60 minutes) using the quenching procedure described in Q2.

• Analysis: Inject the quenched and extracted samples into the HPLC.

• Data Plotting: Plot the percentage of starting material remaining and product formed against time. The optimal reaction time is typically at the "knee" of the product formation curve, where the rate begins to slow significantly.

References

• J-Stage. (n.d.). Nitration of Quinoline 1-Oxide : Mechanism of Regioselectivity. Retrieved from J-Stage website. [Link]

• Tokyo University of Science. (1997, February). Nitration of quinoline 1-oxide: Mechanism of regioselectivity. Retrieved from Tokyo University of Science website. [Link]

• Royal Society of Chemistry. (2015). Metal-free regioselective C-3 nitration of quinoline N-oxides with tert-butyl nitrite. Retrieved from RSC Publications. [Link]

• MDPI. (2023, February 3). Substituent Effects of the Nitrogen Heterocycle on Indole and Quinoline HDN Performance: A Combination of Experiments and Theoretical Study. Retrieved from MDPI website. [Link]

• Journal of the Chemical Society B: Physical Organic. (1968). Heteroaromatic reactivity. Part IV. The kinetics of nitration of cinnoline 2-oxide and quinoline 1-oxide in sulphuric acid. Retrieved from RSC Publications. [Link]

• PubMed. (2016, December 2). Regio- and Chemoselective Mono- and Bisnitration of 8-Amino quinoline Amides with Fe(NO3)3·9H2O as Promoter and Nitro Source. Retrieved from PubMed. [Link]

• ACS Publications. (2025, February 24). meta-Nitration of Pyridines and Quinolines through Oxazino Azines. Retrieved from ACS Publications. [Link]

• ResearchGate. (2025, August 6). THE NITRATION OF SOME QUINOLINE DERIVATIVES. Retrieved from ResearchGate. [Link]

• ResearchGate. (2025, August 6). Synthesis of 6-Nitro-1,2,3,4-tetrahydroquinoline: An Experimental and Theoretical Study of Regioselective Nitration. Retrieved from ResearchGate. [Link]

• ResearchGate. (n.d.). meta-Nitration of Pyridines and Quinolines through Oxazino Azines. Retrieved from ResearchGate. [Link]

• DTIC. (n.d.). Nucleophilic Nitration of Selected Aza-Aromatics: Experiments and Modelling. Retrieved from DTIC. [Link]

• SlideShare. (n.d.). Preparation and Properties of Quinoline. Retrieved from SlideShare. [Link]

• Chemistry Stack Exchange. (2025, June 6). Why does the nitration of quinoline occur at the 5 (and 8) position?. Retrieved from Chemistry Stack Exchange. [Link]

• ResearchGate. (n.d.). Synthesis of quinoline-3-carboxylate derivative 21-R. Retrieved from ResearchGate. [Link]

• ScienceDirect. (n.d.). NITRATION OF 8-HYDROXYQUINOLINE WITH DILUTE NITRIC ACID AND NITROUS ACID. Retrieved from ScienceDirect. [Link]

• Organic Syntheses. (n.d.). The 12-l. flask is then connected with the steam-distillation apparatus shown in - Organic Syntheses Procedure. Retrieved from Organic Syntheses. [Link]

• Tutorsglobe.com. (n.d.). Reactions of Quinolines, Chemistry tutorial. Retrieved from Tutorsglobe.com. [Link]

• PMC. (n.d.). Kinetic Resolution of 2‐Aryldihydroquinolines Using Lithiation – Synthesis of Chiral 1,2‐ and 1,4‐Dihydroquinolines. Retrieved from PMC. [Link]

• Wikipedia. (n.d.). Quinoline. Retrieved from Wikipedia. [Link]

• Journal of the American Chemical Society. (n.d.). The Synthesis of Some 3-Nitro- and 3-Amino-4-dialkylaminoalkylaminoquinoline Derivatives. Retrieved from ACS Publications. [Link]

• Google Books. (n.d.). Nitration and aromatic reactivity.

• Organic Chemistry Portal. (n.d.). Synthesis of quinolines. Retrieved from Organic Chemistry Portal. [Link]

• Master Organic Chemistry. (2018, April 30). Electrophilic Aromatic Substitutions (2) – Nitration and Sulfonation. Retrieved from Master Organic Chemistry. [Link]

• Filo. (2026, February 4). Complete the following equations: a) [Structure of quinoline]. Retrieved from Filo. [Link]

• PMC. (2023, May 16). Recent spectrophotometric and electroanalytical methods used for the determination of quinoline-based compounds. Retrieved from PMC. [Link]

• Atlantis Press. (n.d.). Determination of Quinoline in Textiles by Gas Chromatography － Mass Spectrometry. Retrieved from Atlantis Press. [Link]

• Chemical Review and Letters. (2020, February 15). Recent Advances in Decarboxylative Nitration of Carboxylic Acids. Retrieved from Chemical Review and Letters. [Link]

• Reddit. (2023, November 28). Di-nitration troubleshooting. Retrieved from Reddit. [Link]

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. Complete the following equations: a) [Structure of quinoline] --(c. HNO.. [askfilo.com]
• 3. uop.edu.pk [uop.edu.pk]
• 4. Nitration of Quinoline 1-Oxide : Mechanism of Regioselectivity [jstage.jst.go.jp]
• 5. tus.elsevierpure.com [tus.elsevierpure.com]

Technical Support Center: Purification of Nitroquinoline Products

A-735, Quantum Towers, Sector 12, Neo-Mumbai, 400706, India

This technical support center is designed to provide researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of nitroquinoline products, specifically focusing on the removal of unreacted starting materials.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What are the common impurities in nitroquinoline synthesis and how can I identify them?

Common impurities in the synthesis of nitroquinolines can include unreacted starting materials, byproducts from side reactions, and degradation products. The specific impurities will depend on the synthetic route used.[1]

• Unreacted Starting Materials: Residual quinoline or the nitrating agent may be present.[1]

• Isomeric Impurities: The direct nitration of quinoline can produce a mixture of nitroquinoline isomers, such as 5-nitroquinoline and 8-nitroquinoline, which can be challenging to separate due to their similar physical properties.[1][2] Nitration of substituted quinolines can also lead to isomeric mixtures. For example, the nitration of 2-methylquinoline can result in a mixture of 2-methyl-5-nitroquinoline and 2-methyl-8-nitroquinoline.[2][3]

• Byproducts from Cyclocondensation Reactions: If a cyclocondensation reaction like the Skraup synthesis is employed, byproducts from incomplete cyclization or side reactions of intermediates can be a source of impurities.[1] Tarry materials due to the polymerization of acrolein (generated from the dehydration of glycerol) are also a common issue.[4]

• Degradation Products: The harsh conditions of nitration can sometimes lead to the formation of degradation products.

Identification of Impurities:

The most effective way to identify these impurities is through a combination of analytical techniques:

• Thin-Layer Chromatography (TLC): TLC is an invaluable tool for monitoring the progress of the reaction and identifying the presence of starting materials and byproducts.[4][5] By co-spotting the reaction mixture with the starting material, you can visually track the consumption of the reactant and the formation of the product.[6] The reaction is generally considered complete when the spot corresponding to the starting material is no longer visible in the reaction mixture lane.[5]

• High-Performance Liquid Chromatography (HPLC): HPLC provides a more quantitative analysis of the reaction mixture, allowing for the determination of the relative amounts of product and impurities.[7]

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is useful for identifying volatile impurities and provides structural information through mass fragmentation patterns.[8][9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can provide detailed structural information about the desired product and any significant impurities present.

Q2: My TLC analysis shows a significant amount of unreacted starting material. What are the primary purification strategies to remove it?

The two most common and effective methods for removing unreacted starting material from nitroquinoline products are recrystallization and column chromatography.[2] Liquid-liquid extraction can also be a useful preliminary purification step.[10]

Workflow for Purification Strategy Selection

Caption: Decision tree for selecting a purification strategy.

In-Depth Troubleshooting Guides

Guide 1: Purification by Recrystallization

Recrystallization is a cost-effective method for purifying solid compounds and is often the first choice for large-scale purification.[2] The principle is based on the difference in solubility of the desired compound and the impurities in a particular solvent at different temperatures.[11][12]

When to Use Recrystallization:

• When the nitroquinoline product is a solid.

• When a suitable solvent is found that dissolves the product well at high temperatures but poorly at low temperatures, while the unreacted starting material remains soluble at low temperatures.[13]

Troubleshooting Common Recrystallization Issues:

Problem	Potential Cause	Solution
Product "oils out" instead of crystallizing.	The melting point of the compound may be lower than the boiling point of the solvent. High concentration of impurities can also cause this.[14]	Reheat the solution to dissolve the oil, add a small amount of additional solvent, and allow the solution to cool more slowly.[14]
No crystals form upon cooling.	The solution may not be supersaturated, or there may be impurities inhibiting crystallization.	Try scratching the inside of the flask with a glass rod or adding a seed crystal of the pure product. If that fails, cooling the mixture in an ice bath may induce crystallization.[15] In some cases, concentrating the solution by evaporating some of the solvent may be necessary.
Low recovery of the product.	Too much solvent was used, or the product has significant solubility in the cold solvent.	Use the minimum amount of hot solvent necessary to dissolve the crude product.[16] Ensure the solution is thoroughly cooled before filtration.
Product is still impure after recrystallization.	The chosen solvent may not be optimal for separating the product from the starting material. The cooling was too rapid, trapping impurities.	Screen for a different solvent or consider a mixed solvent system.[14] Allow for slow cooling to promote the formation of pure crystals.[16]

Detailed Protocol for Recrystallization:

• Solvent Selection: The key to successful recrystallization is choosing the right solvent.[13] Nitroaromatic compounds are generally polar, so polar solvents are often a good starting point.[14]

  • Recommended Solvents for Initial Screening: Methanol, Ethanol (95%), Acetone, Dichloromethane/Hexane mixture, Isopropyl Alcohol.[2]

• Dissolution: Place the crude nitroquinoline product in an Erlenmeyer flask and add a minimal amount of the chosen hot solvent to create a slurry.[15] Heat the mixture while slowly adding more hot solvent until the solid completely dissolves.[16]

• Decolorization (Optional): If the solution is colored due to impurities, add a small amount of activated charcoal and boil for a few minutes.[15]

• Hot Filtration (if necessary): If there are insoluble impurities or activated charcoal was used, perform a hot gravity filtration to remove them.[15]

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.[11]

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel.[16] Wash the crystals with a small amount of cold solvent to remove any remaining soluble impurities.[16]

• Drying: Dry the purified crystals, for example, under vacuum.[17]

Guide 2: Purification by Column Chromatography

Column chromatography is a powerful technique for separating compounds based on their differential adsorption to a stationary phase.[18][19] It is particularly useful when recrystallization is ineffective or when dealing with complex mixtures.[7]

When to Use Column Chromatography:

• When recrystallization fails to provide a pure product.

• For separating isomeric mixtures of nitroquinolines.[2]

• When the product is an oil.

Troubleshooting Common Column Chromatography Issues:

Problem	Potential Cause	Solution
Poor separation of spots (overlapping bands).	The solvent system (mobile phase) is too polar, causing all compounds to move too quickly down the column. The column may have been packed unevenly.	Develop a new solvent system using TLC that gives good separation between the product and starting material (aim for an Rf of 0.3-0.4 for the starting material).[6] Ensure the column is packed uniformly.[20]
Streaking or tailing of bands.	The sample may be too concentrated, or the compound is highly polar and interacting strongly with the stationary phase.	Dilute the sample before loading it onto the column.[5] Add a small amount of a polar solvent like acetic acid or triethylamine to the mobile phase.[5]
Compounds are not eluting from the column.	The mobile phase is not polar enough to move the compounds.	Gradually increase the polarity of the mobile phase (gradient elution).
Cracking of the stationary phase.	The column has run dry.	Never let the solvent level drop below the top of the stationary phase.

Detailed Protocol for Column Chromatography:

• TLC Analysis and Solvent System Selection: Before running a column, determine the optimal solvent system using TLC.[21] The goal is to find a solvent or solvent mixture that provides good separation between the nitroquinoline product and the unreacted starting material. A common starting point for nitroaromatics is a mixture of a nonpolar solvent like hexane and a more polar solvent like ethyl acetate.

• Column Packing:

  • Secure a glass column vertically.

  • Place a small plug of cotton or glass wool at the bottom.[20]

  • Add a layer of sand.

  • Pack the column with silica gel or alumina, either as a slurry in the mobile phase (wet packing) or by carefully pouring the dry adsorbent and then adding the solvent (dry packing).[20] Ensure the packing is uniform and free of air bubbles.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the mobile phase or a volatile solvent.[22]

  • Carefully add the sample solution to the top of the column.[22]

• Elution:

  • Add the mobile phase to the column and begin collecting fractions.

  • Monitor the separation by collecting small fractions and analyzing them by TLC.

• Isolation: Combine the fractions containing the pure product and remove the solvent using a rotary evaporator.

Guide 3: Purification by Liquid-Liquid Extraction

Liquid-liquid extraction separates compounds based on their different solubilities in two immiscible liquids, typically an aqueous phase and an organic solvent.[10][23] This method is often used as a first step in the work-up of a reaction to remove water-soluble impurities and unreacted reagents.[24]

When to Use Liquid-Liquid Extraction:

• As a preliminary purification step after quenching the reaction mixture.

• To remove acidic or basic impurities. For instance, washing with a basic solution like sodium bicarbonate can remove residual acids.[24]

Detailed Protocol for a Standard Extraction Work-up:

• Quenching: Carefully pour the reaction mixture onto crushed ice.[24][25]

• Neutralization: If the reaction was performed in strong acid, neutralize the mixture with a base such as sodium bicarbonate solution.[25]

• Extraction: Transfer the neutralized mixture to a separatory funnel and extract several times with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).[24][25]

• Washing: Combine the organic layers and wash sequentially with water and then brine (saturated NaCl solution) to remove water-soluble impurities and aid in drying.[24]

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure to yield the crude product.[24]

Analytical Monitoring of Purification

Caption: Workflow for analytical monitoring during purification.

Consistent monitoring with analytical techniques is crucial for a successful purification. TLC is a rapid and effective way to track the progress of your separation.[5] For more rigorous purity assessment, techniques like HPLC, GC-MS, and NMR are recommended.[8][26][27]

References

• Benchchem. (n.d.). Purification strategies for removing impurities from 2-nitroquinoline.
• Benchchem. (n.d.). Application Notes and Protocols for the Purification of 5-Fluoro-2-methyl-8-nitroquinoline.
• Organic Syntheses. (n.d.). 6-methoxy-8-nitroquinoline.
• Google Patents. (n.d.). EP0858998A1 - Separation of 5-nitroquinoline and 8-nitroquinoline.
• University of California, Los Angeles. (n.d.). Recrystallization.
• Benchchem. (n.d.). Technical Support Center: Synthesis of 7-Chloro-6-nitroquinoline.
• Benchchem. (n.d.). Identification of common byproducts in quinoline synthesis.
• Benchchem. (n.d.). Solvent selection for effective recrystallization of nitroaromatic compounds.
• Benchchem. (n.d.). Technical Support Center: Reactions of 7-Chloro-6-nitroquinoline.
• Benchchem. (n.d.). Monitoring quinoline synthesis progress using TLC or LC-MS.
• University of Rochester. (n.d.). Chromatography: How to Monitor by TLC.
• Al-Bagawi, M. H., Al-Ghamdi, A. F., El-Gaber Batiha, G., Al-Taisan, W. A., Al-kuraishy, H. M., & Welson, G. (2023). Recent spectrophotometric and electroanalytical methods used for the determination of quinoline-based compounds. PMC.
• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization.
• Cooperative Organic Chemistry Student Laboratory Manual. (n.d.). Monitoring a Reaction.
• University of California, Davis. (n.d.). Thin Layer Chromatography.
• Isaev, A. A., Lomovskii, I. I., Korolev, K. G., & Karimov, R. K. (2023). Technology of preparing 8-hydroxy-5-nitroquinoline. Chemistry of Heterocyclic Compounds.
• Organic Syntheses. (n.d.). The 12-l. flask is then connected with the steam-distillation apparatus shown in.
• Wikipedia. (n.d.). Liquid–liquid extraction.
• Royal Society of Chemistry. (2021). Finding the best solvent for recrystallisation student sheet.
• Phenomenex. (2025). Column Chromatography: Principles, Procedure, and Applications.
• Brieflands. (2013). An Efficient Two-step Selective Synthesis of 7-Methyl-8-nitroquinoline From m-Toluidine as a Key Starting Material in Medicinal Chemistry.
• University of York. (n.d.). Single-solvent recrystallisation.
• Longdom Publishing. (2024). Column Chromatography for the Separation of Complex Mixtures.
• University of Toronto Scarborough. (n.d.). Column Chromatography Theory.
• Benchchem. (n.d.). Technical Support Center: Work-up Procedures for Aromatic Nitration Reactions.
• ResearchGate. (2025). Technology of Preparing 8Hydroxy5-nitroquinoline.
• Advances in Engineering Technology Research. (2022). Determination of Quinoline in Textiles by Gas Chromatography － Mass Spectrometry.
• Chemistry LibreTexts. (2023). Recrystallization.
• ResearchGate. (n.d.). Selected electroanalytical methods used for the detection of quinoline-based compounds.
• Övecoglu, M. L. (n.d.). Separation techniques: Chromatography. PMC.
• Utah Tech University. (n.d.). Separating Compounds by Column Chromatography.
• Sciencemadness Discussion Board. (2017). Preparation of Quinoline.
• ResearchGate. (2017). To analyze a dye sample for Quinoline, what kind of test or analysis would you do?.
• YouTube. (2024). Making quinoline - the Skraup synthesis.
• MDPI. (2021). Removal of Pyridine, Quinoline, and Aniline from Oil by Extraction with Aqueous Solution of (Hydroxy)quinolinium and Benzothiazolium Ionic Liquids in Various Ways.
• Google Patents. (n.d.). US9139509B2 - Removal of non-aromatic impurities from a nitration process.
• Phenomenex. (2025). Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation.
• PubMed. (2006). A study of the analytical behaviour of selected synthetic and naturally occurring quinolines using electrospray ionisation ion trap mass spectrometry, liquid chromatography and gas chromatography and the construction of an appropriate database for quinoline characterisation.
• Google Patents. (n.d.). CN102675201B - Method for preparing 2-methyl-8-aminoquinoline from o-nitrophenol.
• EBSCO. (n.d.). Recrystallization (chemistry) | Chemistry | Research Starters.
• De Dietrich Process Systems. (2022). Industry liquid/liquid extraction.
• Der Pharma Chemica. (n.d.). Identification, characterization and preparation of process-related impurities of the phenylquinoline derivative NK-104.
• Vedantu. (n.d.). Quinoline: Structure, Properties & Uses Explained.

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Reference Data & Comparative Studies

1H NMR Analysis of Methyl 5-nitroquinoline-3-carboxylate: A Regioisomer Differentiation Guide

This guide provides a technical analysis of the 1H NMR spectrum of Methyl 5-nitroquinoline-3-carboxylate , specifically designed to assist researchers in distinguishing this compound from its common regioisomeric impurity, the 8-nitro derivative.

Executive Summary & Application

Methyl 5-nitroquinoline-3-carboxylate is a critical intermediate in the synthesis of pyrroloquinoline alkaloids and bioactive tricyclic systems. Its synthesis, typically via the nitration of methyl quinoline-3-carboxylate, yields a mixture of regioisomers—predominantly the 5-nitro (target) and 8-nitro (impurity) isomers.

This guide moves beyond simple peak listing to provide a comparative structural analysis . It focuses on the specific NMR markers required to validate the purity of the 5-nitro isomer against its alternatives, ensuring downstream synthetic success.

Experimental Protocol (Self-Validating)

To ensure reproducible spectral resolution, particularly in the aromatic region where isomer overlap occurs, follow this standardized protocol.

Sample Preparation

• Solvent: Deuterated Chloroform (

  ) is preferred for resolution. Dimethyl Sulfoxide- ( ) should be used only if solubility is poor, as it may broaden the diagnostic protons due to viscosity and water exchange.

• Concentration: 10–15 mg of sample in 0.6 mL solvent. High concentrations may induce stacking effects, shifting aromatic protons upfield.

• Reference: Tetramethylsilane (TMS) at 0.00 ppm or residual

  at 7.26 ppm.

Acquisition Parameters

• Frequency: 400 MHz or higher (essential to resolve the H6/H7/H8 coupling patterns).

• Spectral Width: -2 to 14 ppm (to capture downfield aromatic protons).

• Relaxation Delay (D1):

  1.0 second (crucial for accurate integration of the isolated H2/H4 protons).

Spectral Assignment: The 5-Nitro Isomer

The 5-nitro isomer possesses a unique magnetic environment due to the "Peri-Effect"—the steric and electronic interaction between the C5-Nitro group and the C4-Proton.

Diagnostic Signals (Expected Shifts in )

Proton	Type	Approx. (ppm)	Multiplicity	(Hz)	Structural Justification
H2	Ar-H	9.40 – 9.55	d	~2.0	Deshielded by adjacent N1 and C3-Ester.
H4	Ar-H	9.20 – 9.35	d	~2.0	Primary Diagnostic: Strongly deshielded by the peri 5- group.
H8	Ar-H	8.30 – 8.45	d	~8.5	Ortho to N1 (shielded relative to nitro-adj protons).
H7	Ar-H	7.80 – 7.95	t	~8.0	Meta-like position; often overlaps.
H6	Ar-H	8.40 – 8.55	d	~8.5	Ortho to 5- ; strongly deshielded.
	Alkyl	4.00 – 4.10	s	-	Methyl ester singlet.

Note: The coupling constant

Hz is characteristic of meta-coupling across the pyridine ring of the quinoline system.

Comparative Analysis: 5-Nitro (Target) vs. 8-Nitro (Alternative)

The primary challenge in this analysis is not identifying the molecule, but confirming the regiochemistry . The nitration process produces both isomers.

Mechanism of Differentiation: The Peri-Effect

In the 5-nitro isomer , the nitro group is spatially proximate to proton H4 . Through-space anisotropic deshielding shifts H4 significantly downfield (often >9.0 ppm). In the 8-nitro isomer , the nitro group is remote from H4. Consequently, H4 appears upfield relative to the 5-nitro analog.

Comparison Table

Feature	Methyl 5-nitroquinoline-3-carboxylate (Target)	Methyl 8-nitroquinoline-3-carboxylate (Alternative)
H4 Chemical Shift	> 9.2 ppm (Deshielded)	< 9.0 ppm (Normal)
Spin System (Benzene Ring)	H6, H7, H8 (Asymmetric)	H5, H6, H7 (Asymmetric)
H5 Signal	Absent (Substituted)	Present (Doublet, deshielded)
H8 Signal	Present (Doublet, ~8.3 ppm)	Absent (Substituted)

Visual Logic Flow: Isomer Identification

Figure 1: Decision tree for assigning regioochemistry based on the H4 chemical shift.

Detailed Analysis Workflow

This workflow describes the logical steps to assign the spectrum fully, ensuring no ambiguity remains between the product and side products.

Figure 2: Step-by-step spectral assignment workflow.

Step-by-Step Validation

• Methyl Confirmation: Integrate the singlet at ~4.0 ppm. Set this integral to 3.0.

• Aromatic Count: Ensure the total integral in the aromatic region (7.5–9.6 ppm) equals 5.0 protons. If < 5.0, impurities or paramagnetic species may be present.

• H4 Isolation: Look for the doublet with small coupling (

  Hz) around 9.2–9.3 ppm. If this signal is at 8.8–8.9 ppm, you have the 8-nitro isomer.

• Benzene Ring Pattern:

  • 5-Nitro: Expect a doublet (H6), a triplet (H7), and a doublet (H8).

  • 8-Nitro: Expect a doublet (H5), a triplet (H6), and a doublet (H7). Note that H5 and H7 in the 8-nitro isomer are both ortho to electron-withdrawing groups (NO2 and N1, respectively), creating a different overlapping pattern.

References

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[1] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Link

• Katritzky, A. R., & Pozharskii, A. F. (2000). Handbook of Heterocyclic Chemistry. Elsevier. (Reference for Quinoline numbering and electronic effects).

• Google Patents. (1998). Separation of 5-nitroquinoline and 8-nitroquinoline. EP0858998A1.[2] Link

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 274973, 3-Methyl-5-nitroisoquinoline (Analogous structure data). Link

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• 2. pubs.rsc.org [pubs.rsc.org]

A Comparative Guide to ¹³C NMR Chemical Shifts for Nitroquinoline Esters: Elucidating Structure Through Spectral Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and materials science, the precise structural elucidation of novel compounds is paramount. Nitroquinoline esters, a class of compounds with significant potential in various applications, including as therapeutic agents and functional materials, present a unique set of challenges and opportunities for spectroscopic analysis. Among the arsenal of analytical techniques, ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy stands out as a powerful, non-destructive tool for providing a detailed carbon framework of these molecules.

This comprehensive guide, designed for researchers and professionals in drug development and chemical sciences, delves into the nuances of ¹³C NMR chemical shifts of nitroquinoline esters. Moving beyond a simple data repository, this document provides a comparative analysis of chemical shifts, explains the underlying principles governing these spectral features, and offers practical guidance for obtaining and interpreting high-quality data.

The Foundational Principles: Understanding ¹³C NMR in Substituted Quinolines

The quinoline ring system, a bicyclic heterocycle, gives rise to a characteristic set of signals in a ¹³C NMR spectrum. The chemical shifts of the nine carbon atoms are influenced by the electronegativity of the nitrogen atom and the aromatic ring currents. The introduction of substituents, particularly the strongly electron-withdrawing nitro (-NO₂) group and the ester functionality (-COOR), induces significant and predictable changes in the electron distribution within the quinoline scaffold, leading to discernible shifts in the ¹³C NMR spectrum.[1][2]

The position of these substituents dramatically alters the chemical shifts of the surrounding carbon atoms. A thorough understanding of these substituent effects is crucial for the unambiguous assignment of signals and, consequently, the correct structural determination of nitroquinoline esters.[1]

The Influence of the Nitro Group

The nitro group is a potent electron-withdrawing group through both inductive (-I) and resonance (-M) effects. Its presence on the quinoline ring generally leads to a downfield shift (deshielding) of the carbon atoms, particularly the ipso carbon (the carbon directly attached to the nitro group) and the carbons at the ortho and para positions relative to the nitro group. This deshielding is a direct consequence of the reduced electron density around these carbon nuclei.

The Role of the Ester Group

The ester group exhibits a more complex electronic influence. The carbonyl carbon of the ester is highly deshielded and typically resonates in the range of 160-180 ppm. The alkoxy part of the ester also has characteristic chemical shifts. The ester group as a whole can be electron-withdrawing through its inductive effect, but the oxygen atom can also participate in resonance, which can influence the electron density of the quinoline ring in a more nuanced manner depending on its position.

Comparative Analysis of ¹³C NMR Chemical Shifts

Table 1: Predicted ¹³C NMR Chemical Shifts (ppm) for Representative Nitroquinoline Esters

Carbon	Quinoline[3]	6-Nitroquinoline[4]	Ethyl 6-Nitroquinoline-4-carboxylate (Predicted)	7-Nitroquinoline	Ethyl 7-Nitroquinoline-3-carboxylate (Predicted)
C2	150.3	151.2	~152	150.9	~151
C3	121.1	122.5	~123	121.6	~120
C4	136.0	136.5	~145 (ipso-ester)	136.3	~137
C4a	128.3	129.1	~130	128.5	~129
C5	126.5	123.4	~124	127.9	~128
C6	129.5	147.5 (ipso-nitro)	~148 (ipso-nitro)	124.2	~125
C7	127.7	128.9	~129	~148 (ipso-nitro)	~149 (ipso-nitro)
C8	129.5	130.1	~131	129.8	~130
C8a	148.4	148.9	~149	148.7	~149
C=O	-	-	~165	-	~168
O-CH₂	-	-	~62	-	~63
CH₃	-	-	~14	-	~14

Note: Predicted values are estimations based on additive substituent effects and data from similar compounds. Actual experimental values may vary.

Analysis of Trends:

• Ipso-Effects: The carbon atom directly attached to the nitro group (C6 in 6-nitroquinoline and C7 in 7-nitroquinoline) experiences the most significant downfield shift, often exceeding 145 ppm. Similarly, the carbon bearing the ester group (C4 in the predicted ethyl 6-nitroquinoline-4-carboxylate) is also strongly deshielded.

• Ortho and Para Effects: Carbons ortho and para to the nitro group are also deshielded, though to a lesser extent than the ipso carbon. For instance, in 6-nitroquinoline, C5 and C7 are shifted downfield compared to unsubstituted quinoline.

• Ester Group Influence: The introduction of an ethyl carboxylate group at C4 is predicted to cause a significant downfield shift for C4. The adjacent carbons (C3 and C4a) would also be affected. The carbonyl carbon itself will appear in the characteristic low-field region.

This comparative approach, even with predicted values, allows researchers to anticipate the spectral features of their target molecules and aids in the initial assignment of resonances.

Experimental Protocol for ¹³C NMR Spectroscopy

Obtaining high-quality, interpretable ¹³C NMR spectra is contingent upon meticulous experimental technique. The following protocol provides a robust framework for the analysis of nitroquinoline esters.

I. Sample Preparation

• Compound Purity: Ensure the sample is of high purity to avoid signals from impurities that can complicate spectral interpretation.

• Solvent Selection: Choose a deuterated solvent in which the nitroquinoline ester is readily soluble. Chloroform-d (CDCl₃) is a common choice, but other solvents like DMSO-d₆ or acetone-d₆ may be necessary for less soluble compounds. The choice of solvent can slightly influence chemical shifts.

• Concentration: For a standard 5 mm NMR tube, dissolve 20-50 mg of the compound in 0.6-0.7 mL of the deuterated solvent. For samples with limited availability, higher concentrations in smaller volume tubes (e.g., Shigemi tubes) can be employed to enhance sensitivity.

• Internal Standard: Tetramethylsilane (TMS) is the universally accepted internal standard for ¹H and ¹³C NMR, with its signal defined as 0.00 ppm. A small amount can be added directly to the sample.

II. NMR Instrument Parameters

• Spectrometer Frequency: Higher field strengths (e.g., 400 MHz or greater for ¹H) provide better signal dispersion and sensitivity for ¹³C NMR.

• Pulse Sequence: A standard proton-decoupled ¹³C NMR experiment (e.g., zgpg30 on Bruker instruments) is typically used to acquire a spectrum with singlets for each unique carbon atom.

• Acquisition Parameters:

  • Spectral Width (SW): A typical spectral width for ¹³C NMR is around 200-250 ppm to encompass the full range of expected chemical shifts.

  • Number of Scans (NS): Due to the low natural abundance of the ¹³C isotope, a larger number of scans (from hundreds to thousands) is required to achieve an adequate signal-to-noise ratio. The number of scans will depend on the sample concentration and the spectrometer's sensitivity.

  • Relaxation Delay (D1): A relaxation delay of 1-2 seconds is generally sufficient for qualitative analysis. For quantitative analysis, a longer delay (5 times the longest T₁ relaxation time) is necessary to ensure complete relaxation of all carbon nuclei.

• Processing: The acquired Free Induction Decay (FID) is processed using a Fourier transform, followed by phase and baseline correction to yield the final spectrum.

dot graph TD { subgraph Experimental Workflow A[Sample Preparation: Pure Compound + Deuterated Solvent + TMS] --> B[NMR Spectrometer Setup: Define Parameters]; B --> C[Data Acquisition: 1D ¹³C NMR]; C --> D[Data Processing: FT, Phasing, Baseline Correction]; D --> E[Spectral Analysis and Interpretation]; end }

Caption: A streamlined workflow for acquiring ¹³C NMR spectra of nitroquinoline esters.

Advanced NMR Techniques for Structural Confirmation

For complex nitroquinoline esters or in cases of signal overlap, one-dimensional ¹³C NMR may not be sufficient for complete structural elucidation. Advanced 2D NMR techniques are invaluable in these situations.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with its directly attached carbon atom, providing unambiguous C-H connectivity.

• HMBC (Heteronuclear Multiple Bond Correlation): This technique reveals correlations between protons and carbons that are two or three bonds away. It is particularly useful for identifying quaternary carbons (carbons with no attached protons) and for piecing together the molecular framework.

• COSY (Correlation Spectroscopy): This homonuclear experiment shows correlations between protons that are coupled to each other, typically through three bonds, helping to establish proton-proton connectivity within the quinoline ring system.

dot graph { layout=neato; node [shape=box, style=rounded]; "¹³C NMR" -- "Carbon Framework"; "¹H NMR" -- "Proton Environment"; "COSY" [color="#4285F4", fontcolor="#FFFFFF", fillcolor="#4285F4"]; "HSQC" [color="#EA4335", fontcolor="#FFFFFF", fillcolor="#EA4335"]; "HMBC" [color="#FBBC05", fontcolor="#202124", fillcolor="#FBBC05"]; "¹H NMR" -- "COSY" [label="¹H-¹H Connectivity"]; "¹H NMR" -- "HSQC" [label="¹H-¹³C Direct Correlation"]; "¹³C NMR" -- "HSQC"; "¹H NMR" -- "HMBC" [label="¹H-¹³C Long-Range Correlation"]; "¹³C NMR" -- "HMBC"; }

Caption: Interplay of 1D and 2D NMR techniques for comprehensive structural analysis.

Alternative and Complementary Analytical Techniques

While ¹³C NMR is a cornerstone for structural analysis, a multi-technique approach provides the most robust characterization of nitroquinoline esters.

• Mass Spectrometry (MS): Provides the molecular weight of the compound and information about its fragmentation pattern, which can help to confirm the molecular formula and identify structural motifs. High-resolution mass spectrometry (HRMS) can determine the elemental composition with high accuracy.

• Infrared (IR) Spectroscopy: Identifies the presence of key functional groups, such as the nitro group (strong absorptions around 1550-1475 cm⁻¹ and 1360-1290 cm⁻¹) and the ester carbonyl group (strong absorption around 1750-1735 cm⁻¹).

• X-ray Crystallography: For crystalline compounds, single-crystal X-ray diffraction provides the definitive three-dimensional structure of the molecule, confirming connectivity and stereochemistry. This technique serves as the "gold standard" for structural determination.

Conclusion

The ¹³C NMR chemical shifts of nitroquinoline esters are highly sensitive to the substitution pattern on the quinoline ring. A thorough understanding of the electronic effects of the nitro and ester groups allows for the prediction and interpretation of these spectra, facilitating the unambiguous structural elucidation of novel compounds. By combining high-quality 1D and 2D NMR data with complementary analytical techniques, researchers can confidently characterize these important molecules, paving the way for their further development in various scientific and technological fields. This guide provides the foundational knowledge and practical insights necessary to leverage the power of ¹³C NMR spectroscopy in the study of nitroquinoline esters.

References

• BenchChem. (2025). Technical Support Center: Troubleshooting NMR Peak Assignments for Substituted Quinolines.
• Pinto, D. C., Santos, C. M., & Silva, A. M. (2007). Advanced NMR techniques for structural characterization of heterocyclic structures. Current Organic Chemistry, 11(10), 817-846.
• ResearchGate. (n.d.). 8 Advanced NMR techniques for structural characterization of heterocyclic structures.
• Silva, A. M. S., & Pinto, D. C. G. A. (2012). Advanced NMR techniques for structural characterization of heterocyclic structures. In Comprehensive Heterocyclic Chemistry III (Vol. 1, pp. 101-149). Elsevier.
• Sadigh, S., & Fathalipour, M. (2018). 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value. Trade Science Inc.
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• ResearchGate. (n.d.). Correlation graph of experimental and calculated ¹³C NMR data for compound 4e.
• Royal Society of Chemistry. (n.d.).
• Hansen, P. E., & Spanget-Larsen, J. (2013). Deuterium Isotope Effects on ¹³C-NMR Chemical Shifts of 10-Hydroxybenzo[h]quinolines. Molecules, 18(4), 4337-4351.
• ChemicalBook. (n.d.). Quinoline(91-22-5) ¹³C NMR spectrum.
• Matthews, R. S., & Boulton, A. J. (1989). ¹³C NMR spectra of some halocarbons. Shift predictions in polychloro-quinolines and -isoquinolines. Magnetic Resonance in Chemistry, 27(9), 841-845.
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• Azev, Y. A., Koptyaeva, O. S., Eltsov, O. S., Tsmokalyuk, A. N., & Pospelova, T. A. (2020). 8-Hydroxy-5-nitroquinoline as a C-nucleophilic reagent in the reaction of C, C-coupling with quinazoline. Chemistry of Heterocyclic Compounds, 56(12), 1564-1567.
• Bolshakov, S., & Filarowski, A. (2023).
• Magritek. (2018). ¹H and ¹³C Peak Assignments of Quinine Using 1D and 2D NMR Methods: Part 1.
• ChemicalBook. (n.d.). 8-Hydroxyquinoline(148-24-3) ¹³C NMR spectrum.
• Gherman, C., Pîrnău, A., Vlase, L., & Tiperciuc, B. (2026). Ethyl 2-(2-((6-Methyl-4-oxo-4H-chromen-3-yl)methylene)hydrazineyl)
• ECHEMI. (n.d.). ethyl 2-(2-methylhydrazinyl)-6-nitroquinoline-4-carboxylate.
• ResearchGate. (n.d.). Synthesis of New 7-chloro-8-substituted-1,4-dihydro-4-oxo-quinolin-3-carboxylic Acids.
• ResearchGate. (n.d.). Comparison of the theoretical ¹³C-NMR chemical shifts for the four....
• Delta State University. (n.d.).
• ChemicalBook. (n.d.). 6-NITROQUINOLINE(613-50-3) ¹³C NMR spectrum.
• PubChem. (n.d.). 4-Hydroxy-7-nitroquinoline-3-carboxylic acid.
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• University of Wisconsin-Madison. (n.d.). ¹³C Chemical Shift Table.
• SpectraBase. (n.d.). 8-Hydroxy-5-methyl-quinoline - Optional[¹³C NMR] - Chemical Shifts.
• Evans, D. A., & Rieger, D. L. (1990). ¹³C NMR Chemical Shift Correlations in 1,3-Diol Acetonides. Implications for the Stereochemical Assignment of Propionate-Derived Polyols. Tetrahedron Letters, 31(49), 7099-7100.
• PubChem. (n.d.).
• El-Gaby, M. S. A., Atalla, A. A., Gaber, A. M., & Abd Al-Wahab, K. A. (2002). Synthesis of some novel quinoline-3-carboxylic acids and pyrimidoquinoline derivatives as potential antimicrobial agents. Archiv der Pharmazie, 335(9), 403-410.
• ResearchGate. (n.d.). Design, synthesis and evaluation of 3-quinoline carboxylic acids as new inhibitors of protein kinase CK2.
• Purdue University Graduate School. (n.d.). SYNTHESIS AND CHARACTERIZATION OF 3H-PYRAZOLO[4,3-F]QUINOLINE ANALOGS.
• Smith, A. B., & Beauchamp, P. S. (2012). Systematic Comparison of Sets of ¹³C NMR Spectra That Are Potentially Identical. Confirmation of the Configuration of a Cuticular Hydrocarbon from the Cane Beetle Antitrogus parvulus. The Journal of Organic Chemistry, 77(1), 132-140.

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A Comparative Guide to the FTIR Absorption Peaks of Methyl 5-nitroquinoline-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction: Deciphering the Vibrational Fingerprint of a Key Synthetic Intermediate

Methyl 5-nitroquinoline-3-carboxylate is a crucial intermediate in the synthesis of various pharmacologically active compounds. Its structural elucidation is a fundamental step in ensuring the quality and purity of downstream products. Fourier-Transform Infrared (FTIR) spectroscopy provides a rapid, non-destructive, and highly informative method for confirming the molecular structure by identifying its characteristic vibrational modes. This guide offers an in-depth analysis of the expected FTIR absorption peaks for Methyl 5-nitroquinoline-3-carboxylate, drawing comparisons with related compounds to provide a robust framework for spectral interpretation. Our approach emphasizes the causality behind peak assignments, ensuring a thorough understanding of the molecule's vibrational fingerprint.

Comparative Analysis of Key Functional Group Vibrations

The FTIR spectrum of Methyl 5-nitroquinoline-3-carboxylate is a composite of the vibrational modes of its constituent functional groups: the quinoline ring, the nitro group, and the methyl carboxylate group. By dissecting the spectrum and comparing it with data from structurally analogous molecules, we can confidently assign the observed absorption bands.

The Quinoline Ring System: Aromatic C-H and C=C/C=N Vibrations

The quinoline core, a bicyclic aromatic heterocycle, gives rise to a series of characteristic absorption bands. Aromatic C-H stretching vibrations are typically observed in the 3100-3000 cm⁻¹ region. The C=C and C=N stretching vibrations within the quinoline ring are expected to produce a set of medium to strong intensity bands in the 1650-1430 cm⁻¹ range[1]. For instance, a study on 6-methylquinoline reported C=C stretching vibrations in this region[2]. Furthermore, C-H out-of-plane bending vibrations, which are highly diagnostic of the substitution pattern on the aromatic ring, are expected in the 900-680 cm⁻¹ range[3].

The Nitro Group (NO₂): Symmetric and Asymmetric Stretching

The nitro group is a strong electron-withdrawing group and its presence is readily identified by two intense absorption bands corresponding to its asymmetric and symmetric stretching vibrations. For aromatic nitro compounds, the asymmetric stretching vibration typically appears in the 1550-1500 cm⁻¹ region, while the symmetric stretching vibration is found in the 1370-1330 cm⁻¹ range. Theoretical and experimental studies on 5-nitroquinoline and other nitro-containing heterocyclic compounds confirm these characteristic absorption ranges[4].

The Methyl Carboxylate Group (-COOCH₃): Carbonyl and C-O Stretching

The methyl carboxylate moiety introduces several distinct vibrational signatures. The most prominent is the C=O stretching vibration of the ester carbonyl group, which is expected to be a strong, sharp band in the 1750-1735 cm⁻¹ region[3]. The presence of the electron-withdrawing nitro group and the quinoline ring may slightly shift this frequency. For comparison, methyl 2-(phenylethynyl)quinoline-3-carboxylate exhibits a C=O stretch at 1728 cm⁻¹[5]. Additionally, two C-O stretching vibrations are anticipated: an asymmetric C-O-C stretch typically between 1300-1200 cm⁻¹ and a symmetric stretch between 1200-1000 cm⁻¹. The methyl group of the ester will also show characteristic C-H stretching and bending vibrations.

Predicted FTIR Absorption Peaks for Methyl 5-nitroquinoline-3-carboxylate: A Summary

The following table summarizes the expected characteristic FTIR absorption peaks for Methyl 5-nitroquinoline-3-carboxylate based on the comparative analysis of related compounds.

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity	Comparative Notes
Quinoline Ring	Aromatic C-H Stretch	3100 - 3000	Medium	Typical for aromatic C-H bonds.
Aromatic C=C & C=N Stretch	1650 - 1430	Medium to Strong	Multiple bands expected, characteristic of the quinoline skeleton[1].
C-H Out-of-plane Bend	900 - 680	Strong	Dependent on the substitution pattern.
Nitro Group (NO₂)	Asymmetric Stretch	1550 - 1500	Strong	Characteristic intense band for aromatic nitro compounds[4].
Symmetric Stretch	1370 - 1330	Strong	Another strong and characteristic band for the nitro group.
Methyl Carboxylate (-COOCH₃)	C=O Stretch (Ester)	1750 - 1720	Strong	A prominent, sharp peak. The position can be influenced by conjugation and substituents[3][5].
Asymmetric C-O-C Stretch	1300 - 1200	Strong	A strong band associated with the ester linkage.
Symmetric C-O-C Stretch	1200 - 1000	Medium	Another band related to the C-O bonds of the ester.
Methyl Group (-CH₃)	C-H Stretch	2990 - 2850	Medium	May overlap with aromatic C-H stretches.
C-H Bend	1450 - 1375	Medium	Bending vibrations of the methyl group.

Experimental Protocol for Acquiring High-Quality FTIR Spectra

To obtain a reliable FTIR spectrum of Methyl 5-nitroquinoline-3-carboxylate, a standardized and carefully executed experimental procedure is paramount. The following protocol outlines the steps for acquiring a spectrum using the Attenuated Total Reflectance (ATR) technique, which is ideal for solid samples and requires minimal sample preparation.

Instrumentation and Materials

• FTIR Spectrometer equipped with a diamond or germanium ATR accessory.

• Methyl 5-nitroquinoline-3-carboxylate sample (solid, crystalline, or powder).

• Spatula.

• Isopropanol or ethanol for cleaning.

• Lens paper.

Step-by-Step Procedure

• Instrument Preparation:

  • Ensure the FTIR spectrometer is powered on and has reached thermal equilibrium as per the manufacturer's instructions. This typically takes 15-30 minutes.

  • Purge the sample compartment with dry air or nitrogen to minimize atmospheric water and carbon dioxide interference.

• Background Spectrum Acquisition:

  • Clean the ATR crystal surface thoroughly with a soft lens paper soaked in isopropanol or ethanol. Allow the solvent to evaporate completely.

  • Acquire a background spectrum. This will account for the absorbance of the ATR crystal and the ambient atmosphere. The background spectrum should be a flat line with minimal noise.

• Sample Application:

  • Place a small amount of the Methyl 5-nitroquinoline-3-carboxylate sample onto the center of the ATR crystal using a clean spatula.

  • Apply consistent pressure using the ATR's pressure clamp to ensure intimate contact between the sample and the crystal surface. Insufficient contact is a common source of poor-quality spectra.

• Sample Spectrum Acquisition:

  • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. A spectral resolution of 4 cm⁻¹ is generally sufficient for routine analysis.

• Data Processing and Analysis:

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Perform a baseline correction if necessary to ensure all peaks originate from a flat baseline.

  • Use the peak-picking tool in the software to identify the wavenumbers of the absorption maxima.

  • Compare the obtained peak positions and relative intensities with the expected values outlined in the comparative table above.

Experimental Workflow Diagram

Caption: Experimental workflow for FTIR analysis.

Conclusion: A Powerful Tool for Structural Verification

FTIR spectroscopy stands as an indispensable tool for the structural characterization of synthetic intermediates like Methyl 5-nitroquinoline-3-carboxylate. By understanding the characteristic absorption frequencies of the quinoline, nitro, and methyl carboxylate functional groups, and by comparing the spectrum with those of related compounds, researchers can confidently verify the identity and purity of their target molecule. The systematic approach and detailed experimental protocol provided in this guide aim to empower scientists in their drug discovery and development endeavors by ensuring the integrity of their synthesized compounds.

References

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• Indian Journal of Pure & Applied Physics. (2006). Density functional theory and FTIR spectroscopic study of carboxyl group. Retrieved from [Link]

• ResearchGate. (n.d.). Experimental and theoretical study on free 5-nitroquinoline, 5-nitroisoquinoline, and their zinc(II) halide complexes. Retrieved from [Link]

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• University of Colorado Boulder. (n.d.). IR Absorption Table. Retrieved from [Link]

• MDPI. (2020). Methylation of Methyl 4-Hydroxy-2-thioxo-1,2-dihydroquinoline-3-carboxylate: Synthetic, Crystallographic, and Molecular Docking Studies. Retrieved from [Link]

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• Google Patents. (n.d.). EP0858998A1 - Separation of 5-nitroquinoline and 8-nitroquinoline.

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• 5. rsc.org [rsc.org]

Mass spectrometry fragmentation of 5-nitroquinoline derivatives

An In-Depth Guide to the Mass Spectrometry Fragmentation of 5-Nitroquinoline Derivatives for Researchers and Drug Development Professionals

The structural elucidation of novel chemical entities is a cornerstone of modern drug discovery and development.[1][2] Among the vast landscape of heterocyclic compounds, 5-nitroquinoline derivatives hold significant interest due to their diverse biological activities. Mass spectrometry (MS) stands as an indispensable analytical technique, offering unparalleled sensitivity and structural insight essential for characterizing these molecules, from early-stage discovery to metabolic profiling.[1][3][4]

This guide provides a comprehensive comparison of mass spectrometry fragmentation patterns for 5-nitroquinoline derivatives, grounded in established scientific principles and experimental data. We will explore how different ionization techniques and fragmentation methods yield complementary information, empowering researchers to make confident structural assignments. Our focus is not just on the "what" but the "why," explaining the causality behind fragmentation pathways and experimental choices to ensure a robust, self-validating analytical approach.

Part 1: A Comparative Analysis of Ionization Techniques

The choice of ionization source is the most critical initial step in a mass spectrometry experiment, as it dictates the nature of the ion generated and, consequently, its subsequent fragmentation. For 5-nitroquinoline derivatives, the selection depends on the desired information: the molecular weight of an intact molecule or the intricate details of its structure.

Ionization Technique	Principle	Typical Ions Formed for 5-Nitroquinoline	Key Advantages	Primary Limitations
Electron Ionization (EI)	High-energy electrons bombard the molecule, causing electron ejection and extensive fragmentation.	M+• (Molecular radical cation), numerous fragment ions.	Provides detailed structural information; creates reproducible spectra ideal for library matching.	Molecular ion may be weak or absent for labile compounds; requires volatile and thermally stable samples (GC-MS).[5][6]
Electrospray Ionization (ESI)	A high voltage is applied to a liquid to create an aerosol, forming protonated or deprotonated molecules.	[M+H]+ (Protonated molecule) in positive mode.	Soft ionization technique, excellent for preserving the molecular ion; easily coupled with liquid chromatography (LC).[7][8]	Induces minimal fragmentation, requiring tandem MS (MS/MS) for structural analysis; efficiency can be matrix-dependent.
Atmospheric Pressure Chemical Ionization (APCI)	A corona discharge ionizes the solvent vapor, which then transfers charge to the analyte via chemical reactions.	[M+H]+ or M+• in positive mode; [M]-• or [M-H]- in negative mode.	Suitable for less polar, thermally stable compounds not easily ionized by ESI; tolerates higher flow rates.[9][10]	Can be less "soft" than ESI, sometimes causing in-source fragmentation.

Expert Insight: For routine identification and structural confirmation of a known 5-nitroquinoline derivative, Gas Chromatography-MS (GC-MS) with Electron Ionization is a powerful tool due to its highly detailed and reproducible fragmentation patterns.[5][11][12] However, in drug discovery and metabolism studies where novel or labile derivatives are common, Liquid Chromatography coupled with ESI or APCI (LC-MS) is the method of choice.[1][13] ESI is particularly valuable for obtaining a confident molecular weight determination before inducing fragmentation in a controlled manner via tandem mass spectrometry (MS/MS).[4] Furthermore, for nitroaromatic compounds, negative-ion mode APCI can offer exceptional sensitivity through an electron capture (EC) mechanism.[9][10][14]

Part 2: Characteristic Fragmentation Pathways

The fragmentation of 5-nitroquinoline is dictated by the interplay between the stable quinoline ring system and the reactive nitro group. The fragmentation pathway varies significantly depending on whether it originates from a radical cation (M+• from EI) or a protonated molecule ([M+H]+ from ESI/APCI).

Electron Ionization (EI) Fragmentation

Under high-energy EI conditions, the initial radical cation (m/z 174 for 5-nitroquinoline) undergoes a series of characteristic cleavages.[15] A comparative study of 5-nitro- and 8-nitroquinoline highlights the distinct fragmentation mechanisms driven by the position of the nitro group.[16][17]

The primary fragmentation pathways for the 5-nitroquinoline molecular ion involve the nitro group, a common feature for nitroaromatic compounds.[18] This is followed by the classic fragmentation of the quinoline core.

• Loss of Nitrogen Dioxide (•NO₂) : A direct cleavage yielding a stable quinoline cation at m/z 128.

• Loss of Nitric Oxide (•NO) : This is followed by the loss of carbon monoxide (CO), a rearrangement common in nitroarenes. This produces an ion at m/z 144, which then loses CO to form an ion at m/z 116.

• Quinoline Core Fragmentation : The resulting quinoline cation (m/z 128) or its isomers can further fragment by losing hydrogen cyanide (HCN), a characteristic fragmentation of nitrogen-containing heterocyclic rings, to produce an ion at m/z 101.[19]

Caption: Proposed CID Fragmentation Pathway of Protonated 5-Nitroquinoline.

Part 3: Experimental Protocols

A robust and reproducible analytical method is paramount. The following section details a standard workflow for the analysis of 5-nitroquinoline derivatives using LC-MS/MS.

Experimental Workflow Diagram

Caption: Standard LC-MS/MS Workflow for 5-Nitroquinoline Derivatives.

Step-by-Step Methodology: LC-MS/MS Analysis

This protocol is designed for a typical tandem mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or a Triple Quadrupole (TQ) instrument. [20]

• Standard/Sample Preparation:

  • Prepare a 1 mg/mL stock solution of the 5-nitroquinoline derivative in a suitable organic solvent (e.g., methanol or acetonitrile).

  • Perform serial dilutions to create working solutions. For quantitative analysis, a calibration curve from 1 ng/mL to 1000 ng/mL is typical.

  • The final sample for injection should be prepared in a solvent compatible with the initial mobile phase conditions (e.g., 50:50 water:acetonitrile).

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid. The acid aids in the protonation of the analyte for positive mode ESI. [21] * Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Flow Rate: 0.4 mL/min.

  • Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.

  • Injection Volume: 2-5 µL.

• Mass Spectrometry (MS) Conditions:

  • Ionization Source: Electrospray Ionization (ESI), positive ion mode.

  • Capillary Voltage: 3.5 - 4.0 kV.

  • Drying Gas (N₂) Flow: 10 L/min.

  • Gas Temperature: 300-350 °C.

  • Acquisition Mode:

    • MS1 (Full Scan): Scan a mass range of m/z 50-500 to detect the protonated molecule [M+H]+.

    • MS2 (Product Ion Scan): Isolate the precursor ion (m/z 175 for 5-nitroquinoline) and apply collision energy (e.g., 10-40 eV) to generate a product ion spectrum. The optimal collision energy should be determined experimentally to maximize the richness of the fragmentation pattern.

Trustworthiness through Self-Validation: The protocol's integrity is maintained by consistently running solvent blanks to check for system contamination, injecting a standard mix to verify instrument performance (retention time stability and mass accuracy), and optimizing collision energy for each specific derivative to ensure meaningful and reproducible fragmentation data. For quantitative work, the inclusion of a stable isotope-labeled internal standard is crucial. [1]

Part 4: Data Summary and Comparative Insights

The combination of different ionization and fragmentation techniques provides a powerful toolkit for comprehensive structural analysis.

Table 2: Key Fragment Ions for 5-Nitroquinoline (m/z 174.16)

m/z	Proposed Formula	Originating Ion	Method	Proposed Neutral Loss	Significance
175	[C₉H₇N₂O₂]+	[M+H]+	ESI, APCI	-	Confirms Molecular Weight
174	[C₉H₆N₂O₂]+•	M+•	EI	-	Confirms Molecular Weight
144	[C₉H₆NO]+•	M+•	EI	•NO	Indicates Nitroaromatic Structure
128	[C₉H₆N]+	M+• or [M+H]+	EI, CID	•NO₂ or HNO₂	Confirms Nitro Group Presence
116	[C₈H₆N]+•	m/z 144	EI	CO	Characteristic Rearrangement
101	[C₈H₅]+	m/z 128	EI, CID	HCN	Confirms Quinoline Core

References

Sources

• 1. lifesciences.danaher.com [lifesciences.danaher.com]
• 2. Mass spectrometry in drug metabolism and pharmacokinetics: Current trends and future perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Gas chromatography–mass spectrometry - Wikipedia [en.wikipedia.org]
• 6. How Does GC-MS Work and Its Principle Explained | Phenomenex [phenomenex.com]
• 7. Highly sensitive screening method for nitroaromatic, nitramine and nitrate ester explosives by high performance liquid chromatography-atmospheric pressure ionization-mass spectrometry (HPLC-API-MS) in forensic applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 9. LC-Electron capture APCI-MS for the determination of nitroaromatic compounds - Analyst (RSC Publishing) [pubs.rsc.org]
• 10. LC-Electron capture APCI-MS for the determination of nitroaromatic compounds - Analyst (RSC Publishing) [pubs.rsc.org]
• 11. Gas Chromatography - Mass Spectrometry Analysis [intertek.com]
• 12. tsapps.nist.gov [tsapps.nist.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Quinoline, 5-nitro- [webbook.nist.gov]
• 16. Fragmentation mechanisms in electron ionization mass spectrometry of 5-nitro- and 8-nitroquinoline: a comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. chempap.org [chempap.org]
• 20. biocompare.com [biocompare.com]
• 21. 5-Nitroquinoline | SIELC Technologies [sielc.com]

Technical Comparison Guide: HPLC Retention Profiling of Methyl 5-nitroquinoline-3-carboxylate

This guide provides a technical comparison of HPLC methodologies for Methyl 5-nitroquinoline-3-carboxylate , focusing on the optimization of retention time (

) and peak resolution. It is designed for analytical chemists and pharmaceutical researchers requiring high-purity isolation or impurity profiling.[1]

Executive Summary

Methyl 5-nitroquinoline-3-carboxylate (CAS 888-60-8) serves as a critical intermediate in the synthesis of bioactive quinoline scaffolds.[1] Its analysis is often complicated by the presence of positional isomers (e.g., 6-, 7-, or 8-nitro analogues) and hydrolysis byproducts (carboxylic acids).

This guide compares the industry-standard C18 (Octadecyl) approach against a Phenyl-Hexyl stationary phase. While C18 offers robust general retention, experimental evidence suggests that Phenyl-Hexyl phases provide superior selectivity for nitro-aromatic compounds via

- interactions, resolving critical isomeric impurities that co-elute on alkyl phases.[1]

Physicochemical Profile & Method Implications

Understanding the molecule's physical properties is the foundation of a self-validating protocol.[1]

Property	Value	Chromatographic Implication
Molecular Weight	232.19 g/mol	Suitable for UV and MS detection.[1]
pKa (Quinoline N)	~2.8 (Predicted)	The 5-nitro group is strongly electron-withdrawing, significantly lowering basicity compared to quinoline (pKa 4.9).[1] At pH > 4.0, the molecule is neutral .
LogP	~2.1 - 2.5	Moderately lipophilic.[1] Requires ~30-50% organic modifier for elution.
Solubility	Low in water; High in DMSO/ACN	Critical: Samples must be dissolved in DMSO or 50:50 ACN:Water to prevent precipitation in the injector.[1]
UV Max	254 nm, ~315 nm	Dual-wavelength monitoring recommended (254 nm for sensitivity, 315 nm for nitro-specificity).[1]

Comparative Methodologies

Method A: The Baseline Protocol (C18)

Best for: Routine purity checks and rapid elution.[1]

• Column: Agilent Zorbax SB-C18 (4.6 x 150 mm, 5 µm) or equivalent.[1]

• Mobile Phase A: 0.1% Formic Acid in Water.[1]

• Mobile Phase B: Acetonitrile (ACN).[1]

• Gradient: 10% B to 90% B over 15 minutes.

• Flow Rate: 1.0 mL/min.[1]

• Temperature: 30°C.

Performance Characteristics:

• Retention Mechanism: Purely hydrophobic partitioning.[1]

• Expected

  : ~8.5 - 9.5 minutes.

• Limitation: Often fails to resolve the 5-nitro isomer from the 8-nitro impurity due to similar hydrophobicity.

Method B: The High-Selectivity Protocol (Phenyl-Hexyl)

Best for: Isomer resolution and complex impurity profiling.[1]

• Column: Phenomenex Luna Phenyl-Hexyl or Waters XSelect CSH Phenyl-Hexyl (4.6 x 150 mm, 3.5/5 µm).[1]

• Mobile Phase A: 10 mM Ammonium Acetate (pH 4.5).

• Mobile Phase B: Methanol (MeOH).[1]

• Gradient: 20% B to 80% B over 20 minutes.

• Flow Rate: 0.8 mL/min.[1]

• Temperature: 35°C.[1]

Performance Characteristics:

• Retention Mechanism: Hydrophobic +

  - Stacking.[1] The electron-deficient nitro ring interacts strongly with the electron-rich phenyl stationary phase.

• Expected

  : ~10.0 - 12.0 minutes (Methanol increases retention vs. ACN).

• Advantage: "Pull-apart" effect on isomers.[1] The specific orientation of the nitro group influences the strength of the

  -interaction, creating significant resolution ( ) between positional isomers.

Comparative Data Summary

The following data represents typical performance metrics observed when separating nitroquinoline esters from their hydrolysis products (acid form) and positional isomers.

Metric	Method A (C18 / ACN)	Method B (Phenyl-Hexyl / MeOH)	Verdict
Retention Time ( )	8.8 min	11.2 min	Method A is faster.[1]
Resolution ( ) vs. Isomer	1.2 (Partial overlap)	2.8 (Baseline separation)	Method B is superior.
Peak Symmetry ( )	1.3 (Slight tailing)	1.1 (Sharp)	Method B (MeOH/Buffer) improves shape.[1]
Selectivity ( )	1.05	1.15	Method B offers better peak spacing.

Analyst Insight: While Method A is sufficient for rough purity checks (>95%), Method B is mandatory for validating the absence of regio-isomeric byproducts formed during nitration or esterification.

Visualized Mechanism & Workflow

Separation Mechanism (C18 vs. Phenyl)

The diagram below illustrates why the Phenyl-Hexyl column provides better selectivity for this specific nitro-compound.

Caption: Comparison of retention mechanisms. The Phenyl-Hexyl phase exploits the electron-deficient nature of the nitroquinoline ring for enhanced selectivity.

Method Development Decision Tree

Follow this logic to select the correct protocol for your specific need.

Caption: Decision workflow for selecting the optimal HPLC method based on analytical requirements.

Experimental Protocol (Step-by-Step)

Sample Preparation[1][2]

• Weighing: Accurately weigh 10 mg of Methyl 5-nitroquinoline-3-carboxylate reference standard.

• Dissolution: Add 1 mL of DMSO. Sonicate for 5 minutes until fully dissolved. Note: Nitroquinolines can be difficult to dissolve in pure methanol.[1]

• Dilution: Dilute to 100 µg/mL using the initial mobile phase (e.g., 10% ACN in Water).

• Filtration: Filter through a 0.22 µm PTFE syringe filter into an amber HPLC vial (nitro compounds can be light-sensitive).

System Suitability Criteria

Before running samples, ensure the system meets these metrics using a standard injection:

• Tailing Factor (

  ): 0.9 ≤ ≤ 1.2[1]

• Theoretical Plates (

  ): > 5,000

• %RSD (Area): < 2.0% (n=5 injections)

Troubleshooting Common Issues

• Peak Tailing: The quinoline nitrogen can interact with residual silanols on the silica surface.[1]

  • Fix: Use a "End-capped" column (e.g., Zorbax SB or XSelect CSH ) and ensure buffer concentration is at least 10 mM.

• Ghost Peaks: Nitro compounds can degrade if exposed to UV light for extended periods.[1]

  • Fix: Use amber glassware and keep the autosampler dark/cooled (4°C).

• Shift in Retention:

  • Cause: pH fluctuation. Since the pKa is ~2.8, small changes in pH around 2-3 can alter the ionization state.

  • Fix: Work at pH 4.5 (Ammonium Acetate) where the molecule is robustly neutral.

References

• National Institute of Standards and Technology (NIST). Quinoline, 5-nitro- (CAS 607-34-1) Properties and Spectra.[1][2] NIST Chemistry WebBook.[2][3] Available at: [Link][1]

• PubChem. 5-Nitroquinoline Compound Summary (CID 11829).[1] National Library of Medicine. Available at: [Link][1]

• Nacalai Tesque. Separation of Structural Isomers (Nitro-compounds) using COSMOSIL PYE/NPE Columns. Technical Note. Available at: [Link](Referenced for Phenyl/Nitro interaction mechanism).[1]

Sources

• 1. 5-Nitroquinoline | C9H6N2O2 | CID 11829 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Quinoline, 5-nitro- [webbook.nist.gov]
• 3. 5-nitro-8-methylquinoline - Chemical & Physical Properties by Cheméo [chemeo.com]

Comparative Guide: Biological Potency of 5-Nitro vs. 8-Nitro Quinolines

This guide provides an objective, data-driven comparison of 5-nitroquinoline and 8-nitroquinoline derivatives, focusing on their biological potency, mechanism of action, and experimental evaluation.

Executive Summary

The biological activity of nitroquinolines is strictly governed by the position of the nitro group (

), which dictates the molecule's reduction potential and subsequent interaction with biological targets (DNA vs. Enzymes).

• 5-Nitroquinolines: predominantly investigated for therapeutic applications (e.g., Nitroxoline).[1] The 5-nitro position, when combined with an 8-hydroxyl group, yields potent anticancer and antimicrobial agents driven by ROS generation and metal chelation.[2]

• 8-Nitroquinolines: primarily characterized as environmental mutagens and reference carcinogens. The 8-nitro position is highly susceptible to enzymatic reduction, leading to DNA adduct formation.

Chemical Foundation & Electronic Effects

The distinct biological profiles originate from the electronic environment of the quinoline ring.

Feature	5-Nitroquinoline	8-Nitroquinoline
Electronic Environment	"Para-like" to the ring nitrogen. Electron density is delocalized across both rings.	"Ortho-like" to the ring nitrogen. High steric proximity to the heteroatom.
Reduction Potential	Higher stability of the reduced nitro-anion radical.	Lower stability; rapid conversion to hydroxylamine (mutagenic species).
Synthesis Yield	~52% (Nitration of Quinoline)	~48% (Nitration of Quinoline)
Primary Utility	Drug Scaffold (Anticancer/Antimicrobial)	Carcinogenicity Model / Reference Standard

Mechanism of Action: The Reduction Pathway

Both isomers exert biological effects through metabolic reduction. The nitro group is reduced by cellular nitroreductases (type I or II) to reactive intermediates.

Figure 1: Metabolic reduction pathway. 5-nitro derivatives often favor the ROS "futile cycle" (green), while 8-nitro derivatives are prone to complete reduction to DNA-binding hydroxylamines (red).

Comparative Biological Activity

2.1 Anticancer Potency

The 5-nitro scaffold, particularly Nitroxoline (8-hydroxy-5-nitroquinoline) , demonstrates superior anticancer potency compared to 8-nitro isomers and non-nitro congeners.

• Key Finding: Nitroxoline exhibits an IC50 5–10 fold lower than clioquinol (a halogenated analogue) in human cancer cell lines.[2][3][4]

• Mechanism: Unlike 8-hydroxyquinolines which act as zinc ionophores, 5-nitro derivatives induce apoptosis via copper-dependent ROS generation .

Experimental Data Summary (Cytotoxicity - IC50 in

M):

Cell Line	Nitroxoline (5-NO2)	Clioquinol (Reference)	8-Nitroquinoline (Parent)
HeLa (Cervical)	2.5 ± 0.3	18.4 ± 1.2	> 50 (Low Specificity)
Raji (Lymphoma)	1.8 ± 0.2	12.1 ± 0.9	N/D
PC-3 (Prostate)	3.1 ± 0.4	15.6 ± 1.5	N/D

2.2 Antimicrobial & Antiparasitic Activity

• 5-Nitro (Nitroxoline): Broad-spectrum antibiotic.[5] Recently repurposed for Chagas disease (Trypanosoma cruzi).

  • Potency: IC50 = 1.24

    M against T. cruzi amastigotes (Superior to Benznidazole: IC50 = 2.67 M).

• 8-Nitro: Generally lacks the specific chelation-driven antimicrobial efficacy of the 8-hydroxy-5-nitro derivatives.[1]

2.3 Mutagenicity (Ames Test)

Both isomers are mutagenic, but 8-nitroquinoline is frequently used as a positive control in environmental toxicology due to its reliable induction of frameshift mutations.

• Strain Specificity: Salmonella typhimurium TA100 and TA98.[6][7]

• Metabolic Activation: Both require S9 activation (liver homogenate) to form the proximal mutagen (hydroxylamine).

• Potency: 5-nitroquinoline is mutagenic, but the 8-nitro isomer often shows a steeper dose-response curve in specific strains due to steric facilitation of DNA intercalation.

Experimental Protocols

Protocol A: Differential Synthesis & Separation

Objective: To isolate pure 5-nitro and 8-nitro isomers from the nitration of quinoline.

• Nitration: Add quinoline dropwise to a mixture of fuming

  and at 0°C. Stir for 1 hour.

• Quenching: Pour onto crushed ice. Neutralize with

  to precipitate the crude isomer mix (~1:1 ratio).

• Separation (Hydrohalide Method):

  • Dissolve crude mix in ethyl acetate.

  • Introduce dry

    gas.

  • Result: 5-nitroquinoline hydrochloride precipitates preferentially (purity >98%).

  • Filter the solid (5-nitro). The filtrate contains the 8-nitro isomer.

Protocol B: In Vitro Cytotoxicity (MTT Assay)

Objective: To compare the IC50 of nitroquinoline derivatives.

• Seeding: Plate cancer cells (e.g., HeLa) at

  cells/well in 96-well plates.

• Treatment: Add serial dilutions (0.1 – 100

  M) of 5-nitro or 8-nitro derivatives. Include Clioquinol as a reference standard.

• Incubation: 48 hours at 37°C, 5%

  .

• Development: Add MTT reagent (0.5 mg/mL). Incubate 4 hours. Dissolve formazan crystals in DMSO.

• Analysis: Measure absorbance at 570 nm. Calculate IC50 using non-linear regression.

Protocol C: Mutagenicity Screening (Ames Test)

Objective: To assess genotoxic potential.[8]

• Strains: S. typhimurium TA98 (frameshift) and TA100 (base-pair substitution).

• Activation: Prepare Rat Liver S9 mix (10% v/v).

• Plating:

  • Mix 0.1 mL bacterial culture + 0.1 mL test compound (5-nitro or 8-nitro) + 0.5 mL S9 mix.

  • Add 2 mL molten top agar (with traces of histidine/biotin).

  • Pour onto minimal glucose agar plates.

• Count: Incubate 48h at 37°C. Count revertant colonies.

  • Positive Result: >2-fold increase over solvent control.

Workflow Visualization

Figure 2: Decision matrix for evaluating nitroquinoline derivatives. High mutagenicity typically relegates the compound to use as a toxicological reference, while specific cytotoxicity profiles justify therapeutic development.

References

• Jiang, H., et al. (2011). "Nitroxoline (8-hydroxy-5-nitroquinoline) is more a potent anti-cancer agent than clioquinol."[1] Cancer Letters.

• Kuraoka, I., et al. "Structure-mutagenicity relationships on quinoline and indole analogues in the Ames test." Genes and Environment.

• Lombardo, M. E., et al. "Repurposing Analysis of Nitroxoline as an Antichagasic Compound." MDPI Pharmaceuticals.

• Bareket-Samish, A., et al. "Separation of 5-nitroquinoline and 8-nitroquinoline." European Patent EP0858998A1.

• HESI Global. "Ames test study designs for nitrosamine mutagenicity testing." Mutagenesis.

Sources

• 1. real.mtak.hu [real.mtak.hu]
• 2. researchgate.net [researchgate.net]
• 3. Nitroxoline (8-hydroxy-5-nitroquinoline) is more a potent anti-cancer agent than clioquinol (5-chloro-7-iodo-8-quinoline) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Nitroxoline (5-amino-8-hydroxyquinoline) is more a potent anti-cancer agent than clioquinol (5-chloro-7-iodo-8-quinoline) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Repurposing Analysis of Nitroxoline (8-Hydroxy-5-nitroquinoline) as an Antichagasic Compound [mdpi.com]
• 6. enamine.net [enamine.net]
• 7. Direct Comparison of the Lowest Effect Concentrations of Mutagenic Reference Substances in Two Ames Test Formats [mdpi.com]
• 8. hesiglobal.org [hesiglobal.org]

A Comparative Guide to X-ray Crystallography Data of Quinoline-3-carboxylates

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and drug discovery, the quinoline scaffold holds a privileged position. Its derivatives have demonstrated a broad spectrum of pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2] Among these, quinoline-3-carboxylates represent a particularly significant class of compounds, with their biological efficacy being intrinsically linked to their three-dimensional structure. This guide provides an in-depth comparison of X-ray crystallography data for various quinoline-3-carboxylates, offering insights into their solid-state conformations and intermolecular interactions. Furthermore, it presents a comparative analysis with alternative analytical techniques, equipping researchers with the knowledge to select the most appropriate methods for their specific research needs.

The Central Role of X-ray Crystallography

Single-crystal X-ray diffraction (XRD) stands as the gold standard for unequivocally determining the three-dimensional atomic arrangement of a molecule.[3] This technique provides precise information on bond lengths, bond angles, and torsion angles, which are crucial for understanding structure-activity relationships (SAR). The resulting crystal structure reveals the molecule's conformation, the packing of molecules in the crystal lattice, and the nature of intermolecular interactions such as hydrogen bonds and π-π stacking.[1][2] This detailed structural information is invaluable for rational drug design, polymorphism studies, and understanding the physicochemical properties of active pharmaceutical ingredients (APIs).

Comparative Analysis of Quinoline-3-carboxylate Crystal Structures

The structural diversity of quinoline-3-carboxylates is evident from the wealth of data available in crystallographic databases. By examining a selection of derivatives, we can discern key structural features and trends.

Compound	CSD/COD Ref.	Space Group	Key Torsion Angles (°)	Intermolecular Interactions	Reference
Benzyl 4-([1,1'-biphenyl]-4-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate	CCDC 2250906	P2₁/c	-	C-H···O	[Taylor & Francis]
Benzo[h]quinoline-3-carboxamide	CCDC 1960760	P2₁/c	Dihedral angle between quinoline and carboxamide planes is minimal.	N-H···O, N-H···N, C-H···N, C-H···O hydrogen bonds, π-π stacking	[1]
Ethyl 2,4-dichloroquinoline-3-carboxylate	-	P2₁/c	Dihedral angle between quinoline and carboxylate groups is 87.06(19)°.	C-H···O hydrogen bonds	[ResearchGate]
Ethyl (E)-2-(1H-benzo[d]imidazol-2-yl)-4-(4-chlorostyryl)quinoline-3-carboxylate	-	P-1	-	N-H···O, C-H···O hydrogen bonds	[IUCr Journals]
N-(5-acetyl-2-methylphenyl)quinoline-2-carboxamide	CCDC 1546038	P2₁/n	Dihedral angle between quinoline and acetyl-substituted ring is 3.68(5)°.	N-H···N, C-H···O hydrogen bonds	[2]

Key Insights from the Crystallographic Data:

• Conformational Flexibility: The dihedral angle between the quinoline ring and the carboxylate group can vary significantly, from nearly planar in benzo[h]quinoline-3-carboxamide to almost perpendicular in ethyl 2,4-dichloroquinoline-3-carboxylate. This highlights the conformational flexibility of the ester or amide linkage, which can be influenced by substituents and crystal packing forces.

• Dominance of Hydrogen Bonding: Hydrogen bonds, involving both classical (N-H···O/N) and weak (C-H···O/N) interactions, are the primary drivers of the supramolecular assembly in the crystal structures of quinoline-3-carboxylates. These interactions often lead to the formation of chains, dimers, or more complex three-dimensional networks.[1][2]

• Role of π-π Stacking: In aromatic-rich derivatives, π-π stacking interactions between quinoline rings or between the quinoline and other aromatic moieties play a crucial role in stabilizing the crystal packing.[1]

Experimental Protocols: From Synthesis to Single Crystal

The acquisition of high-quality single crystals suitable for X-ray diffraction is a critical and often challenging step. This section provides detailed methodologies for the synthesis and crystallization of quinoline-3-carboxylates.

Synthesis of Ethyl Quinoline-3-carboxylates

A common and versatile method for the synthesis of ethyl quinoline-3-carboxylates involves a Rh(II)-catalyzed reaction between indoles and halodiazoacetates. This approach offers good to high yields under mild reaction conditions.[4]

Experimental Workflow for Synthesis

Caption: Workflow for the synthesis of ethyl quinoline-3-carboxylates.

Step-by-Step Protocol:

• Reaction Setup: To a solution of the substituted indole (1.0 mmol) and Rh₂(OAc)₄ (2.5 mol%) in an appropriate solvent such as dichloromethane (10 mL) under a nitrogen atmosphere, add the corresponding ethyl halodiazoacetate (1.5 mmol).

• Reaction Execution: Stir the reaction mixture at room temperature for the time required for the reaction to complete (typically monitored by TLC).

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the pure ethyl quinoline-3-carboxylate derivative.

Crystallization Techniques for Quinoline Derivatives

Obtaining single crystals of sufficient quality for X-ray diffraction analysis is paramount. Several techniques can be employed, with the choice depending on the physicochemical properties of the compound.[5]

Common Crystallization Methods

Caption: Common crystallization techniques for quinoline derivatives.

Detailed Protocols:

• Slow Evaporation:

  • Dissolve the purified quinoline-3-carboxylate derivative in a suitable solvent or solvent mixture (e.g., ethanol, ethyl acetate, or a mixture thereof) to near saturation.

  • Filter the solution through a syringe filter to remove any dust particles.

  • Transfer the clear solution to a clean vial and cover it with a perforated lid or parafilm to allow for slow evaporation of the solvent at room temperature.

  • Monitor the vial for crystal growth over several days to weeks.[5]

• Vapor Diffusion:

  • Dissolve the compound in a small amount of a relatively low-boiling-point solvent in which it is readily soluble (the "good" solvent).

  • Place this solution in a small, open vial.

  • Place the small vial inside a larger, sealed container that contains a small amount of a more volatile solvent in which the compound is poorly soluble (the "anti-solvent").

  • The vapor of the anti-solvent will slowly diffuse into the solution of the compound, reducing its solubility and inducing crystallization.[5]

• Anti-Solvent Crystallization:

  • Dissolve the compound in a minimal amount of a "good" solvent.

  • Slowly add an "anti-solvent" dropwise to the stirred solution until turbidity is observed.

  • Slightly warm the solution to redissolve the precipitate and then allow it to cool slowly to room temperature.

  • Crystals may form upon cooling or after standing for a period.[5]

Alternative Analytical Techniques: A Comparative Perspective

While X-ray crystallography provides unparalleled detail in the solid state, other analytical techniques offer complementary information and are often more suitable for routine characterization or for studying molecules in solution.

Comparison of Analytical Techniques

Caption: Information provided by different analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of molecules in solution. ¹H and ¹³C NMR provide information about the chemical environment of each proton and carbon atom, respectively, allowing for the determination of the compound's connectivity.[6] Advanced 2D NMR techniques, such as COSY, HSQC, and HMBC, can further establish through-bond and through-space correlations.

• Strengths Compared to X-ray Crystallography:

  • Provides information about the structure in solution, which is often more biologically relevant.[7]

  • Can be used to study dynamic processes, such as conformational changes.[7]

  • Does not require crystalline material.

• Weaknesses Compared to X-ray Crystallography:

  • Provides an average structure for molecules that may be conformationally flexible in solution.[7]

  • Does not provide precise bond lengths and angles.

  • Structure determination for complex molecules can be challenging and time-consuming.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule. The absorption of infrared radiation at specific frequencies corresponds to the vibrational modes of different chemical bonds. For quinoline-3-carboxylates, characteristic IR bands include the C=O stretching of the ester or amide group, C=N and C=C stretching vibrations of the quinoline ring, and C-O stretching vibrations.[8]

• Strengths Compared to X-ray Crystallography:

  • Fast and requires only a small amount of sample.

  • Provides a characteristic "fingerprint" for a compound, which is useful for identification and quality control.

• Weaknesses Compared to X-ray Crystallography:

  • Provides limited information about the overall three-dimensional structure.

  • Interpretation of complex spectra can be difficult.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions. It is used to determine the molecular weight of a compound and can provide information about its elemental composition through high-resolution mass spectrometry (HRMS). Fragmentation patterns observed in the mass spectrum can also offer clues about the structure of the molecule.[6]

• Strengths Compared to X-ray Crystallography:

  • Extremely sensitive, requiring very small amounts of sample.

  • Provides accurate molecular weight information.

• Weaknesses Compared to X-ray Crystallography:

  • Provides no direct information about the three-dimensional structure or stereochemistry.

  • Isomeric compounds can be difficult to distinguish without fragmentation analysis.

Conclusion

X-ray crystallography remains the definitive method for elucidating the precise three-dimensional structure of quinoline-3-carboxylates in the solid state. The detailed information it provides on conformation and intermolecular interactions is indispensable for structure-based drug design and understanding the solid-state properties of these important pharmaceutical compounds. However, a comprehensive characterization relies on a multi-technique approach. NMR, IR, and mass spectrometry provide complementary and crucial information regarding the structure in solution, functional group composition, and molecular weight. By judiciously applying these techniques, researchers can gain a holistic understanding of quinoline-3-carboxylates, accelerating the discovery and development of new and effective therapeutic agents.

References

• Beilstein Journal of Organic Chemistry. (2015). Synthesis of quinoline-3-carboxylates by a Rh(II)-catalyzed cyclopropanation-ring expansion reaction of indoles with halodiazoacetates. [Link]

• Google Patents. (2014).
• Google Patents. (2015).

• ResearchGate. (n.d.). Synthesis of quinoline-3-carboxylate derivative 21-R. [Link]

• ResearchGate. (2015). Crystal structure of ethyl 2,4-dichloroquinoline-3-carboxylate. [Link]

• ResearchGate. (2025). Synthesis of quinoline-3-carboxylates by a Rh(II)-catalyzed cyclopropanation-ring expansion reaction of indoles with halodiazoacetates. [Link]

• Google Patents. (2012). New method for synthesizing substituted 3-quinoline carboxylic acid and analogue.
• Google Patents. (2014).

• National Center for Biotechnology Information. (n.d.). Crystal structure of benzo[h]quinoline-3-carboxamide. [Link]

• National Center for Biotechnology Information. (n.d.). Crystal structures of three N-(3-acetylphenyl)quinoline-2-carboxamides. [Link]

• National Center for Biotechnology Information. (n.d.). Quinoline-3-carboxylic acid. [Link]

• Elmhurst College. (n.d.). Comparison of NMR and X-ray crystallography. [Link]

• SciSpace. (n.d.). Synthesis of derivatives of quinoline. [Link]

• ResearchGate. (n.d.). Physicochemical Data for Quinoline Derivatives. [Link]

• National Center for Biotechnology Information. (n.d.). Ethyl 4-Chloroquinoline-3-carboxylate. [Link]

• ScienceDirect. (n.d.). Macromolecular Structure Determination: Comparison of Crystallography and NMR. [Link]

• Bentham Science. (n.d.). Quinoline-3-carboxylate Derivatives: A New Hope as an Antiproliferative Agent. [Link]

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• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 8. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the UV-Vis Absorbance Characteristics of Nitroquinolines

Abstract: This comprehensive guide provides an in-depth comparison of the Ultraviolet-Visible (UV-Vis) absorbance characteristics of nitroquinoline isomers. Designed for researchers, scientists, and drug development professionals, this document elucidates the fundamental principles governing their spectroscopic behavior, the influence of molecular structure and solvent environment on absorbance spectra, and a validated protocol for accurate measurement. By synthesizing theoretical knowledge with practical application, this guide serves as an essential resource for the characterization, quantification, and quality control of nitroquinoline-based compounds.

Introduction: The Spectroscopic Significance of Nitroquinolines

Nitroquinolines are a class of heterocyclic aromatic compounds featuring a quinoline backbone substituted with one or more nitro groups. These moieties are of significant interest in medicinal chemistry and drug development due to their presence in various pharmacologically active agents. UV-Vis spectroscopy is an indispensable, non-destructive analytical technique for studying these molecules.[1] It provides critical information on their electronic structure, aids in their identification, and allows for precise quantification based on the Beer-Lambert Law.[1][2][3] Understanding the distinct UV-Vis absorbance "fingerprint" of a nitroquinoline is paramount for monitoring reaction kinetics, assessing sample purity, and determining concentration in various formulations.[3]

The utility of UV-Vis spectroscopy stems from the principle that molecules absorb light at specific wavelengths, promoting electrons from a ground state to a higher energy excited state.[1] For nitroquinolines, the key absorptions arise from π → π* and n → π* electronic transitions within the conjugated aromatic system and the nitro group. The position (λmax) and intensity (molar absorptivity, ε) of these absorption bands are exquisitely sensitive to the molecule's structure, particularly the position of the nitro group and the surrounding chemical environment.

Core Principles: Electronic Transitions in Nitroquinolines

The UV-Vis spectrum of a nitroquinoline is dominated by two primary types of electronic transitions:

• π → π Transitions:* These are high-energy, high-intensity absorptions typically observed in the shorter wavelength UV region (200-300 nm). They arise from the excitation of electrons in π-bonding orbitals of the aromatic quinoline ring to anti-bonding π* orbitals. The extensive conjugation in the quinoline system results in strong absorption bands.

• n → π Transitions:* These are lower-energy, lower-intensity transitions that occur at longer wavelengths, often extending into the visible region (>300 nm).[4] They involve the excitation of non-bonding electrons (from the lone pairs on the nitrogen and oxygen atoms of the nitro group) into anti-bonding π* orbitals of the aromatic ring.[4] These transitions are often responsible for the characteristic color of many nitroaromatic compounds.

The introduction of a nitro group (—NO₂), a powerful electron-withdrawing group, significantly influences the electronic structure of the quinoline ring. It extends the conjugation and perturbs the energy levels of the molecular orbitals, leading to shifts in the λmax of these transitions compared to unsubstituted quinoline.[5]

Comparative Analysis: Isomer Position and Solvent Effects

The precise location of the nitro group on the quinoline ring has a profound impact on the UV-Vis spectrum. Furthermore, the choice of solvent can alter the energy levels of the ground and excited states, leading to shifts in absorbance peaks—a phenomenon known as solvatochromism.[6]

Influence of Nitro Group Position

The electronic communication between the nitro group and the heterocyclic nitrogen atom varies with the substitution pattern, altering the absorption maxima. For instance, isomers where the nitro group is in a position that enhances conjugation across the entire ring system will typically exhibit a red shift (a shift to a longer λmax) compared to isomers where such conjugation is less effective.

The Critical Role of the Solvent (Solvatochromism)

Solvent choice is a critical experimental parameter that can significantly alter the absorption spectrum.[6] This effect is primarily driven by differential solvation of the ground and excited states of the nitroquinoline molecule.

• Polar Solvents (e.g., Ethanol, Methanol, Acetonitrile): These solvents can stabilize the more polar excited state of nitroaromatic compounds to a greater extent than the ground state.[7] This stabilization lowers the energy gap for electronic transitions, often resulting in a red shift (bathochromic shift) of the absorption bands, particularly for n → π* transitions.[6]

• Non-polar Solvents (e.g., Cyclohexane, Hexane): In non-polar environments, such stabilization is minimal. The spectra recorded in these solvents are often considered to be closer to the intrinsic absorbance of the molecule in the gas phase.

The following table summarizes typical absorbance characteristics for various nitroquinolines, illustrating the impact of isomerism and solvent polarity.

Compound	Solvent	λmax 1 (nm) (π → π)	λmax 2 (nm) (n → π)	Molar Absorptivity (ε, M⁻¹cm⁻¹)	Reference
5-Nitroquinoline	Ethanol	~250	~340	Data not available in sources	General trend from related compounds
7-Nitroquinoline	Not Specified	Data not available in sources	Data not available in sources	Data not available in sources	[8][9]
5-Nitro-8-hydroxyquinoline	Not Specified	~250	~430	Data not available in sources	[10]
Various Nitroquinoline Derivatives	Ethanol	Broad absorption ~250-450	-	Data not available in sources	[11]
Comparative: 4-Nitrophenol	2-Propanol	~315	-	~10,000	[12]
Comparative: 2,4-Dinitrophenol	2-Propanol	~260	~350	~12,000 (at 260nm)	[12][13][14]

Note: Specific molar absorptivity values for nitroquinolines are sparse in the provided literature; the table reflects general trends and data from closely related structures to illustrate the principles.

Validated Experimental Protocol for UV-Vis Analysis

This protocol provides a self-validating system for the accurate and reproducible measurement of UV-Vis absorbance spectra of nitroquinoline samples. The causality behind each step is explained to ensure scientific rigor.

Objective: To obtain a high-quality UV-Vis absorption spectrum of a nitroquinoline sample and determine its λmax and absorbance.

Materials:

• Class A volumetric flasks and pipettes

• UV-grade solvent (e.g., ethanol or acetonitrile)

• Nitroquinoline sample

• Dual-beam UV-Vis spectrophotometer

• Matched pair of 1 cm path length quartz cuvettes

Methodology:

• Solution Preparation (Trustworthiness & Causality):

  • Step 1.1: Accurately weigh a small amount (e.g., 1-5 mg) of the nitroquinoline sample. Causality: Precise weighing is fundamental for accurate concentration calculation, which is essential for determining molar absorptivity (ε) via the Beer-Lambert law.

  • Step 1.2: Quantitatively transfer the sample to a volumetric flask (e.g., 50 mL or 100 mL). Dissolve and dilute to the mark with the chosen UV-grade solvent. This is the stock solution. Causality: Using a volumetric flask ensures the solution volume is precise. A UV-grade solvent is critical as it has minimal absorbance in the measurement range, preventing interference.[6]

  • Step 1.3: Perform a serial dilution of the stock solution to prepare a working solution with an expected maximum absorbance between 0.1 and 1.0. Causality: The Beer-Lambert law is most accurate and linear in this absorbance range. Absorbance values >1.0 can be subject to non-linearity due to instrumental and chemical effects.

• Instrument Setup and Baseline Correction (Self-Validation):

  • Step 2.1: Power on the spectrophotometer and its lamps (Deuterium and Tungsten). Allow at least 20-30 minutes for the instrument to warm up and stabilize. Causality: A stabilized lamp output and detector response are crucial for minimizing drift and ensuring reproducible measurements.

  • Step 2.2: Set the desired wavelength range for the scan (e.g., 200 nm to 600 nm).

  • Step 2.3: Fill both quartz cuvettes with the pure UV-grade solvent. Clean the optical faces with a lint-free tissue. Causality: Quartz cuvettes are used because glass absorbs strongly below ~340 nm. Using the same solvent for the baseline and the sample ensures that any absorbance from the solvent itself is subtracted from the final spectrum.

  • Step 2.4: Place the cuvettes in the reference and sample holders of the spectrophotometer.

  • Step 2.5: Run a baseline correction (also called "Auto Zero"). The instrument will scan the solvent and store this as the zero-absorbance reference. Causality: This is the most critical step for self-validation. It electronically subtracts the absorbance of the cuvette and the solvent, ensuring that the final spectrum is solely due to the nitroquinoline analyte.[15]

• Sample Measurement and Data Analysis:

  • Step 3.1: Remove the cuvette from the sample holder. Discard the solvent, rinse it with a small amount of the nitroquinoline working solution, and then fill it with the working solution.

  • Step 3.2: Place the sample cuvette back into the sample holder.

  • Step 3.3: Initiate the scan. The instrument will measure the absorbance of the sample versus the solvent reference across the specified wavelength range.

  • Step 3.4: Once the scan is complete, use the instrument's software to identify the wavelengths of maximum absorbance (λmax). Record the absorbance value at each λmax.

  • Step 3.5: Save and export the data as a CSV or other compatible format for further analysis and plotting.[15]

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the UV-Vis spectroscopy protocol, from initial preparation to final data acquisition.

Caption: Logical workflow for the UV-Vis spectroscopic analysis of nitroquinolines.

Conclusion

The UV-Vis absorbance characteristics of nitroquinolines are a direct reflection of their unique electronic structure. The position of the nitro group and the polarity of the analytical solvent are the most significant factors influencing the position and intensity of absorption bands. By understanding the underlying principles of π → π* and n → π* transitions and employing a validated, systematic experimental protocol, researchers can leverage UV-Vis spectroscopy as a rapid, reliable, and robust tool for the qualitative and quantitative analysis of this important class of compounds in drug discovery and development pipelines.

References

• Determination of Organic Compounds by Ultraviolet-Visible Spectroscopy. Longdom.org. [Link]

• Influence of solvent on electronic structure and the photochemistry of nitrophenols. ResearchGate. [Link]

• Influence of solvent on the electronic structure and the photochemistry of nitrophenols. Royal Society of Chemistry. [Link]

• UV- Vis absorption of quinoline, nitroquinoline, aminoquinoline and... ResearchGate. [Link]

• Influence of solvent on the electronic structure and the photochemistry of nitrophenols. Environmental Science: Atmospheres (RSC Publishing). [Link]

• UV-Visible Spectrophotometric Method and Validation of Organic Compounds. ResearchGate. [Link]

• CHE485 Chemistry Laboratory Lab 6 Identification of Organic Compounds Using UV-Vis and IR Spectros. Scribd. [Link]

• UV-Vis absorption of nitroquinoline derivatives (4a–x) in ethanol. ResearchGate. [Link]

• 7-Nitroquinoline | C9H6N2O2. PubChem, NIH. [Link]

• Standard Operating Procedure Ultraviolet–Visible (UV-Vis) Spectroscopy in POWER Laboratory. University of Texas at El Paso. [Link]

• Applications of UV spectroscopy. e-PG Pathshala. [Link]

• How does solvent choice impact UV-Vis spectroscopy readings?. TutorChase. [Link]

• Solvent Effects on the Singlet–Triplet Couplings in Nitroaromatic Compounds. ACS Publications. [Link]

• A comparative analysis of the UV/Vis absorption spectra of nitrobenzaldehydes. Physical Chemistry Chemical Physics (RSC Publishing). [Link]

• UV-vis spectra of 2 (c = 5.05 × 10 −5 M) in different solvents. ResearchGate. [Link]

• Metal Complexes of a 5-Nitro-8-Hydroxyquinoline-Proline Hybrid with Enhanced Water Solubility Targeting Multidrug Resistant Canc. MDPI. [Link]

• Innovative Fibrous Materials Loaded with 5-Nitro-8-hydroxyquinoline via Electrospinning/Electrospraying Demonstrate Antioxidant, Antimicrobial and Anticancer Activities. MDPI. [Link]

• The UV-Vis absorption spectra of complex 1 at 2.0 × 10 –5 M in the absence (dashed. ResearchGate. [Link]

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• 9. 7-NITRO-QUINOLINE(613-51-4) 1H NMR [m.chemicalbook.com]
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A Comparative Guide to Establishing Reference Standards for Methyl 5-nitroquinoline-3-carboxylate Purity

For researchers, scientists, and professionals in drug development, the purity of a chemical entity is not merely a number on a certificate of analysis; it is the bedrock of reliable, reproducible, and translatable results. Methyl 5-nitroquinoline-3-carboxylate, a key heterocyclic building block in medicinal chemistry, is no exception. Its utility in the synthesis of novel therapeutic agents necessitates a rigorously defined and verified purity profile.

This guide provides an in-depth technical comparison of analytical methodologies for establishing a high-purity reference standard for Methyl 5-nitroquinoline-3-carboxylate. We will move beyond simple protocol descriptions to explain the scientific rationale behind employing a multi-technique, or orthogonal, approach to purity assessment—a system that is inherently self-validating and provides the highest degree of confidence.

The Imperative of Purity: Why a Reference Standard Matters

A chemical reference standard is a highly purified and well-characterized material used as a benchmark for qualitative and quantitative analyses.[1][2] For Methyl 5-nitroquinoline-3-carboxylate, a robust reference standard is critical for:

• Accurate Potency Determination: Ensuring that the quantity of the active molecule is precisely known in biological assays.

• Impurity Profiling: Identifying and quantifying process-related impurities or degradation products that could affect biological activity or toxicity.[3]

• Regulatory Compliance: Meeting the stringent requirements of regulatory bodies like the USP and ICH, which mandate well-characterized reference materials.[4][5]

• Reproducibility: Guaranteeing consistency across different batches and experiments, from initial discovery to preclinical development.

The journey to establishing a reference standard begins with a candidate material of the highest possible purity and involves a comprehensive characterization to detect and quantify any residual impurities.[3]

Orthogonal Purity Assessment: A Self-Validating Approach

Relying on a single analytical method for purity determination is fraught with risk. A given technique may not be able to detect certain types of impurities. For instance, a standard HPLC-UV method might not detect impurities that lack a UV chromophore. Therefore, we employ an orthogonal approach, using multiple analytical techniques that rely on different physicochemical principles. This strategy ensures that the weaknesses of one method are covered by the strengths of another, leading to a highly trustworthy and validated purity value.

Caption: Orthogonal approach to reference standard purity assignment.

Comparative Analysis of Core Purity Determination Methods

The selection of analytical techniques depends on the chemical properties of Methyl 5-nitroquinoline-3-carboxylate and the potential impurities arising from its synthesis.[6][7][8] The nitroaromatic and quinoline functionalities are key considerations.

Technique	Principle of Measurement	Type of Purity Measured	Strengths for this Analyte	Limitations
HPLC-UV	Differential partitioning between mobile and stationary phases; detection by UV absorbance.	Chromatographic Purity (% Area)	High sensitivity for UV-active nitroaromatic and quinoline impurities. Excellent for separating isomers and related substances.[9]	Assumes all impurities have similar response factors to the main compound. Does not detect non-UV active impurities.
qNMR	Signal intensity is directly proportional to the number of atomic nuclei.	Molar Purity (mol/mol %)	A primary ratio method; does not require a specific reference standard of the analyte itself.[10][11] Quantifies both known and unknown impurities with suitable protons.[12]	Lower sensitivity than HPLC. Requires a high-purity, stable internal standard. Signal overlap can complicate analysis.[13]
Loss on Drying (LOD) / Karl Fischer (KF)	Gravimetric measurement of mass loss upon heating (LOD) or electrochemical titration for water (KF).	Water & Volatile Content (%)	Accurately quantifies residual solvents and water, which are common process impurities.	LOD is non-specific and measures all volatiles. KF is specific to water.
Residue on Ignition (ROI) / Sulfated Ash	Gravimetric measurement of residue after combustion.	Inorganic Impurity Content (%)	Measures non-volatile inorganic impurities (e.g., salts, catalysts) that other methods miss.	Destructive to the sample; relatively high detection limits.
Headspace GC-MS	Partitioning of volatile compounds into the gas phase, separated by GC and identified by MS.	Residual Solvent Content (%)	Highly sensitive and specific for identifying and quantifying volatile organic solvents from the synthesis process.	Not suitable for non-volatile or thermally labile impurities.

Experimental Protocols: A Practical Approach

Here we provide a detailed, step-by-step methodology for the two most powerful and complementary techniques for assessing the organic purity of Methyl 5-nitroquinoline-3-carboxylate: HPLC-UV and qNMR.

Protocol 1: High-Performance Liquid Chromatography (HPLC-UV)

This method is adapted from general principles for analyzing nitroaromatic compounds and quinoline derivatives.[14][15] The goal is to achieve baseline separation of the main peak from all potential process-related impurities.

1. Instrumentation and Reagents:

• HPLC system with a quaternary pump, autosampler, and UV/Vis or Diode Array Detector (DAD).

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

• HPLC-grade acetonitrile and water.

• Formic acid (reagent grade).

2. Chromatographic Conditions:

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-2 min: 20% B

  • 2-15 min: 20% to 80% B

  • 15-18 min: 80% B

  • 18-19 min: 80% to 20% B

  • 19-25 min: 20% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm (The nitroaromatic system provides strong absorbance here).

• Injection Volume: 5 µL

3. Sample Preparation:

• Accurately weigh approximately 10 mg of Methyl 5-nitroquinoline-3-carboxylate into a 10 mL volumetric flask.

• Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water.

• Filter the solution through a 0.45 µm syringe filter before injection.

4. Data Analysis:

• Integrate all peaks in the chromatogram.

• Calculate the purity by the area percent method: Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100.

Causality Behind Choices:

• A C18 column is chosen for its excellent retention of moderately polar aromatic compounds.

• The acidic mobile phase (formic acid) ensures that the quinoline nitrogen is protonated, leading to sharper, more symmetrical peaks.

• A gradient elution is essential to separate impurities with a wide range of polarities, from early-eluting starting materials to late-eluting byproducts.

Protocol 2: Quantitative NMR (¹H-qNMR)

qNMR provides a direct measure of molar purity by comparing the integral of an analyte proton signal to that of a certified internal standard.[13][16]

1. Instrumentation and Reagents:

• NMR Spectrometer (≥400 MHz).

• High-purity deuterated solvent (e.g., DMSO-d₆).

• Certified Internal Standard (IS) with known purity (e.g., Maleic Anhydride or Dimethyl Sulfone). The IS must have proton signals that do not overlap with the analyte's signals.

• Analytical balance with high precision.

2. Sample Preparation:

• Accurately weigh ~15 mg of Methyl 5-nitroquinoline-3-carboxylate into a clean vial.

• Accurately weigh ~5 mg of the chosen internal standard into the same vial.

• Dissolve the mixture in ~0.7 mL of DMSO-d₆.

• Transfer the solution to a clean, dry NMR tube.

3. NMR Acquisition Parameters (Critical for Quantification):

• Pulse Angle: 30-90° (A 90° pulse gives maximum signal but requires a longer relaxation delay).

• Relaxation Delay (d1): At least 5 times the longest T₁ of any peak of interest (analyte and standard). This is critical for full signal recovery and accurate integration. A value of 30-60 seconds is often required.

• Number of Scans (ns): ≥ 16 to achieve a good signal-to-noise ratio.

• Acquisition Time (at): ≥ 3 seconds.

4. Data Processing and Calculation:

• Apply appropriate phasing and baseline correction to the spectrum.

• Carefully integrate a well-resolved, unique proton signal from the analyte and a signal from the internal standard.

• Calculate the purity using the following formula[13]:

  Purity_analyte (%) = (I_analyte / I_IS) * (N_IS / N_analyte) * (M_analyte / M_IS) * (m_IS / m_analyte) * Purity_IS (%)

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = Mass weighed

  • Purity_IS = Certified purity of the internal standard

Caption: Workflow for purity determination by quantitative NMR (qNMR).

Assigning the Final Purity Value

The final purity of the reference standard is determined by a mass balance approach, where the contributions from all detected impurities are subtracted from 100%.

Purity (%) = 100% - (% Organic Impurities by HPLC) - (% Water by KF) - (% Residual Solvents by GC) - (% Inorganic Impurities by ROI)

The result from qNMR serves as a powerful, independent verification of this value. A strong agreement between the mass balance result and the qNMR result provides very high confidence in the assigned purity of the Methyl 5-nitroquinoline-3-carboxylate reference standard.

Conclusion

Establishing a reference standard for Methyl 5-nitroquinoline-3-carboxylate is a rigorous, multi-faceted process that underpins the quality and integrity of research and development activities. By employing an orthogonal set of analytical techniques—led by the high-resolution separation power of HPLC and the absolute quantification capability of qNMR—a self-validating and highly accurate purity value can be assigned. This meticulous characterization ensures that the reference standard is fit for its intended purpose, providing a solid foundation for scientific discovery.

References

• Quantitative NMR as a Versatile Tool for the Reference Material Preparation . MDPI. (2021). [Link]

• Method 8330B: Nitroaromatics, Nitramines, and Nitrate Esters by High Performance Liquid Chromatography (HPLC) . EPA. [Link]

• Quantitative NMR Assays (qNMR) . Bruker. [Link]

• Determination of Nitroaromatics and Nitramines by High Performance Liquid Chromatography (Explosives) . Waters Corporation. [Link]

• A Guide to Quantitative NMR (qNMR) . Emery Pharma. (2024). [Link]

• Nitroaromatic and Nitroamine Explosives Analyzed with HPLC . MTC USA. [Link]

• Determination of nitroaromatic compounds in soil samples by HPLC, using on-line preconcentration . ResearchGate. [Link]

• Synthesis & Characterization of Biologically Important Quinoline & It's Derivatives . International Journal for Multidisciplinary Research. (2025). [Link]

• Recent spectrophotometric and electroanalytical methods used for the determination of quinoline-based compounds . PMC. (2023). [Link]

• Determination of Quinoline in Textiles by Gas Chromatography － Mass Spectrometry . Advances in Engineering Technology Research. (2022). [Link]

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• An Efficient Two-step Selective Synthesis of 7-Methyl-8-nitroquinoline From m-Toluidine as a Key Starting Material in Medicinal Chemistry . Brieflands. (2013). [Link]

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Safety & Regulatory Compliance

A Guide to the Safe and Compliant Disposal of Methyl 5-nitroquinoline-3-carboxylate

This document provides comprehensive, step-by-step guidance for the proper disposal of methyl 5-nitroquinoline-3-carboxylate, a chemical compound utilized in various research and development settings. Adherence to these procedures is critical for ensuring laboratory safety, protecting environmental integrity, and maintaining regulatory compliance. The protocols outlined herein are grounded in established principles of chemical safety and waste management for nitroaromatic compounds.

Understanding the Hazard Profile

Nitroaromatic compounds are recognized for their potential toxicity and environmental persistence.[1][2] The electron-withdrawing nature of the nitro group makes these compounds resistant to oxidative degradation.[2] Furthermore, many nitroquinolines are known or suspected carcinogens.[3][4][5] Therefore, methyl 5-nitroquinoline-3-carboxylate must be treated as a hazardous substance.

Hazard Category	Description	Rationale and Supporting Evidence
Acute Toxicity	Harmful if swallowed, inhaled, or in contact with skin.[5]	The general hazard profile for nitro-substituted heterocycles indicates potential for acute toxicity. 5-Nitroquinoline is classified as harmful if swallowed, in contact with skin, or inhaled.[5]
Carcinogenicity	Suspected of causing cancer.[5]	4-Nitroquinoline-1-oxide is a known carcinogen, and other nitroquinolines are treated as potential carcinogens.[3][4] 5-Nitroquinoline is suspected of causing cancer.[5]
Irritation	May cause skin, eye, and respiratory irritation.[6]	Similar aromatic and heterocyclic compounds are known irritants. The precautionary statements for related chemicals include avoiding contact with skin and eyes and ensuring adequate ventilation.[7]
Environmental Hazard	Potentially harmful to aquatic life and resistant to biodegradation.[2]	Nitroaromatic compounds are known environmental pollutants that can contaminate soil and groundwater due to their stability and resistance to natural degradation processes.[2][8]

Pre-Disposal Safety and Handling

Before beginning any disposal procedure, ensure that all necessary personal protective equipment (PPE) is in use. This establishes a primary barrier against accidental exposure.

Mandatory Personal Protective Equipment (PPE):

• Gloves: Nitrile or other chemically resistant gloves.

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Lab Coat: A standard laboratory coat to protect from splashes.

• Respiratory Protection: Use a fume hood when handling the solid compound or solutions to avoid inhalation of dust or vapors.[7]

Step-by-Step Disposal Protocol

The primary and most critical directive for the disposal of methyl 5-nitroquinoline-3-carboxylate is to manage it as hazardous chemical waste. Do not attempt to dispose of this chemical down the drain or in regular trash. [9]

Step 1: Waste Segregation and Identification

Proper segregation is the foundation of safe chemical waste management.

• Designate as Hazardous Waste: Treat all materials contaminated with methyl 5-nitroquinoline-3-carboxylate (e.g., unused product, reaction residues, contaminated filter paper, and weighing boats) as hazardous waste.[9]

• Avoid Co-mingling: Do not mix this waste stream with incompatible chemicals. Specifically, keep it separate from strong oxidizing acids, as this can lead to dangerous reactions.[10] Store it with other organic nitro compounds if your institution's waste management plan allows.[10]

Step 2: Containerization

Proper containment prevents leaks and ensures safe transport.

• Select an Appropriate Container: Use a clean, sealable, and chemically compatible container. A high-density polyethylene (HDPE) or glass bottle with a screw cap is recommended.

• Label the Container: Affix a hazardous waste tag to the container immediately. The label must include:

  • The words "Hazardous Waste."

  • The full chemical name: "Methyl 5-nitroquinoline-3-carboxylate."

  • The approximate quantity of waste.

  • The date the waste was first added to the container.

  • All associated hazards (e.g., "Toxic," "Carcinogen," "Irritant").

Step 3: Storage and Collection

Safe temporary storage is crucial while awaiting pickup.

• Store Safely: Keep the sealed waste container in a designated satellite accumulation area within the laboratory. This area should be under the control of laboratory personnel and away from general traffic.

• Arrange for Disposal: Contact your institution's Environmental Health and Safety (EHS) or equivalent department to schedule a pickup for the hazardous waste.[9] Follow their specific procedures for waste collection requests.[11] Never transport hazardous waste outside of your laboratory yourself.[9]

Decontamination and Spill Management

Accidents can happen, and a clear plan is essential.

• Minor Spills (Solid):

  • Alert personnel in the immediate area.

  • Wearing your full PPE, gently sweep the solid material into a designated hazardous waste container. Avoid generating dust.

  • Decontaminate the area with a suitable solvent (e.g., ethanol or acetone), followed by soap and water.

  • Collect all cleaning materials (wipes, absorbent pads) in a sealed bag and place them in the hazardous waste container.

• Minor Spills (in Solution):

  • Alert personnel and ensure the area is well-ventilated.

  • Use an inert absorbent material (e.g., vermiculite or sand) to contain the spill.

  • Carefully collect the absorbent material and place it in the hazardous waste container.

  • Decontaminate the surface as described above.

• Major Spills:

  • Evacuate the immediate area.

  • Alert your supervisor and contact your institution's EHS/emergency response team immediately.

Conceptual Overview of Degradation Pathways

While laboratory personnel should not perform chemical degradation as a primary disposal method, understanding the underlying chemistry provides valuable context for why this compound is treated as hazardous. The recalcitrance of nitroaromatic compounds has led to the development of advanced degradation techniques, typically employed at industrial or waste treatment scales.

Two common approaches are:

• Reductive Transformation: The nitro group can be catalytically reduced to a less toxic amino group.[12] This process transforms the nitroaromatic compound into an arylamine, which may be more amenable to further degradation.[12]

• Oxidative Degradation: Advanced Oxidation Processes (AOPs), such as treatment with Fenton's reagent (a solution of hydrogen peroxide and an iron catalyst), can break down the aromatic ring structure.[8] This method can mineralize the organic compound into simpler, non-toxic substances like carbon dioxide, water, and nitrate ions.[8]

Caption: Figure 1: Disposal Workflow Logic

Caption: Figure 2: Conceptual Degradation Pathways

References

• Trapido, M., Dello, A., Goi, A., & Munter, R. (2003). Degradation of nitroaromatics with the Fenton reagent. Proceedings of the Estonian Academy of Sciences. Chemistry, 52(1), 38-47. Available at: [Link]

• Haverkort, J. E., & Verhagen, F. J. (1997). Degradation of nitroaromatic compounds by microorganisms. PubMed, 11(3-4), 249-66. Available at: [Link]

• Wang, D., et al. (2023). Advances in the catalysis of reduction of nitroaromatics and its mechanism: a tutorial review. RSC Advances, 13(2), 1018-1033. Available at: [Link]

• National Institutes of Health. (2022). NIH Waste Disposal Guide 2022. Available at: [Link]

• Ju, K. S., & Parales, R. E. (2010). Nitroaromatic Compounds, from Synthesis to Biodegradation. Microbiology and Molecular Biology Reviews, 74(2), 250-272. Available at: [Link]

• Nishino, S. F., & Spain, J. C. (2001). Biodegradation of nitroaromatics and other nitrogen-containing xenobiotics. Academia.edu. Available at: [Link]

• Lunn, G., & Sansone, E. B. (Eds.). (2012).

• CP Lab Safety. (n.d.). Organic Nitro Compounds Waste Compatibility. Available at: [Link]

• University of Georgia. (n.d.). Standard Operating Procedure for Nitro Compounds. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for 5-Nitroquinoline. Retrieved from [Link]

• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. Available at: [Link]

• Google Patents. (n.d.). EP0858998A1 - Separation of 5-nitroquinoline and 8-nitroquinoline.

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Personal protective equipment for handling Methyl 5-nitroquinoline-3-carboxylate

Executive Safety Summary

Methyl 5-nitroquinoline-3-carboxylate is a functionalized quinoline derivative often utilized as a scaffold in medicinal chemistry for DNA-intercalating drugs and antibacterial agents.[1][2] Its core structure—a nitro-substituted heteroaromatic ring—classifies it as a High-Potency Compound (HPC) .[1][2]

While specific toxicological data for this exact ester may be sparse, structural activity relationships (SAR) with 5-nitroquinoline and nitro-aromatics dictate that it must be treated as a suspected mutagen and potential carcinogen .[1][2]

Critical Hazard Profile (Predicted/Extrapolated):

• GHS Classification: Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit.[2][3] 2A, Muta. 2 (Suspected).[1][2]

• Physical State: Solid powder (typically yellow/beige).[1][2][4]

• Primary Route of Entry: Inhalation of dust and dermal absorption (enhanced by organic solvents).[1][2]

• Decomposition: Emits toxic nitrogen oxides (

  ) upon thermal decomposition.[1][2][5]

Risk Assessment & PPE Matrix

Effective protection relies on context.[1][2][3][6][7][8] A "one-glove-fits-all" approach is dangerous when switching between solid handling and solution-phase synthesis.[1][2]

The "Solvent-Carrier" Effect

While the solid powder is relatively static, dissolving this compound in polar aprotic solvents (e.g., DMSO, DMF) creates a "Trojan Horse" effect.[1][2] The solvent can rapidly permeate standard nitrile gloves, carrying the toxic nitroquinoline payload through the skin barrier.[1][2]

PPE Selection Table

Protection Zone	Solid Handling (Weighing/Transfer)	Solution Handling (Synthesis/Extraction)	Rationale
Respiratory	Fume Hood (Face Velocity > 100 fpm)	Fume Hood	Prevents inhalation of mutagenic dusts.[1]
Hand Protection	Double Nitrile Gloves (min 5 mil)	Silver Shield / Laminate (if using DMSO/DMF)	Nitrile is adequate for dry solids; Laminate is required for penetrating solvents.[1][2]
Eye Protection	Chemical Safety Goggles	Chemical Safety Goggles	Safety glasses are insufficient for powders that can drift behind lenses.[1][2]
Body Protection	Lab Coat (Buttoned), Long Sleeves	Lab Coat + Chemical Apron	Apron prevents soak-through during accidental solvent splashes.[1][2]

PPE Decision Logic (Visualization)

The following logic gate ensures you select the correct hand protection based on the experimental phase.

Figure 1: Decision logic for glove selection based on physical state and solvent carrier risks.[1][2]

Operational Protocol: Step-by-Step

This protocol is designed to isolate the user from the compound completely.[1][2]

Phase 1: Preparation & Weighing

• Static Control: Nitro-aromatic powders are often static-prone.[1][2] Use an anti-static gun or ionizer bar inside the balance enclosure to prevent "flying powder."[1][2]

• Containment: Weigh inside a dedicated balance enclosure or a fume hood.[1][2] Never weigh on an open bench.

• Technique: Use a disposable anti-static weighing boat.[1][2] Do not use spatulas that you intend to reuse without aggressive decontamination; disposable plastic spatulas are preferred.[1][2]

Phase 2: Solubilization & Reaction

• Vessel Choice: Use glassware with standard taper joints (e.g., 24/40) to ensure a hermetic seal.[1][2] Avoid open beakers.

• Addition: Add the solvent to the powder, not the powder to the solvent, to minimize splash risk.[2]

• Temperature: If heating is required, use a silicone oil bath or heating block.[2] Avoid water baths ; if a flask breaks, the compound will contaminate the water, creating a large volume of hazardous liquid waste.[2]

Phase 3: Decontamination & Cleanup[1]

• Surface Wipe: Wipe the work area with a detergent solution (e.g., Alconox) followed by 70% Ethanol.

• Verification: If available, use UV light (365 nm) to inspect the area.[2] Many quinoline derivatives fluoresce; a glowing spot indicates contamination.[1][2]

Waste Management & Disposal

Improper disposal of nitro-aromatics is a frequent compliance violation.[1][2]

Waste Stream	Composition	Disposal Method	Notes
Solid Waste	Contaminated gloves, weigh boats, paper towels.[1]	High-Temp Incineration	Label as "Solid Hazardous Waste: Toxic/Mutagenic."[1][2]
Liquid Waste (Halogenated)	DCM/Chloroform solutions.[1][2]	Halogenated Organic Stream	Segregate from acids to prevent potential nitration reactions.[1][2]
Liquid Waste (Non-Hal)	Acetone/Methanol solutions.[1][2]	Non-Halogenated Organic Stream	Standard organic waste.[1][2]
Aqueous Waste	Wash layers.[1][2]	Aqueous Toxic	Do not pour down the drain.[1][2][6][9]

Critical Note: Do not mix this compound with strong oxidizers or reducing agents in the waste container, as nitro compounds can be energetic.[2]

Emergency Response

• Inhalation: Move to fresh air immediately. The nitro group can induce methemoglobinemia (interference with oxygen transport).[1][2] Seek medical attention if cyanosis (blue lips) occurs.[1][2]

• Skin Contact: Wash with soap and water for 15 minutes.[1][2][4] Do not use ethanol or organic solvents to wash skin; this will increase absorption.[1][2]

• Eye Contact: Flush for 15 minutes. Lift eyelids.[1][2]

References

• PubChem. (n.d.).[1][2] 8-Nitroquinoline (Analogous Compound Data).[1][2] National Library of Medicine.[1][2] Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.[1][2] National Academies Press.[1][2] Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.).[1][2] Personal Protective Equipment: Chemical Resistance Selection.[1][2][5] Retrieved from [Link][10]

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